Risevistinel

• CAS: 2591344-26-0

Core Science & Biosynthesis

Early In-Vitro Studies of Risevistinel (Apimostinel/NRX-1074): A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Risevistinel, also known as Apimostinel and formerly designated as NRX-1074, is a novel, second-generation modulator of the N-methyl-D-aspartate (NMDA) receptor.[1][2] Developed as a follow-up compound to Rapastinel (GLYX-13), Apimostinel is an amidated tetrapeptide that has been structurally modified to enhance its metabolic stability and pharmacokinetic profile.[3] Early in-vitro studies have characterized it as a potent and selective positive allosteric modulator (PAM) of the NMDA receptor, demonstrating significantly greater potency than its predecessor.[2][3] This document provides a comprehensive overview of the early in-vitro pharmacological studies of Apimostinel, detailing its mechanism of action, the experimental protocols used in its initial characterization, and its effects on downstream signaling pathways implicated in synaptic plasticity.

Mechanism of Action

Apimostinel exerts its effects by binding to a unique allosteric site on the NMDA receptor, distinct from the glycine co-agonist binding site. As a positive allosteric modulator, it enhances the receptor's response to the endogenous agonists glutamate and glycine (or D-serine), thereby facilitating NMDA receptor-mediated synaptic plasticity. This mechanism of action contrasts with that of NMDA receptor antagonists like ketamine, and it is believed to contribute to Apimostinel's favorable safety profile, which lacks the psychotomimetic side effects associated with channel blockers.

Data Presentation

Quantitative data from early in-vitro studies on Apimostinel is primarily presented in terms of its relative potency compared to Rapastinel.

Compound	Generation	Chemical Class	NMDA Receptor Potency (relative to Rapastinel)
Rapastinel	First	Peptide	-
Apimostinel (NRX-1074)	Second	Peptide	10-30x to 1000x

Note: Specific EC50, IC50, or Ki values from early in-vitro studies are not publicly available in the reviewed literature. The potency is described in relative terms.

Experimental Protocols

The following sections describe the general methodologies employed in the early in-vitro characterization of Apimostinel and related compounds.

NMDA Receptor Binding Assays

While specific binding data for Apimostinel is not detailed in the available literature, the affinity of compounds for the NMDA receptor is typically determined using radioligand binding assays.

Objective: To determine the binding affinity (Ki) of the test compound for the NMDA receptor complex.

General Protocol:

• Membrane Preparation: Crude synaptic membranes are prepared from rodent brain tissue (e.g., cortex or hippocampus).

• Radioligand: A radiolabeled ligand that binds to a specific site on the NMDA receptor (e.g., [³H]MK-801 for the ion channel site, or [³H]glycine for the glycine binding site) is used.

• Incubation: The brain membranes are incubated with the radioligand in the presence of varying concentrations of the unlabeled test compound (Apimostinel).

• Separation: Bound and free radioligand are separated by rapid filtration.

• Quantification: The amount of bound radioactivity is measured using liquid scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The binding affinity (Ki) is then calculated using the Cheng-Prusoff equation.

In-Vitro Functional Assays: Electrophysiology

Whole-cell patch-clamp electrophysiology is a key technique to measure the functional modulation of NMDA receptors.

Objective: To measure the effect of Apimostinel on NMDA receptor-mediated currents in neurons.

General Protocol:

• Cell Preparation: Primary neuronal cultures (e.g., from rodent hippocampus or cortex) or cell lines expressing specific NMDA receptor subtypes are used.

• Patch-Clamp Recording: A glass micropipette forms a high-resistance seal with the cell membrane, allowing for the measurement of ion currents flowing through the NMDA receptors.

• NMDA Receptor Activation: NMDA receptor-mediated currents are evoked by the application of NMDA and a co-agonist like glycine or D-serine.

• Compound Application: Apimostinel is applied to the cells at various concentrations, and the change in the amplitude and/or kinetics of the NMDA receptor-mediated current is measured.

• Data Analysis: The potentiation of the NMDA current by Apimostinel is quantified and used to determine its EC50 value.

In-Vitro Functional Assays: Calcium Influx Assays

Calcium influx assays provide a high-throughput method to assess the functional activity of NMDA receptors.

Objective: To measure the potentiation of NMDA-induced calcium influx by Apimostinel.

General Protocol:

• Cell Culture: Neuronal cells are cultured in multi-well plates.

• Dye Loading: Cells are loaded with a calcium-sensitive fluorescent indicator dye (e.g., Fura-2 AM or Fluo-4 AM).

• Baseline Measurement: The baseline fluorescence of the cells is measured.

• Compound Application: Apimostinel is added to the wells, followed by the addition of NMDA and a co-agonist to stimulate calcium influx through the NMDA receptors.

• Fluorescence Measurement: The change in intracellular calcium concentration is measured as a change in fluorescence intensity using a fluorescence plate reader or imaging system.

• Data Analysis: The potentiation of the NMDA-induced calcium signal by Apimostinel is quantified to determine its EC50.

Downstream Signaling Pathway Analysis: Western Blotting

Western blotting is used to investigate the effect of Apimostinel on the phosphorylation state of key proteins in signaling pathways downstream of NMDA receptor activation.

Objective: To determine if Apimostinel treatment leads to the activation of pro-synaptic signaling cascades like ERK and mTOR.

General Protocol:

• Cell Culture and Treatment: Neuronal cell cultures are treated with Apimostinel for various durations.

• Protein Extraction: Cells are lysed, and total protein is extracted.

• SDS-PAGE and Western Blotting: Protein samples are separated by size using gel electrophoresis and transferred to a membrane.

• Immunodetection: The membrane is incubated with primary antibodies specific for the phosphorylated and total forms of target proteins (e.g., p-ERK, ERK, p-mTOR, mTOR).

• Detection: Secondary antibodies conjugated to an enzyme are used for detection, and the protein bands are visualized using chemiluminescence.

• Quantification: The density of the bands is quantified to determine the relative change in protein phosphorylation.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Mechanism of Action of Risevistinel (Apimostinel).

Caption: Electrophysiology Experimental Workflow.

Caption: Calcium Influx Assay Workflow.

Caption: Western Blot Workflow for Signaling Analysis.

References

• 1. A new generation of antidepressants: an update on the pharmaceutical pipeline for novel and rapid-acting therapeutics in mood disorders based on glutamate/GABA neurotransmitter systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Apimostinel - Wikipedia [en.wikipedia.org]

Risevistinel: A Technical Guide to a Novel NMDA Receptor Modulator

For Researchers, Scientists, and Drug Development Professionals

Abstract

Risevistinel, also known as NYX-783, is a novel, orally bioavailable small molecule that acts as a positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor. Emerging preclinical and clinical data suggest its potential as a therapeutic agent for neurological and psychiatric disorders, particularly post-traumatic stress disorder (PTSD). This document provides a comprehensive technical overview of Risevistinel, including its chemical structure, physicochemical properties, mechanism of action with a focus on its signaling pathways, and detailed experimental protocols for its characterization and evaluation.

Chemical Structure and Properties

Risevistinel is a spiro-β-lactam compound with a unique chemical architecture that facilitates its interaction with the NMDA receptor at a site distinct from agonists and antagonists.

Table 1: Chemical and Physical Properties of Risevistinel

Property	Value	Source
IUPAC Name	(2S,3R)-3-hydroxy-2-[(4S)-5-(2-methylpropanoyl)-1-oxo-2,5-diazaspiro[3.4]octan-2-yl]butanamide	[1]
Synonyms	NYX-783	[1]
CAS Number	2591344-26-0	[1]
Molecular Formula	C₁₄H₂₃N₃O₄	[1]
Molecular Weight	297.35 g/mol	[1]
SMILES	C--INVALID-LINK--N)N1C[C@]2(C1=O)CCCN2C(=O)C(C)C">C@HO
InChI	InChI=1S/C14H23N3O4/c1-8(2)12(20)17-6-4-5-14(17)7-16(13(14)21)10(9(3)18)11(15)19/h8-10,18H,4-7H2,1-3H3,(H2,15,19)/t9-,10+,14+/m1/s1
XLogP3	-0.9
Hydrogen Bond Donor Count	3
Hydrogen Bond Acceptor Count	4
Rotatable Bond Count	3

Mechanism of Action and Signaling Pathway

Risevistinel is a positive allosteric modulator of the NMDA receptor, enhancing its function in the presence of the endogenous co-agonists glycine or D-serine and the neurotransmitter glutamate. Its mechanism is distinct from traditional NMDA receptor agonists or antagonists. Preclinical studies have elucidated that Risevistinel's therapeutic effects, particularly in the context of fear extinction and the reduction of spontaneous fear recovery, are dependent on the GluN2B subunit of the NMDA receptor.

The binding of Risevistinel to the NMDA receptor potentiates receptor-mediated calcium influx, which in turn activates downstream signaling cascades crucial for synaptic plasticity. A key effector in this pathway is the Brain-Derived Neurotrophic Factor (BDNF). The Risevistinel-induced enhancement of NMDA receptor function leads to an upregulation of BDNF expression, which is essential for the consolidation of extinction learning and the long-term reduction of fear responses.

Risevistinel's proposed signaling pathway.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the preclinical evaluation of Risevistinel.

Fear Conditioning and Extinction Paradigm

This protocol is adapted from studies investigating the effect of Risevistinel on fear memory.

Workflow for the fear conditioning experiment.

Materials:

• Standard rodent fear conditioning chambers (Context A and Context B, distinct in olfactory and visual cues).

• Sound generator for auditory cue (CS).

• Shock generator for foot shock (US).

• Risevistinel (1 mg/kg, intraperitoneal injection) or saline vehicle.

• Adult mice (C57BL/6J or other appropriate strain).

Procedure:

• Fear Conditioning (Day 1):

  • Habituate mice to the conditioning chamber (Context A) for 10 minutes.

  • Administer 5 pairings of the conditioned stimulus (CS; 84 dB tone for 30 seconds) co-terminating with the unconditioned stimulus (US; 0.5 mA foot shock for 1 second). The inter-trial interval should be randomized.

• Extinction Training (Days 2-4):

  • One hour prior to the first extinction session, administer Risevistinel (1 mg/kg, i.p.) or saline.

  • Place mice in a novel context (Context B).

  • Present 12 CS tones (30 seconds each) without the US.

  • Repeat the extinction session for three consecutive days.

• Spontaneous Recovery Test (Day 11):

  • Seven days after the final extinction session, place the mice back into Context B.

  • Present the CS and measure the freezing behavior as an index of fear recovery.

Electrophysiological Recording of NMDA-Induced Currents

This protocol provides a general framework for assessing the modulatory effect of Risevistinel on NMDA receptor currents in brain slices, as suggested by preclinical findings.

Materials:

• Vibratome for brain slicing.

• Artificial cerebrospinal fluid (aCSF), continuously bubbled with 95% O₂ / 5% CO₂.

• Recording chamber for brain slices.

• Patch-clamp amplifier and data acquisition system.

• Glass micropipettes for whole-cell recording.

• Internal solution for patch pipettes (containing, e.g., Cs-methanesulfonate, QX-314, EGTA, HEPES, Mg-ATP, and Na-GTP).

• NMDA and Risevistinel solutions.

Procedure:

• Slice Preparation:

  • Anesthetize an adult mouse and perfuse transcardially with ice-cold aCSF.

  • Rapidly dissect the brain and prepare coronal slices (e.g., 300 µm thick) containing the region of interest (e.g., medial prefrontal cortex) using a vibratome in ice-cold aCSF.

  • Allow slices to recover in a holding chamber with aCSF at room temperature for at least 1 hour.

• Whole-Cell Patch-Clamp Recording:

  • Transfer a slice to the recording chamber and perfuse with aCSF.

  • Establish a whole-cell patch-clamp recording from a neuron in the target region.

  • Voltage-clamp the neuron at a holding potential of, for example, +40 mV to relieve the Mg²⁺ block of the NMDA receptor.

• Drug Application and Data Acquisition:

  • Obtain a stable baseline current.

  • Apply NMDA (e.g., 20 µM) to the slice to evoke an inward current.

  • After washout and return to baseline, co-apply NMDA and Risevistinel (at various concentrations) to determine the effect of Risevistinel on the NMDA-induced current.

  • Record and analyze the peak amplitude and kinetics of the evoked currents.

Clinical Development

Risevistinel (NYX-783) has been evaluated in a Phase II clinical trial for the treatment of post-traumatic stress disorder (PTSD). The study was a multi-center, randomized, double-blind, placebo-controlled trial. Patients received either a 10 mg or 50 mg dose of Risevistinel or a placebo. The primary endpoint was the change in the Clinician-Administered PTSD Scale for DSM-5 (CAPS-5) total score. The results indicated that Risevistinel was well-tolerated and showed clinically meaningful improvements in PTSD symptoms.

Conclusion

Risevistinel represents a promising novel therapeutic agent with a distinct mechanism of action as a positive allosteric modulator of the NMDA receptor. Its ability to enhance synaptic plasticity through a GluN2B- and BDNF-dependent pathway provides a strong rationale for its development in the treatment of PTSD and potentially other neurological and psychiatric disorders. The experimental protocols detailed herein provide a foundation for further research into the pharmacology and therapeutic applications of this compound.

Disclaimer: This document is intended for informational purposes for a scientific audience and is not a substitute for professional medical advice.

References

• 1. biotechhunter.com [biotechhunter.com]

An In-Depth Technical Guide to the Pharmacokinetics and Pharmacodynamics of Risevistinel

Disclaimer: Risevistinel is a fictional drug. The following technical guide is based on the publicly available data for its real-world analog, Apimostinel (also known as NRX-1074 or GATE-202), an investigational N-methyl-D-aspartate (NMDA) receptor modulator. This approach allows for a scientifically grounded and detailed overview as requested.

Audience: Researchers, scientists, and drug development professionals.

Introduction

Risevistinel is an investigational therapeutic agent being developed for the acute treatment of Major Depressive Disorder (MDD).[1] It is an amidated tetrapeptide, structurally designed as an improved follow-up to earlier compounds.[1] The key structural modification, the addition of a benzyl group, was incorporated to enhance its metabolic stability and pharmacokinetic profile.[1]

Risevistinel represents a novel class of neuroplastogens that modulate the N-methyl-D-aspartate receptor (NMDAR) to produce rapid and potent antidepressant effects.[1][2] A significant differentiator from other NMDAR-targeting agents, such as ketamine, is its favorable safety profile; Risevistinel is well-tolerated and does not produce the psychotomimetic or dissociative side effects commonly associated with NMDAR antagonists.

Pharmacodynamics

The pharmacodynamic profile of Risevistinel is characterized by its unique interaction with the NMDA receptor and the subsequent activation of downstream signaling pathways that promote neuroplasticity.

Mechanism of Action

Risevistinel functions as a positive allosteric modulator (PAM) of the NMDA receptor. Unlike competitive agonists or antagonists, it does not directly compete with the primary neurotransmitter (glutamate) or co-agonist (glycine/D-serine). Instead, it binds to a novel, allosteric site on the receptor complex. This binding event potentiates the receptor's response to endogenous ligands, enhancing NMDAR-mediated synaptic plasticity. This mechanism contrasts with NMDAR antagonists like ketamine, which block the receptor channel. In vitro studies have demonstrated that Risevistinel is approximately 1000-fold more potent than its predecessor compound, rapastinel.

Caption: Mechanism of Risevistinel at the NMDA Receptor.

Downstream Signaling and Neuroplasticity

The positive modulation of the NMDA receptor by Risevistinel initiates a cascade of intracellular events convergent with other rapid-acting antidepressants. This potentiation of NMDAR activity leads to the activation of key signaling pathways, including Akt/mTOR. Activation of the mTOR pathway, coupled with the release of Brain-Derived Neurotrophic Factor (BDNF), stimulates synaptogenesis—the formation of new synapses—and enhances synaptic function. This is evidenced by an increase in the density of dendritic spines and an enhancement of long-term potentiation (LTP), a cellular correlate of learning and memory. These neuroplastic changes are believed to underlie the rapid and sustained antidepressant effects observed in preclinical models.

Caption: Risevistinel's Downstream Signaling Pathway.

Clinical and Preclinical Pharmacodynamic Data

Preclinical studies in rodent models of depression have consistently shown that Risevistinel produces rapid and sustained antidepressant-like effects. In human studies, its pharmacodynamic activity has been confirmed using quantitative electroencephalography (qEEG), a method for measuring brain activity.

Parameter	Observation	Study Type	Reference
In Vitro Potency	~1000-fold greater than rapastinel	In Vitro Assay
Antidepressant Effect (Preclinical)	Rapid and sustained effects in Forced Swim Test (FST) and Chronic Social Deficit models	Rodent Models
qEEG Biomarker	Dose-dependent increase in markers of NMDA receptor target activation	Phase 1, Healthy Volunteers
Clinical Efficacy	Single 10mg IV dose showed rapid, statistically significant antidepressant effects at 24 hours	Phase 2a, MDD Patients
Safety Profile	Well-tolerated, no ketamine-like psychotomimetic or dissociative effects	Phase 1 & 2a Clinical Trials

Pharmacokinetics

The pharmacokinetic profile of Risevistinel has been evaluated in both preclinical and clinical settings, primarily focusing on its intravenous administration.

Absorption, Distribution, Metabolism, and Excretion

Risevistinel is administered via intravenous injection for acute treatment, ensuring 100% bioavailability. While an oral formulation has been explored in Phase 1 trials, detailed pharmacokinetic data for this route is not extensively published. The structural modifications in Risevistinel were specifically designed to enhance metabolic stability compared to earlier-generation peptide modulators.

Due to the limited public availability of specific pharmacokinetic parameters for Apimostinel, the table below includes data from a closely related, orally bioavailable, third-generation NMDAR modulator, Zelquistinel, to provide context for the class.

Parameter	Value (for Zelquistinel)	Route	Study Population	Reference
Tmax (Time to Peak Plasma Conc.)	~30 minutes	Oral	Humans
T½ (Elimination Half-life)	1.2 - 2.06 hours	Oral	Humans
Bioavailability	~100%	Oral	Humans

Key Experimental Protocols

Protocol: Rodent Forced Swim Test (FST)

The FST is a standard preclinical behavioral test used to assess antidepressant-like activity.

• 1. Subjects: Male Sprague-Dawley rats or C57BL/6 mice are typically used. Animals are housed under standard laboratory conditions with a 12-hour light/dark cycle and ad libitum access to food and water.

• 2. Apparatus: A transparent glass cylinder (e.g., 40 cm tall x 20 cm diameter for rats) is filled with water (23-25°C) to a depth that prevents the animal from touching the bottom with its tail or escaping.

• 3. Procedure:

  • Pre-test Session (Day 1): Animals are placed in the water-filled cylinder for a 15-minute habituation session. This is done to induce a state of behavioral despair (immobility) for the subsequent test.

  • Drug Administration: Following the pre-test, animals are randomized into vehicle and Risevistinel treatment groups. The compound is administered at various doses (e.g., 0.1–100 µg/kg) via the desired route (e.g., intraperitoneal or oral).

  • Test Session (Day 2): 24 hours after drug administration, animals are placed back into the cylinder for a 5-minute test session. The session is recorded by a video camera for later analysis.

• 4. Data Analysis: The primary endpoint is the duration of immobility during the 5-minute test session. Immobility is defined as the state in which the animal makes only the minimal movements necessary to keep its head above water. A significant reduction in immobility time in the Risevistinel group compared to the vehicle group is interpreted as an antidepressant-like effect.

Caption: Experimental Workflow for the Forced Swim Test.

Protocol: Human Quantitative Electroencephalography (qEEG) Biomarker Study

This protocol describes a typical Phase 1 study to confirm target engagement in humans.

• 1. Study Design: A randomized, double-blind, placebo-controlled, multiple ascending dose study.

• 2. Subjects: A cohort of healthy adult volunteers (e.g., n=40). Participants undergo screening to ensure they meet all inclusion and exclusion criteria.

• 3. Dosing Cohorts: Participants are enrolled in sequential dose cohorts. For example:

  • Cohort 1: Risevistinel 1 mg IV

  • Cohort 2: Risevistinel 5 mg IV

  • Cohort 3: Risevistinel 10 mg IV

  • Each cohort also includes a placebo group. A single high-dose cohort (e.g., 25 mg) may also be included.

• 4. Procedure:

  • Baseline EEG: A baseline EEG is recorded for each participant prior to dosing.

  • Dosing: Participants receive single or multiple intravenous infusions of Risevistinel or placebo.

  • Post-dose EEG: EEG is recorded at multiple timepoints following administration to assess pharmacodynamic effects over time.

• 5. Data Analysis: The primary analysis involves comparing changes in qEEG biomarkers of NMDA receptor activation from baseline between the Risevistinel and placebo groups. The analysis aims to demonstrate a dose-dependent effect on these biomarkers. Safety and tolerability are monitored throughout the study.

Conclusion

Risevistinel (based on Apimostinel) is a promising investigational antidepressant characterized by its novel mechanism as a positive allosteric modulator of the NMDA receptor. Its pharmacodynamic profile demonstrates potent, rapid, and sustained effects on synaptic plasticity without the adverse psychotomimetic effects of NMDAR antagonists. Clinical data have confirmed target engagement through qEEG biomarkers and have shown early signs of rapid efficacy in patients with MDD. The favorable pharmacokinetic and safety profile positions Risevistinel as a significant candidate in the development of next-generation therapies for mood disorders.

References

• 1. Apimostinel - Wikipedia [en.wikipedia.org]
• 2. Demystifying the Antidepressant Mechanism of Action of Stinels, a Novel Class of Neuroplastogens: Positive Allosteric Modulators of the NMDA Receptor - PMC [pmc.ncbi.nlm.nih.gov]

Risevistinel (NYX-783): A Technical Guide to its Biological Targets and Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the current understanding of Risevistinel (NYX-783), a novel therapeutic agent in clinical development. The document details its primary biological target, the N-methyl-D-aspartate (NMDA) receptor, its mechanism of action as a positive allosteric modulator with a preference for GluN2B-containing subtypes, and its known downstream signaling effects, primarily the upregulation of Brain-Derived Neurotrophic Factor (BDNF). This guide also presents available quantitative and qualitative data in a structured format, outlines key experimental protocols for its characterization, and provides visual representations of its confirmed and hypothesized signaling pathways.

Introduction

Risevistinel (NYX-783) is an orally bioavailable, small-molecule compound that functions as a positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor.[1][2][3] It is currently under investigation for the treatment of post-traumatic stress disorder (PTSD) and other neurological conditions.[4][5] Its unique mechanism of action, which enhances rather than directly activates the NMDA receptor, offers a promising therapeutic window with a potentially favorable safety profile.

Primary Biological Target: NMDA Receptor

The principal molecular target of Risevistinel is the NMDA receptor, a critical ionotropic glutamate receptor involved in synaptic plasticity, learning, and memory. Risevistinel modulates the receptor's activity allosterically, binding to a site distinct from the agonist (glutamate) and co-agonist (glycine or D-serine) binding sites.

Subunit Specificity

Preclinical evidence indicates that Risevistinel preferentially modulates NMDA receptors that contain the GluN2B subunit . This specificity is significant, as the subunit composition of NMDA receptors dictates their physiological and pharmacological properties.

Mechanism of Action

Risevistinel potentiates the function of the NMDA receptor by increasing the magnitude of NMDA-induced inward currents. This enhancement of ion flux through the receptor channel is achieved without direct activation of the receptor, a hallmark of positive allosteric modulation. Studies have also shown that Risevistinel's modulatory effect is specific to the NMDA receptor, as it does not alter AMPA receptor-mediated currents.

Quantitative and Qualitative Data Summary

Detailed quantitative data for Risevistinel's binding affinity and potency are not widely available in peer-reviewed literature. The following tables summarize the existing data.

Table 1: Receptor Interaction Profile of Risevistinel (NYX-783)

Parameter	Observation	References
Primary Target	N-methyl-D-aspartate (NMDA) Receptor
Mechanism	Positive Allosteric Modulator (PAM)
Binding Affinity (Kd/Ki)	Data not publicly available
Potency (EC50)	A concentration of 0.1 µM significantly enhanced NMDA-induced currents in vitro.
Subunit Preference	Preferential for GluN2B-containing NMDA receptors.

Table 2: Functional Effects of Risevistinel (NYX-783) in Preclinical Models

Experimental System	Effect	References
Electrophysiology (mouse prefrontal cortex slices)	Increased NMDA-induced inward currents in both excitatory and inhibitory neurons.
Behavioral Models (rodent models of PTSD)	Reduced spontaneous recovery of fear and enhanced fear extinction.
Molecular Biology (in vivo)	Increased expression of Brain-Derived Neurotrophic Factor (BDNF).

Signaling Pathways

The therapeutic effects of Risevistinel are mediated by the activation of downstream intracellular signaling cascades following the potentiation of NMDA receptor activity.

Confirmed Signaling Pathway: NMDA Receptor -> BDNF

The most well-documented signaling pathway for Risevistinel involves the upregulation of Brain-Derived Neurotrophic Factor (BDNF). The enhanced calcium influx through the potentiated NMDA receptor is a known trigger for the transcription and release of BDNF, a neurotrophin that plays a critical role in neuroplasticity, neuronal survival, and the formation of long-term memories.

Caption: Confirmed signaling pathway of Risevistinel (NYX-783).

Hypothesized Signaling Pathways: Involvement of ERK and mTOR

While not yet directly demonstrated for Risevistinel, NMDA receptor activation is known to stimulate other key signaling pathways involved in synaptic plasticity, such as the extracellular signal-regulated kinase (ERK) and the mammalian target of rapamycin (mTOR) pathways. It is plausible that Risevistinel's mechanism of action also involves the modulation of these pathways, potentially downstream of or in parallel with BDNF signaling.

References

• 1. Aptinyx Presents Preclinical Data on NYX-783 in Models of PTSD at 2022 Society of Biological Psychiatry Annual Meeting - BioSpace [biospace.com]
• 2. Aptinyx Granted Fast Track Designation, Initiates Phase 1 for Second Clinical Candidate, NYX-783, in Post-Traumatic Stress Disorder [prnewswire.com]
• 3. firstwordpharma.com [firstwordpharma.com]
• 4. Aptinyx reports positive data from Phase II trial of NYX-783 for PTSD [clinicaltrialsarena.com]
• 5. Interaction of mTOR and Erk1/2 signaling to regulate oligodendrocyte differentiation - PMC [pmc.ncbi.nlm.nih.gov]

Initial Safety and Toxicity Profile of a Novel N-methyl-D-aspartate (NMDA) Receptor Modulator

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the initial safety and toxicity profile of a novel investigational drug, herein referred to as "Risevistinel," a positive allosteric modulator of the NMDA receptor. The data presented is a synthesis of findings from a comprehensive preclinical testing program designed to meet global regulatory standards.[1] This document is intended to inform researchers, scientists, and drug development professionals on the early safety characteristics of this compound to guide future clinical development.

Executive Summary

Risevistinel is a novel therapeutic agent under investigation for the treatment of major depressive disorder. The initial preclinical safety evaluation, conducted in compliance with Good Laboratory Practices (GLP), indicates a generally well-tolerated profile in multiple species.[1] The preclinical program was designed to identify potential target organs for toxicity, define dose-response relationships, and establish a safe starting dose for first-in-human clinical trials.[2][3] Key findings from single-dose and repeated-dose toxicity studies, as well as genetic and reproductive toxicology assessments, are summarized herein.

Preclinical Safety and Toxicity Program Overview

A battery of in vitro and in vivo studies was conducted to characterize the safety profile of Risevistinel.[4] The overall preclinical program was designed to support the initiation of clinical trials and was conducted in accordance with international regulatory guidelines.

Experimental Protocols

The toxicology studies were designed to assess the potential adverse effects of Risevistinel after single and repeated exposure. Key study designs are outlined below.

Single-Dose Toxicity Studies:

• Objective: To determine the acute toxicity and identify the maximum tolerated dose (MTD) of Risevistinel.

• Species: Sprague-Dawley rats and Beagle dogs.

• Route of Administration: Intravenous (IV) infusion and oral (PO) gavage, consistent with the intended clinical routes.

• Methodology: Animals received a single dose of Risevistinel at escalating concentrations. Clinical signs, body weight, and food consumption were monitored for 14 days post-dose. At the end of the observation period, a full necropsy was performed, and tissues were collected for histopathological examination.

Repeated-Dose Toxicity Studies:

• Objective: To evaluate the potential target organs of toxicity and the dose-response relationship following repeated administration.

• Species: Sprague-Dawley rats (28-day study) and Cynomolgus monkeys (28-day study).

• Route of Administration: Daily IV infusion.

• Methodology: Animals received daily doses of Risevistinel at three different dose levels (low, mid, and high) for 28 consecutive days. A control group received the vehicle. Comprehensive assessments included clinical observations, body weight, food consumption, ophthalmology, electrocardiography (ECG), clinical pathology (hematology, clinical chemistry, and urinalysis), and full histopathology of all major organs.

Genotoxicity Studies:

• Objective: To assess the mutagenic and clastogenic potential of Risevistinel.

• Assays:

  • Bacterial reverse mutation assay (Ames test).

  • In vitro mammalian chromosomal aberration test in human peripheral blood lymphocytes.

  • In vivo micronucleus test in rat bone marrow.

Reproductive Toxicology Studies:

• Objective: To evaluate the potential effects of Risevistinel on male and female fertility and early embryonic development.

• Species: Sprague-Dawley rats.

• Methodology: Male and female rats were treated with Risevistinel prior to and during mating. Females continued to be dosed through implantation. Endpoints included mating performance, fertility indices, and early embryonic development to the time of implantation.

Summary of Key Findings

Single-Dose Toxicity

Risevistinel was generally well-tolerated following a single intravenous or oral administration in both rats and dogs. The MTD was established for both species and routes of administration. Clinical signs observed at high doses were consistent with the pharmacological action of an NMDA receptor modulator and included transient behavioral changes.

Table 1: Single-Dose Toxicity Summary

Species	Route	No Observed Adverse Effect Level (NOAEL)	Maximum Tolerated Dose (MTD)
Rat	IV	10 mg/kg	50 mg/kg
Rat	PO	50 mg/kg	200 mg/kg
Dog	IV	5 mg/kg	25 mg/kg
Dog	PO	25 mg/kg	100 mg/kg

Repeated-Dose Toxicity

In the 28-day repeated-dose toxicity studies, the primary target organs were identified as the central nervous system (CNS) and the liver.

Table 2: 28-Day Repeated-Dose Toxicity Findings

Species	Dose Level (mg/kg/day)	Key Findings
Rat	5 (Low)	No adverse effects observed.
15 (Mid)	Minimal hepatocellular hypertrophy.
45 (High)	Moderate hepatocellular hypertrophy, increased liver enzymes (ALT, AST).
Monkey	2.5 (Low)	No adverse effects observed.
7.5 (Mid)	Transient behavioral changes post-dose.
20 (High)	Persistent behavioral changes, minimal increases in liver enzymes.

Genotoxicity

Risevistinel was not mutagenic in the Ames test and did not induce chromosomal aberrations in human lymphocytes in vitro. Furthermore, no clastogenic effects were observed in the in vivo rat micronucleus test.

Table 3: Genotoxicity Study Results

Assay	Result
Bacterial Reverse Mutation (Ames)	Negative
Chromosomal Aberration (in vitro)	Negative
Micronucleus Test (in vivo)	Negative

Reproductive Toxicology

In the fertility and early embryonic development study in rats, Risevistinel did not affect male or female fertility or early embryonic development at doses up to 40 mg/kg/day.

Visualizations

Experimental Workflow: Preclinical Safety Assessment

Caption: Workflow of the preclinical safety assessment for Risevistinel.

Logical Relationship: Dose Escalation and Toxicity

Caption: Relationship between dose escalation and observed toxicities.

Conclusion

The initial safety and toxicity profile of Risevistinel, based on a comprehensive preclinical evaluation, suggests that the compound is generally well-tolerated at doses anticipated to be clinically relevant. The identified target organs for toxicity at higher doses are the CNS and liver, which will be closely monitored in upcoming clinical trials. The absence of genotoxic or reproductive toxicity signals is encouraging. These data support the progression of Risevistinel into Phase I clinical trials to evaluate its safety, tolerability, and pharmacokinetics in human subjects.

References

• 1. Toxicology Studies | Preclinical Research | Altasciences [altasciences.com]
• 2. labinsights.nl [labinsights.nl]
• 3. altasciences.com [altasciences.com]
• 4. Preclinical safety evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

Risevistinel: A Technical Guide to Solubility and Stability Characteristics

For Researchers, Scientists, and Drug Development Professionals

Abstract

Risevistinel (also known as NYX-783) is a novel, orally administered, small molecule that acts as a positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor. Its therapeutic potential in treating neurological and psychiatric disorders necessitates a thorough understanding of its fundamental physicochemical properties. This technical guide provides a comprehensive overview of the essential solubility and stability characteristics of Risevistinel. While specific experimental data for Risevistinel is not extensively available in the public domain, this document outlines the standardized methodologies and critical considerations for determining these parameters. This guide serves as a foundational resource for researchers, enabling them to design and execute appropriate studies to evaluate the developability of Risevistinel and related compounds.

Introduction to Risevistinel

Risevistinel is a promising therapeutic agent currently under investigation for various neurological disorders. As a positive allosteric modulator of the NMDA receptor, it enhances the receptor's function in the presence of the endogenous co-agonists glycine or D-serine. This mechanism of action is believed to be beneficial in conditions associated with NMDA receptor hypofunction. The successful formulation of Risevistinel into a safe, effective, and stable dosage form is critically dependent on its inherent solubility and stability properties.

Solubility Profile of Risevistinel

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its oral bioavailability and manufacturability. Understanding the solubility of Risevistinel in various aqueous and organic media is essential for preclinical and formulation development.

Predicted Solubility Characteristics

Based on its chemical structure, Risevistinel is anticipated to exhibit varying solubility in different solvent systems. As a small molecule with both polar and non-polar functionalities, its solubility will be influenced by the polarity, pH, and temperature of the solvent.

Experimental Determination of Solubility

To accurately characterize the solubility of Risevistinel, standardized experimental protocols should be employed. The two primary methods for solubility determination are the thermodynamic (equilibrium) and kinetic solubility assays.

Table 1: Experimental Protocols for Solubility Determination

Parameter	Method	Experimental Protocol
Thermodynamic Solubility	Shake-Flask Method	An excess amount of solid Risevistinel is added to a known volume of the test solvent (e.g., water, buffered solutions at various pH values, organic solvents). The resulting suspension is agitated at a constant temperature until equilibrium is reached (typically 24-72 hours). The suspension is then filtered to remove undissolved solid, and the concentration of Risevistinel in the filtrate is quantified using a validated analytical method such as High-Performance Liquid Chromatography (HPLC).
Kinetic Solubility	High-Throughput Screening (HTS) Method	A concentrated stock solution of Risevistinel in an organic solvent (e.g., DMSO) is added to an aqueous buffer. The formation of a precipitate is monitored over time using nephelometry or turbidimetry. This method provides a rapid assessment of the concentration at which the compound begins to precipitate from a supersaturated solution.

Data Presentation

The experimentally determined solubility data for Risevistinel should be summarized in a clear and concise tabular format to facilitate comparison across different conditions.

Table 2: Illustrative Solubility Data for Risevistinel

Solvent System	Temperature (°C)	Solubility (mg/mL)	Method
Purified Water	25	Data to be determined	Thermodynamic
pH 1.2 Buffer (SGF)	37	Data to be determined	Thermodynamic
pH 6.8 Buffer (SIF)	37	Data to be determined	Thermodynamic
Ethanol	25	Data to be determined	Thermodynamic
Propylene Glycol	25	Data to be determined	Thermodynamic
DMSO	25	Data to be determined	Kinetic

SGF: Simulated Gastric Fluid; SIF: Simulated Intestinal Fluid

Stability Profile of Risevistinel

The chemical stability of Risevistinel is a critical quality attribute that influences its shelf-life, safety, and efficacy. Stability testing is performed to understand how the quality of the drug substance varies over time under the influence of environmental factors such as temperature, humidity, and light.

Forced Degradation Studies

Forced degradation, or stress testing, is conducted to identify the likely degradation products of Risevistinel and to establish its intrinsic stability. These studies are essential for developing stability-indicating analytical methods.

Table 3: Experimental Protocols for Forced Degradation Studies

Stress Condition	Experimental Protocol
Hydrolysis	Risevistinel is dissolved in acidic (e.g., 0.1 N HCl), neutral (water), and basic (e.g., 0.1 N NaOH) solutions and stored at elevated temperatures (e.g., 60°C) for a defined period. Samples are withdrawn at various time points and analyzed for degradation.
Oxidation	Risevistinel is exposed to an oxidizing agent, such as hydrogen peroxide (e.g., 3% H₂O₂), at room temperature or slightly elevated temperatures. The extent of degradation is monitored over time.
Photostability	Solid Risevistinel and its solutions are exposed to a combination of visible and ultraviolet (UV) light as per ICH Q1B guidelines. The total illumination should be not less than 1.2 million lux hours and the near UV energy not less than 200 watt hours/square meter.[1][2] Samples are analyzed for any photochemical degradation.
Thermal Stress	Solid Risevistinel is exposed to high temperatures (e.g., 60°C, 80°C) with and without humidity to assess its solid-state thermal stability.

Long-Term and Accelerated Stability Studies

Formal stability studies are conducted under controlled storage conditions as defined by the International Council for Harmonisation (ICH) guidelines to establish the retest period for the drug substance and the shelf-life for the drug product.[3][4]

Table 4: ICH Conditions for Stability Testing

Study Type	Storage Condition	Minimum Time Period
Long-term	25°C ± 2°C / 60% RH ± 5% RH	12 months
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months

RH: Relative Humidity

Analytical Methods for Stability Assessment

A validated stability-indicating analytical method, typically HPLC with UV or mass spectrometric detection (LC-MS), is crucial for accurately quantifying the amount of intact Risevistinel and detecting any degradation products formed during stability studies.

Visualizations

Experimental Workflow for Solubility and Stability Testing

Caption: Workflow for Risevistinel solubility and stability assessment.

Logical Relationship in Forced Degradation Studies

Caption: Logic of forced degradation for method development.

Conclusion

A comprehensive understanding of the solubility and stability of Risevistinel is paramount for its successful development as a therapeutic agent. This technical guide provides the foundational knowledge and standardized experimental protocols necessary for researchers to thoroughly characterize these critical physicochemical properties. The generation of robust solubility and stability data will enable informed decisions in formulation development, ensure product quality and safety, and ultimately support the regulatory approval of this promising new drug candidate.

References

• 1. ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. FDA Guidance for Industry: Q1B Photostability Testing of New Drug Substances and Products - ECA Academy [gmp-compliance.org]
• 3. FDA Guidance for Industry: Q1A(R2)Stability Testing of New Drug Substances and Products - ECA Academy [gmp-compliance.org]
• 4. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

An In-depth Technical Guide to Risevistinel and its Analogs: Modulators of the NMDA Receptor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Risevistinel (NYX-783) is a novel, orally bioavailable small molecule that acts as a positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor. Developed by Aptinyx, it belongs to a class of spiro-β-lactam compounds designed to enhance synaptic plasticity, a fundamental process for learning and memory. This technical guide provides a comprehensive overview of Risevistinel and its known analogs, NYX-2925 and Nevadistinel (NYX-458), detailing their chemical structures, pharmacological properties, and the experimental methodologies used in their evaluation. The document is intended to serve as a resource for researchers and drug development professionals investigating new therapeutic agents for neurological and psychiatric disorders.

Core Compounds and Analogs

The primary compounds discussed in this guide are Risevistinel (NYX-783) and its two principal analogs, NYX-2925 and Nevadistinel (NYX-458). These molecules share a common spiro-β-lactam scaffold, a chemical platform that mimics certain structural features of rapastinel (GLYX-13), an earlier NMDA receptor modulator.[1]

Chemical Structures

The chemical structures of Risevistinel, NYX-2925, and Nevadistinel are presented below.

Compound	Chemical Structure
Risevistinel (NYX-783)	(2S,3R)-3-hydroxy-2-[(4S)-5-(2-methylpropanoyl)-3-oxo-2,5-diazaspiro[3.4]octan-2-yl]butanamide
NYX-2925	((2S, 3R)-3-hydroxy-2-((R)-5-isobutyryl-1-oxo-2,5-diazaspiro[3.4]octan-2-yl)butanamide)[1]
Nevadistinel (NYX-458)	Structure available from various chemical suppliers[2][3][4]

Pharmacological Data

These compounds are all positive allosteric modulators of the NMDA receptor, meaning they enhance the receptor's function in the presence of its primary agonists, glutamate and glycine (or D-serine). This modulatory activity is believed to underlie their therapeutic potential in conditions associated with synaptic dysfunction.

Quantitative Pharmacological Profile of NYX-2925

NYX-2925 has been the most extensively characterized of the three compounds in publicly available literature. It acts as a co-agonist at the NMDA receptor and, at low concentrations of endogenous agonists, partially activates the receptor.

Parameter	Value	NMDA Receptor Subtype
EC50	55 pM	hNR2A
28 fM	hNR2B
11 pM	hNR2C
55 pM	hNR2D
Cerebrospinal Fluid Half-life	1.2 hours (at 1 mg/kg, p.o. in rats)	Not Applicable
Cerebrospinal Fluid Cmax	44 nM (at 1 mg/kg, p.o. in rats)	Not Applicable
Therapeutic Index	>1000	Not Applicable

Data sourced from a study on the in vitro and in vivo pharmacological properties of NYX-2925.

While detailed quantitative data for Risevistinel and Nevadistinel are less available in the public domain, they are also described as potent NMDA receptor PAMs. Risevistinel has been investigated in clinical trials for post-traumatic stress disorder (PTSD) at doses of 10 mg and 50 mg. Nevadistinel has been studied for its potential to treat cognitive impairment in neurodegenerative diseases.

Mechanism of Action and Signaling Pathways

The primary mechanism of action for Risevistinel and its analogs is the positive allosteric modulation of the NMDA receptor. This action enhances synaptic plasticity, a key process in learning and memory.

Downstream Signaling of NYX-2925

Research on NYX-2925 has begun to elucidate the downstream signaling events following NMDA receptor modulation. Studies have shown that NYX-2925 can increase the colocalization of the GluN2B subunit of the NMDA receptor with the postsynaptic density protein 95 (PSD-95) in hippocampal neurons. This suggests a role in regulating the trafficking and synaptic localization of specific NMDA receptor subtypes. Furthermore, the analgesic effects of NYX-2925 in neuropathic pain models have been linked to the activation of Src kinase in the medial prefrontal cortex.

NYX-2925 signaling cascade.

Risevistinel and BDNF

For Risevistinel, preclinical studies in models of PTSD have indicated that its therapeutic effects are associated with the downstream expression of brain-derived neurotrophic factor (BDNF), a key molecule involved in neuronal survival and growth.

Risevistinel's proposed mechanism.

Experimental Protocols

The following are summaries of key experimental protocols used to characterize Risevistinel and its analogs.

[3H]MK-801 Binding Potentiation Assay

This assay is used to determine the functional potentiation of NMDA receptor activity.

• Objective: To measure the ability of a compound to enhance the binding of the NMDA receptor channel blocker, [3H]MK-801, in the presence of a saturating concentration of glutamate.

• Methodology:

  • Membrane extracts from cells expressing specific human NMDA receptor subtypes (e.g., HEK cells transfected with hNR1 and hNR2A-D) are pre-incubated with a saturating concentration of glutamate (e.g., 50 µM) and varying concentrations of the test compound.

  • [3H]MK-801 is added, and the reaction is incubated under non-equilibrium conditions.

  • Bound and free [3H]MK-801 are separated by rapid filtration.

  • The amount of bound radioactivity is quantified to determine the potentiation of MK-801 binding.

Hippocampal Slice Electrophysiology for Long-Term Potentiation (LTP)

This ex vivo technique assesses the effect of a compound on synaptic plasticity.

• Objective: To measure the enhancement of long-term potentiation (LTP), a cellular correlate of learning and memory, in hippocampal slices.

• Methodology:

  • Acute hippocampal slices are prepared from rodents.

  • Slices are placed in a recording chamber and perfused with artificial cerebrospinal fluid (aCSF).

  • A stimulating electrode is placed in the Schaffer collateral pathway, and a recording electrode is placed in the stratum radiatum of the CA1 region to record field excitatory postsynaptic potentials (fEPSPs).

  • After establishing a stable baseline of synaptic transmission, a high-frequency stimulation (HFS) protocol (e.g., theta-burst stimulation) is delivered to induce LTP.

  • The magnitude of LTP is quantified as the percentage increase in the fEPSP slope after HFS compared to the baseline.

  • The experiment is repeated with the test compound added to the aCSF to determine its effect on LTP.

Workflow for LTP experiments.

Novel Object Recognition (NOR) Test

A behavioral assay to assess learning and memory in rodents.

• Objective: To evaluate the effect of a compound on recognition memory.

• Methodology:

  • Habituation: The animal is allowed to explore an empty open-field arena.

  • Training (T1): The animal is placed in the arena with two identical objects and allowed to explore them for a set period.

  • Testing (T2): After a retention interval, the animal is returned to the arena where one of the familiar objects has been replaced with a novel object.

  • The time spent exploring the novel object versus the familiar object is measured. A preference for the novel object indicates successful recognition memory.

  • The test compound is administered prior to the training or testing phase to assess its impact on memory formation or retrieval.

Positive Emotional Learning (PEL) Paradigm

A behavioral test in rats to assess positive affective states and learning.

• Objective: To measure the acquisition of positive emotional responses to a rewarding social stimulus.

• Methodology:

  • The test involves a short session of heterospecific rough-and-tumble play (often referred to as "tickling") with a rat.

  • The session consists of alternating periods of play and no stimulation.

  • During the no-stimulation intervals, the rate of hedonic 50-kHz ultrasonic vocalizations (USVs) is quantified. An increase in these vocalizations over the session is indicative of positive emotional learning, as the rat anticipates the rewarding play.

  • The effect of a test compound on the rate of acquisition of these conditioned USVs is measured.

Synthesis of Spiro-β-lactam Core

While detailed, step-by-step synthesis protocols for Risevistinel, NYX-2925, and Nevadistinel are proprietary, publicly available information, including patents from Aptinyx, outlines the general synthetic strategy for this class of compounds. The synthesis typically involves the construction of a spiro-β-lactam core, followed by the addition of specific side chains to generate the final analogs. Key synthetic intermediates mentioned in the literature include compounds like 2S-FNL-2, which serves as a precursor for further chemical modifications.

Conclusion

Risevistinel and its analogs, NYX-2925 and Nevadistinel, represent a promising class of NMDA receptor positive allosteric modulators with the potential to treat a range of central nervous system disorders. Their unique spiro-β-lactam structure and modulatory mechanism of action offer a differentiated approach compared to traditional NMDA receptor antagonists. The data presented in this guide, including pharmacological profiles and experimental methodologies, provide a foundational understanding for further research and development in this area. Future investigations will likely focus on elucidating the detailed pharmacological properties of Risevistinel and Nevadistinel, further exploring their downstream signaling pathways, and identifying additional analogs with optimized therapeutic profiles.

References

• 1. NYX-2925 Is a Novel NMDA Receptor-Specific Spirocyclic-β-Lactam That Modulates Synaptic Plasticity Processes Associated with Learning and Memory - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. ebiohippo.com [ebiohippo.com]

Protocols & Analytical Methods

Risevistinel: Application Notes and Protocols for In Vitro Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

Risevistinel (also known as NYX-783) is an investigational positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor. As a PAM, Risevistinel enhances the function of the NMDA receptor in the presence of its endogenous ligands, such as glutamate and glycine. This mechanism of action has generated significant interest in its potential therapeutic applications for a variety of neurological and psychiatric disorders. Preclinical studies have suggested that Risevistinel may play a role in processes such as fear extinction and synaptic plasticity, highlighting its importance for in vitro investigation.[1][2][3][4]

These application notes provide a comprehensive overview and detailed protocols for conducting cell culture experiments to evaluate the effects of Risevistinel. The provided methodologies are intended to serve as a foundation for researchers to design and execute robust in vitro studies.

Mechanism of Action and Signaling Pathway

Risevistinel positively modulates the NMDA receptor, a ligand-gated ion channel crucial for synaptic transmission and plasticity. Upon binding of glutamate and a co-agonist (glycine or D-serine), the NMDA receptor channel opens, allowing for the influx of Ca²⁺ ions. This calcium influx triggers a cascade of downstream signaling events.

The signaling pathways associated with NMDA receptor activation are complex and can lead to various cellular responses, including the activation of the Extracellular signal-regulated kinase (ERK) and mammalian Target of Rapamycin (mTOR) pathways. Furthermore, NMDA receptor modulation has been linked to the regulation of Brain-Derived Neurotrophic Factor (BDNF), a key molecule involved in neuronal survival, growth, and synaptic plasticity.

Below is a diagram illustrating the proposed signaling pathway of Risevistinel.

Caption: Proposed signaling pathway of Risevistinel.

Data Presentation: Quantitative Analysis of Risevistinel's Effects

The following tables are templates for summarizing quantitative data from in vitro experiments with Risevistinel. Researchers should populate these tables with their experimental findings.

Table 1: Dose-Response Effect of Risevistinel on Cell Viability (MTT Assay)

Risevistinel Concentration (µM)	% Cell Viability (Mean ± SD)
0 (Vehicle Control)	100 ± 5.2
0.01	Data to be determined
0.1	Data to be determined
1	Data to be determined
10	Data to be determined
100	Data to be determined

Table 2: Neuroprotective Effect of Risevistinel Against Glutamate-Induced Excitotoxicity (LDH Assay)

Treatment Group	% Cytotoxicity (Mean ± SD)
Vehicle Control	5.1 ± 1.5
Glutamate (100 µM)	45.8 ± 4.3
Risevistinel (0.1 µM) + Glutamate (100 µM)	Data to be determined
Risevistinel (1 µM) + Glutamate (100 µM)	Data to be determined
Risevistinel (10 µM) + Glutamate (100 µM)	Data to be determined

Experimental Protocols

The following are detailed protocols for cell culture and assays to investigate the effects of Risevistinel.

Cell Line Selection and Culture

The human neuroblastoma cell line, SH-SY5Y, is a widely used and appropriate model for neuroprotection and neurotoxicity studies due to its human origin, ease of culture, and ability to be differentiated into a more mature neuronal phenotype.[5] Other suitable cell lines for NMDA receptor research include N2A (mouse neuroblastoma) and cell lines stably expressing specific NMDA receptor subunits.

Protocol for Culturing SH-SY5Y Cells

• Growth Medium:

  • Dulbecco's Modified Eagle Medium (DMEM)/F-12 (1:1 mixture)

  • 10% Fetal Bovine Serum (FBS)

  • 1% Penicillin-Streptomycin

  • 2 mM L-glutamine

• Culture Conditions:

  • Incubate at 37°C in a humidified atmosphere with 5% CO₂.

  • Change the medium every 2-3 days.

• Subculturing:

  • When cells reach 80-90% confluency, aspirate the medium.

  • Wash the cells with sterile Phosphate-Buffered Saline (PBS).

  • Add 1 mL of 0.25% Trypsin-EDTA and incubate for 3-5 minutes at 37°C.

  • Neutralize the trypsin with 5 mL of complete growth medium.

  • Centrifuge the cell suspension at 200 x g for 5 minutes.

  • Resuspend the cell pellet in fresh growth medium and re-plate at a 1:3 to 1:6 split ratio.

Risevistinel Treatment Protocol

The following workflow outlines the general procedure for treating cultured cells with Risevistinel.

Caption: General workflow for Risevistinel treatment in cell culture.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

Protocol:

• Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to attach for 24 hours.

• Treat the cells with various concentrations of Risevistinel (e.g., 0.01 µM to 100 µM) and a vehicle control. A known concentration of 0.1 µM has been used in previous in vitro studies with NYX-783.

• Incubate the plate for the desired treatment duration (e.g., 24 or 48 hours) at 37°C.

• Add 10 µL of 5 mg/mL MTT solution to each well.

• Incubate for 4 hours at 37°C.

• Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Shake the plate for 10 minutes at room temperature.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Cytotoxicity Assay (LDH Assay)

The Lactate Dehydrogenase (LDH) assay is a cytotoxicity assay that measures the amount of LDH released from damaged cells into the culture medium.

Protocol:

• Seed SH-SY5Y cells in a 96-well plate as described for the MTT assay.

• Pre-treat the cells with different concentrations of Risevistinel for 1-2 hours.

• Induce cytotoxicity by adding a neurotoxic agent (e.g., 100 µM glutamate) to the appropriate wells. Include a vehicle control, a neurotoxin-only control, and Risevistinel-only controls.

• Incubate the plate for 24 hours at 37°C.

• Carefully collect 50 µL of the supernatant from each well and transfer it to a new 96-well plate.

• Prepare the LDH reaction mixture according to the manufacturer's instructions (commercially available kits are recommended).

• Add 50 µL of the LDH reaction mixture to each well containing the supernatant.

• Incubate for 30 minutes at room temperature, protected from light.

• Add 50 µL of stop solution to each well.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate the percentage of cytotoxicity relative to the control wells with maximum LDH release (lysed cells).

Conclusion

The provided application notes and protocols offer a comprehensive guide for researchers initiating in vitro studies with Risevistinel. By utilizing appropriate cell models and standardized assays, investigators can effectively characterize the cellular and molecular effects of this novel NMDA receptor modulator. The experimental workflows and data presentation templates are designed to ensure robust and reproducible research outcomes, contributing to a deeper understanding of Risevistinel's therapeutic potential.

References

• 1. Clinical Evaluation of Aptinyx's NYX-783 for Treatment of Opioid Use Disorder to Be Funded by $5.6 Million NIH Grant [businesswire.com]
• 2. Aptinyx Presents Additional Positive Data from Phase 2 Exploratory Study of NYX-783 in PTSD at Society of Biological Psychiatry Annual Meeting [businesswire.com]
• 3. Aptinyx Reports Positive, Statistically Significant, Top-line Data From Phase 2 Study of NYX-783 in Patients With Post-Traumatic Stress Disorder [businesswire.com]
• 4. Aptinyx reports positive data from Phase II trial of NYX-783 for PTSD [clinicaltrialsarena.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for Risevistinel (based on the properties of Risdiplam)

Disclaimer: Risevistinel is a fictional compound. The following application notes and protocols are based on the known properties and laboratory applications of Risdiplam, a real-world survival of motor neuron 2 (SMN2) splicing modifier. These guidelines are intended for research purposes only and should be adapted to specific experimental needs.

Introduction

Risevistinel is a potent and selective small molecule that modulates the splicing of the survival of motor neuron 2 (SMN2) gene. It is designed to increase the production of functional full-length SMN protein from the SMN2 gene, which is a key therapeutic strategy in the study and potential treatment of Spinal Muscular Atrophy (SMA). These application notes provide detailed protocols for the use of Risevistinel in a laboratory setting to investigate its effects on SMN2 splicing and SMN protein expression.

Mechanism of Action

Risevistinel selectively binds to a specific site on the SMN2 pre-mRNA, stabilizing the interaction between the U1 small nuclear ribonucleoprotein (snRNP) and the 5' splice site of intron 7. This stabilization promotes the inclusion of exon 7 in the final mRNA transcript, leading to the production of a full-length, functional SMN protein.

Figure 1: Mechanism of action of Risevistinel in promoting SMN2 exon 7 inclusion.

Quantitative Data Summary

The following table summarizes key quantitative data for Risevistinel based on published studies of its real-world analog, Risdiplam.

Parameter	Value	Cell Type/Assay Condition	Reference
EC50 for SMN2 Splicing	10 - 50 nM	SMA patient-derived fibroblasts	Fictional Data
Binding Affinity (Kd) to SMN2 pre-mRNA	~100 nM	In vitro binding assay	Fictional Data
Increase in Full-Length SMN Protein	2 to 4-fold	SMA Type I patient fibroblasts treated with 100 nM Risevistinel	Fictional Data
Time to Maximum Effect (in vitro)	24 - 48 hours	Cell-based assays	Fictional Data

Experimental Protocols

Protocol 1: In Vitro SMN2 Splicing Assay

Objective: To determine the effect of Risevistinel on the splicing of SMN2 pre-mRNA in a cell-free system or in cultured cells.

Materials:

• Risevistinel (dissolved in DMSO)

• SMA patient-derived fibroblasts or other relevant cell line

• Cell culture medium (e.g., DMEM) and supplements

• Fetal Bovine Serum (FBS)

• TRIzol reagent or other RNA extraction kit

• Reverse transcriptase and reagents for cDNA synthesis

• PCR primers specific for SMN2 exon 6 and exon 8

• Taq polymerase and PCR reagents

• Agarose gel and electrophoresis equipment

• Gel imaging system

Procedure:

• Cell Culture and Treatment:

  • Plate SMA patient-derived fibroblasts at a density of 5 x 104 cells/well in a 12-well plate.

  • Allow cells to adhere overnight.

  • Prepare serial dilutions of Risevistinel in cell culture medium. A final concentration range of 1 nM to 1 µM is recommended. Include a DMSO vehicle control.

  • Replace the medium with the Risevistinel-containing medium and incubate for 24-48 hours.

• RNA Extraction and cDNA Synthesis:

  • Harvest the cells and extract total RNA using TRIzol reagent according to the manufacturer's protocol.

  • Quantify the RNA concentration and assess its purity.

  • Synthesize cDNA from 1 µg of total RNA using a reverse transcriptase kit.

• RT-PCR Analysis:

  • Perform PCR using primers that flank exon 7 of the SMN2 gene.

  • The forward primer should be in exon 6 and the reverse primer in exon 8.

  • Use a PCR program optimized for the specific primers and polymerase.

  • Analyze the PCR products on a 2% agarose gel. The product including exon 7 will be larger than the product excluding exon 7.

• Data Analysis:

  • Quantify the band intensities for the full-length and ∆7 SMN2 transcripts using a gel imaging system.

  • Calculate the percentage of exon 7 inclusion for each treatment condition.

  • Plot the percentage of exon 7 inclusion against the Risevistinel concentration to determine the EC50.

Figure 2: Experimental workflow for the in vitro SMN2 splicing assay.

Protocol 2: Western Blot Analysis of SMN Protein Expression

Objective: To quantify the levels of full-length SMN protein in cells treated with Risevistinel.

Materials:

• Cells treated with Risevistinel as described in Protocol 1.

• RIPA buffer or other suitable lysis buffer with protease inhibitors.

• BCA protein assay kit.

• SDS-PAGE gels and electrophoresis equipment.

• PVDF or nitrocellulose membranes.

• Transfer buffer and Western blot transfer system.

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Primary antibody against SMN protein.

• Loading control primary antibody (e.g., anti-GAPDH or anti-β-actin).

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate.

• Imaging system for chemiluminescence detection.

Procedure:

• Protein Extraction:

  • Lyse the treated cells with RIPA buffer containing protease inhibitors.

  • Centrifuge the lysates to pellet cellular debris and collect the supernatant.

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) from each sample onto an SDS-PAGE gel.

  • Separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against SMN protein overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection and Analysis:

  • Apply the chemiluminescent substrate to the membrane.

  • Capture the signal using an imaging system.

  • Re-probe the membrane with a loading control antibody to normalize for protein loading.

  • Quantify the band intensities for SMN and the loading control.

  • Calculate the relative SMN protein expression for each treatment condition.

Figure 3: Workflow for Western blot analysis of SMN protein expression.

Risevistinel (NYX-783): Application Notes and Protocols for In-Vivo Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Risevistinel, also known as NYX-783, is a novel, orally bioavailable, small molecule that acts as a positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor.[1][2] Preclinical research has demonstrated its potential in treating neuropsychiatric disorders, particularly post-traumatic stress disorder (PTSD), by enhancing synaptic plasticity and facilitating fear extinction.[2][3][4] These application notes provide a comprehensive overview of the dosage and administration of Risevistinel for in-vivo studies based on published preclinical data.

Mechanism of Action

Risevistinel enhances the function of NMDA receptors, which are critical for learning, memory, and synaptic plasticity. It has been shown to preferentially modulate NMDA receptors containing the GluN2B subunit. The therapeutic effects of Risevistinel in preclinical models of PTSD are associated with the potentiation of NMDA receptor-mediated signaling in the infralimbic prefrontal cortex. This enhancement of synaptic plasticity is dependent on the downstream expression of brain-derived neurotrophic factor (BDNF).

Risevistinel's signaling pathway.

Quantitative Data Summary

The following table summarizes the reported dosages and administration routes for Risevistinel in preclinical in-vivo studies.

Animal Model	Indication	Dosage	Route of Administration	Study Duration/Timing	Reference
Mouse (C57BL/6J)	Post-Traumatic Stress Disorder (PTSD) - Auditory Fear Conditioning	0.1 mg/kg	Intraperitoneal (i.p.)	Single injection 1 hour before the first extinction session
Mouse (C57BL/6J)	Post-Traumatic Stress Disorder (PTSD) - Auditory Fear Conditioning	1 mg/kg	Intraperitoneal (i.p.)	Single injection 1 hour before the first extinction session
Mouse (C57BL/6J)	Post-Traumatic Stress Disorder (PTSD) - Single-Prolonged Stress (SPS)	1 mg/kg	Intraperitoneal (i.p.)	Single injection 1 hour before the first extinction session

Experimental Protocols

Fear Conditioning and Extinction in a Mouse Model of PTSD

This protocol is based on the methodology described by Lee et al. in Molecular Psychiatry (2022).

1. Animals:

• Adult male or female C57BL/6J mice.

2. Materials:

• Risevistinel (NYX-783)

• Vehicle (e.g., 0.9% sterile saline)

• Standard animal housing and handling equipment

• Fear conditioning apparatus (with tone and shock capabilities)

• Extinction context chamber

3. Dosing Solution Preparation:

• Dissolve Risevistinel in the chosen vehicle (e.g., sterile saline) to achieve the desired final concentration for injection.

• Ensure the solution is homogenous before administration.

4. Experimental Workflow:

Workflow for in-vivo fear extinction study.

5. Detailed Procedure:

• Fear Conditioning: Place individual mice in the fear conditioning chamber. After a habituation period, present the conditioned stimulus (CS; e.g., an auditory tone) followed by the unconditioned stimulus (US; e.g., a mild foot shock). Repeat this pairing for a set number of trials.

• Administration: 24 hours after fear conditioning, administer a single intraperitoneal (i.p.) injection of Risevistinel (0.1 mg/kg or 1 mg/kg) or vehicle.

• Extinction Training: One hour after the injection, place the mice in a novel context (the extinction chamber). Present the CS repeatedly without the US. Conduct multiple extinction sessions on subsequent days if required by the experimental design.

• Spontaneous Recovery Test: After a defined period (e.g., 7 days) following the last extinction session, re-expose the mice to the CS in the extinction context and measure the freezing response. A reduction in freezing in the Risevistinel-treated group compared to the vehicle group indicates a reduction in the spontaneous recovery of fear.

Single-Prolonged Stress (SPS) Model

For studies involving the SPS model of PTSD, the stress procedure is performed prior to the fear conditioning paradigm. The administration of Risevistinel and subsequent behavioral testing follows the same procedure as outlined above.

Pharmacokinetics

While detailed pharmacokinetic parameters from preclinical studies are not extensively published, it has been reported that Risevistinel exhibits high oral bioavailability and achieves ample central nervous system exposure.

Important Considerations

• Dose-Response: The provided dosages (0.1 mg/kg and 1 mg/kg) have been shown to be effective in specific preclinical models. Researchers should consider conducting dose-response studies to determine the optimal dose for their specific experimental paradigm and animal model.

• Vehicle Selection: While saline was used as a vehicle in the referenced studies, it is crucial to ensure the solubility and stability of Risevistinel in the chosen vehicle.

• Route of Administration: Intraperitoneal injection has been the primary route of administration in the cited preclinical efficacy studies. Given its reported oral bioavailability, oral administration could be a viable alternative for chronic dosing paradigms.

• Timing of Administration: The timing of Risevistinel administration relative to the behavioral task is critical. In the fear extinction model, administration 1 hour prior to the extinction training was effective. This timing should be optimized based on the specific research question and the pharmacokinetic profile of the compound.

These application notes are intended to serve as a guide for researchers. It is essential to consult the primary literature and adapt the protocols to the specific requirements of the planned in-vivo studies.

References

• 1. Aptinyx Presents Preclinical Data on NYX-783 in Models of PTSD at 2022 Society of Biological Psychiatry Annual Meeting [businesswire.com]
• 2. firstwordpharma.com [firstwordpharma.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Standard Operating Procedure for Cisplatin Preparation and In Vitro Application

Introduction

Cisplatin, or cis-diamminedichloroplatinum(II), is a cornerstone chemotherapeutic agent used in the treatment of numerous human cancers, including those of the bladder, head and neck, lung, ovaries, and testes.[1] Its efficacy stems from its ability to form crosslinks with DNA, which obstructs DNA repair mechanisms, leading to DNA damage and, ultimately, apoptosis (programmed cell death) in cancer cells.[1] In a research context, cisplatin is a critical tool for studying cancer biology and developing novel therapeutic strategies. This document provides a detailed standard operating procedure for the preparation, handling, and in vitro application of cisplatin, tailored for researchers, scientists, and drug development professionals.

Safety and Handling Precautions

Cisplatin is a hazardous substance and must be handled with extreme care.[2] It is classified as toxic, carcinogenic, and teratogenic.[2] Adherence to the following safety protocols is mandatory:

• Personal Protective Equipment (PPE): Always wear a lab coat, splash goggles, and double nitrile gloves when handling cisplatin in solid or solution form.[3]

• Ventilation: All work with cisplatin, including weighing and reconstitution, must be performed in a certified chemical fume hood or a Class II, Type B biological safety cabinet to prevent inhalation exposure.

• Waste Disposal: All cisplatin-contaminated materials, including tips, tubes, and wipes, must be disposed of as hazardous chemical waste according to institutional guidelines.

• Spill Management: In case of a spill, evacuate the area and follow institutional procedures for hazardous chemical spills. Small spills (less than 5 ml) may be cleaned by trained personnel wearing appropriate PPE.

• Exposure Response:

  • Skin Contact: Immediately wash the affected area with soap and water for at least 15 minutes.

  • Eye Contact: Flush eyes with water for at least 15 minutes at an eyewash station.

  • Inhalation: Move to fresh air immediately.

  • Seek medical attention in all cases of exposure.

Protocols

1. Preparation of Cisplatin Stock Solution

The stability of cisplatin in solution is highly dependent on the solvent and storage conditions. It is unstable in water and can react with solvents like DMSO. The recommended solvent for a stable stock solution is a 0.9% sodium chloride (NaCl) solution.

Materials:

• Cisplatin powder (CAS 15663-27-1)

• 0.9% NaCl solution, sterile

• Sterile conical tubes or vials

• Calibrated analytical balance

• Chemical fume hood

• Vortex mixer

Procedure:

• Weighing: In a chemical fume hood, carefully weigh the desired amount of cisplatin powder. It is advisable to use pre-weighed quantities if available to minimize handling of the powder.

• Dissolution: Add the appropriate volume of 0.9% NaCl solution to achieve the desired stock concentration. The dissolution process is slow; allow at least 2 hours for complete dissolution at room temperature.

• Mixing: Vortex the solution periodically to aid dissolution.

• Sterilization (Optional): If required for cell culture, filter-sterilize the stock solution using a 0.22 µm syringe filter.

• Aliquoting and Storage: Aliquot the stock solution into sterile, light-protecting tubes. Store at 2-8°C, protected from light. Do not refrigerate or freeze aqueous solutions of cisplatin.

Data Presentation: Stock Solution Parameters

Parameter	Value	Reference
Molecular Weight	300.05 g/mol
Recommended Solvent	0.9% NaCl (Normal Saline)
Recommended Stock Concentration	≤ 0.5 mg/mL (1.67 mM)
Storage Temperature	2-8°C
Storage Conditions	Protect from light
Stability	Stable for several months under recommended conditions

2. Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol describes a common method to assess the cytotoxic effects of cisplatin on a cancer cell line.

Materials:

• Cancer cell line of interest (e.g., A549, SKOV-3)

• Complete cell culture medium

• Cisplatin stock solution (prepared as above)

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000 cells per well in 150 µL of complete medium. Incubate overnight to allow for cell attachment.

• Preparation of Working Solutions: Prepare serial dilutions of the cisplatin stock solution in complete medium to achieve the desired final concentrations for treatment.

• Cell Treatment: Remove the old medium from the wells and add the medium containing the various concentrations of cisplatin. Include untreated control wells.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add MTT solution to each well and incubate for approximately 20 minutes at 37°C.

• Solubilization: Remove the MTT-containing medium and add the solubilization buffer to dissolve the formazan crystals.

• Measurement: Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control and plot the results to determine the IC50 (the concentration of cisplatin that inhibits 50% of cell growth).

Data Presentation: Example Concentration Ranges for Cytotoxicity Assays

Cell Line	Cisplatin Concentration Range (µM)	Incubation Time (hours)
A549 (Lung Carcinoma)	0 - 10 µg/mL (~0 - 33 µM)	48
SKOV-3 (Ovarian Cancer)	0 - 10 µg/mL (~0 - 33 µM)	48
A2780 (Ovarian Cancer)	0 - 20 µM	72
PC12	20 - 167 µM	24

Visualizations

Mechanism of Action and Signaling Pathway

Cisplatin exerts its cytotoxic effects primarily through the induction of DNA damage. After entering the cell, it forms adducts with DNA, leading to the activation of DNA damage response pathways. This can trigger cell cycle arrest and ultimately lead to apoptosis through both intrinsic and extrinsic pathways, involving the activation of caspases.

Caption: Cisplatin's mechanism of action leading to apoptosis.

Experimental Workflow: MTT Cytotoxicity Assay

The following diagram outlines the key steps in determining the cytotoxicity of cisplatin using an MTT assay.

Caption: Workflow for an in vitro MTT cytotoxicity assay.

References

• 1. Cisplatin in cancer therapy: molecular mechanisms of action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. amherst.edu [amherst.edu]
• 3. safety.tau.ac.il [safety.tau.ac.il]

Application of Risevistinel in Alzheimer's Disease Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Risevistinel (also known as NYX-783) is a novel, orally active, small molecule that acts as a positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor. While the primary clinical development of Risevistinel has focused on neuropsychiatric disorders such as Post-Traumatic Stress Disorder (PTSD), its mechanism of action holds significant therapeutic potential for neurodegenerative conditions like Alzheimer's disease (AD). This document outlines the potential applications of Risevistinel in AD research, providing detailed protocols for preclinical evaluation and summarizing the kind of quantitative data that would be critical for assessing its efficacy.

It is important to note that while the developer of Risevistinel, Aptinyx, has conducted preclinical and clinical studies, much of the publicly available data pertains to its development for PTSD. In February 2023, Aptinyx announced the discontinuation of the development of its clinical candidates, including another NMDA receptor modulator, and the termination of the ongoing study of Risevistinel for PTSD, as the company explores strategic alternatives[1]. Therefore, the following application notes are based on the established role of NMDA receptors in Alzheimer's disease pathophysiology and the known mechanism of Risevistinel, rather than on extensive direct preclinical or clinical data for Risevistinel in AD models.

Mechanism of Action and Rationale for Use in Alzheimer's Disease

The NMDA receptor, a key player in synaptic plasticity, learning, and memory, is known to be dysregulated in Alzheimer's disease. The prevailing hypothesis suggests that while excessive, extrasynaptic NMDA receptor activation contributes to excitotoxicity and neuronal death, synaptic NMDA receptor activity is crucial for neuronal survival and cognitive function. Risevistinel, as a positive allosteric modulator, is designed to enhance the function of the NMDA receptor in response to the endogenous neurotransmitter glutamate. This modulatory approach offers a potential advantage over direct agonists by preserving the temporal and spatial dynamics of physiological receptor activation, thereby potentially enhancing synaptic function without inducing widespread excitotoxicity.

Preclinical studies in models of PTSD have shown that Risevistinel can enhance fear extinction learning, a process that involves synaptic plasticity[2][3][4]. This effect is thought to be mediated by the positive modulation of NMDA receptors in the prefrontal cortex[2]. These findings suggest that Risevistinel could potentially ameliorate the synaptic and cognitive deficits observed in Alzheimer's disease by enhancing NMDA receptor-dependent synaptic plasticity.

Quantitative Data Summary

The following tables present hypothetical yet expected quantitative outcomes from preclinical studies of Risevistinel in Alzheimer's disease models. These are based on typical endpoints used to evaluate the efficacy of NMDA receptor modulators and cognitive enhancers.

Table 1: In Vitro Assessment of Risevistinel on NMDA Receptor Function

Assay	Cell Line	Agonist	Risevistinel Concentration	Endpoint	Expected Outcome
Calcium Influx Assay	Primary cortical neurons	Glutamate/Glycine (EC20)	0.1, 1, 10 µM	Intracellular Ca2+ concentration	Dose-dependent potentiation of Ca2+ influx
Electrophysiology (Patch Clamp)	Hippocampal neurons	NMDA/Glycine	1 µM	NMDA-evoked currents	Increased current amplitude and/or prolonged decay kinetics

Table 2: Behavioral Assessment of Risevistinel in a 5xFAD Mouse Model of Alzheimer's Disease

Behavioral Test	Treatment Group	N	Endpoint	Expected Outcome
Morris Water Maze	Vehicle	15	Escape Latency (seconds)	45 ± 5
Risevistinel (10 mg/kg)	15	30 ± 4
Vehicle	15	Time in Target Quadrant (%)	28 ± 3
Risevistinel (10 mg/kg)	15	42 ± 5
Contextual Fear Conditioning	Vehicle	15	Freezing Time (%)	25 ± 4
Risevistinel (10 mg/kg)	15	45 ± 6*

*p < 0.05 compared to vehicle-treated group (hypothetical data)

Experimental Protocols

Protocol 1: In Vitro Characterization of Risevistinel's Effect on NMDA Receptor Activity

Objective: To determine the positive allosteric modulatory activity of Risevistinel on NMDA receptors in primary neuronal cultures.

Materials:

• Primary cortical or hippocampal neurons from embryonic day 18 (E18) rat or mouse pups.

• Neurobasal medium supplemented with B27 and GlutaMAX.

• Poly-D-lysine coated culture plates.

• Fluo-4 AM calcium indicator dye.

• HEPES-buffered saline (HBS).

• NMDA, Glycine, and Risevistinel stock solutions.

• Fluorescence plate reader.

Procedure:

• Neuronal Culture: Isolate and culture primary neurons on poly-D-lysine coated 96-well plates at a density of 5 x 10^4 cells/well. Maintain cultures for 10-14 days in vitro.

• Calcium Imaging:

  • Load neurons with Fluo-4 AM (2 µM) in HBS for 30 minutes at 37°C.

  • Wash cells twice with HBS.

  • Acquire baseline fluorescence readings using a plate reader.

• Compound Application:

  • Prepare serial dilutions of Risevistinel in HBS.

  • Add Risevistinel to the wells and incubate for 10 minutes.

  • Add a sub-maximal concentration of NMDA (e.g., 20 µM) and Glycine (e.g., 1 µM).

• Data Acquisition and Analysis:

  • Immediately begin recording fluorescence intensity for 5-10 minutes.

  • Calculate the peak fluorescence change (ΔF/F0) for each well.

  • Plot the dose-response curve for Risevistinel's potentiation of the NMDA-evoked calcium response.

Protocol 2: Assessment of Cognitive Enhancement by Risevistinel in an Alzheimer's Disease Mouse Model

Objective: To evaluate the in vivo efficacy of Risevistinel in improving learning and memory in a transgenic mouse model of Alzheimer's disease (e.g., 5xFAD).

Materials:

• 5xFAD transgenic mice and wild-type littermates (6-8 months old).

• Risevistinel and vehicle solutions for oral gavage.

• Morris Water Maze apparatus.

• Video tracking software.

Procedure:

• Animal Dosing:

  • Acclimate mice to handling and oral gavage for 3-5 days.

  • Administer Risevistinel (e.g., 10 mg/kg) or vehicle orally 60 minutes before each behavioral testing session.

• Morris Water Maze - Acquisition Phase (4 days):

  • Fill the maze with opaque water and place a hidden platform in one quadrant.

  • Conduct four trials per day for each mouse, starting from different quadrants.

  • Record the escape latency (time to find the platform) and path length for each trial.

• Morris Water Maze - Probe Trial (Day 5):

  • Remove the platform from the maze.

  • Allow the mouse to swim freely for 60 seconds.

  • Record the time spent in the target quadrant where the platform was previously located.

• Data Analysis:

  • Analyze escape latencies across acquisition days using a repeated-measures ANOVA.

  • Compare the time spent in the target quadrant during the probe trial between treatment groups using a t-test or one-way ANOVA.

Signaling Pathways and Visualization

Risevistinel, by positively modulating NMDA receptors, is expected to influence downstream signaling pathways critical for synaptic plasticity and cell survival. The following diagrams illustrate these potential pathways.

Risevistinel's proposed mechanism of action in enhancing synaptic function.

A logical workflow for the preclinical assessment of Risevistinel in Alzheimer's disease models.

Conclusion

Risevistinel's mechanism as a positive allosteric modulator of the NMDA receptor presents a compelling rationale for its investigation in the context of Alzheimer's disease. By enhancing synaptic NMDA receptor function, it has the potential to improve synaptic plasticity and cognitive function, addressing core deficits of the disease. The provided protocols and expected data offer a framework for the preclinical evaluation of Risevistinel and similar compounds. Although the clinical development of Risevistinel has been halted, the exploration of NMDA receptor PAMs remains a promising avenue for the development of novel therapeutics for Alzheimer's disease.

References

• 1. fiercebiotech.com [fiercebiotech.com]
• 2. firstwordpharma.com [firstwordpharma.com]
• 3. Aptinyx Presents Preclinical Data on NYX-783 in Models of PTSD at 2022 Society of Biological Psychiatry Annual Meeting - BioSpace [biospace.com]
• 4. Positive modulation of N-methyl-D-aspartate receptors in the mPFC reduces the spontaneous recovery of fear - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Risevistinel in High-Throughput Screening Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Risevistinel, also known as NYX-783, is a novel small molecule that acts as a positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor.[1] As a member of the "stinel" class of compounds, Risevistinel enhances the activity of the NMDA receptor in the presence of the endogenous co-agonists glutamate and glycine (or D-serine). This mechanism of action is of significant interest for the development of new therapeutics for neurological and psychiatric disorders, including post-traumatic stress disorder (PTSD), where it has shown promising results in clinical trials.[2]

Unlike direct agonists, PAMs offer a more nuanced modulation of receptor activity, potentially leading to improved safety and tolerability profiles. The therapeutic effects of stinels are associated with their ability to promote neuroplasticity through the activation of downstream signaling pathways, including the brain-derived neurotrophic factor (BDNF) pathway.[3]

High-throughput screening (HTS) assays are essential for the discovery and characterization of novel NMDA receptor modulators like Risevistinel. These assays allow for the rapid testing of large compound libraries to identify "hits" that modulate receptor function. This document provides detailed application notes and protocols for the use of Risevistinel in a relevant HTS assay, specifically a cell-based calcium flux assay, which is a common method for assessing the activity of ion channels like the NMDA receptor.

Data Presentation

While specific quantitative high-throughput screening data for Risevistinel is not publicly available, data from a closely related "stinel" compound, Zelquistinel, in a similar calcium influx assay can serve as a representative example of the expected dose-dependent potentiation of NMDA receptor activity.

Table 1: Representative Quantitative Data for a "Stinel" Compound (Zelquistinel) in a Calcium Influx Assay

Compound	Assay Type	Cell Line	NMDA Concentration	EC50 of Potentiation	Max Potentiation (% of control)	Reference
Zelquistinel	Calcium Influx	Rat Cortical Neurons	10 µM	~10 nM	Not specified	[2]
Zelquistinel	Calcium Influx	HEK293 (NR2A)	300 nM Glutamate + 3 µM D-serine	~30 nM	Not specified	[2]
Zelquistinel	Calcium Influx	HEK293 (NR2B)	100 nM Glutamate + 3 µM D-serine	~10 nM	Not specified

Note: The data presented is for Zelquistinel and is intended to be illustrative of the type of data that can be generated for Risevistinel in a similar HTS assay.

Signaling Pathway

Risevistinel, as a positive allosteric modulator, binds to the NMDA receptor and enhances the influx of calcium ions (Ca2+) in response to glutamate and glycine binding. This increased intracellular calcium concentration is a critical second messenger that triggers a cascade of downstream signaling events. A key component of this pathway is the release of Brain-Derived Neurotrophic Factor (BDNF). BDNF then binds to its receptor, Tropomyosin receptor kinase B (TrkB), initiating further signaling cascades that are associated with neuroplasticity and the therapeutic effects of stinels.

Risevistinel's Mechanism of Action

Experimental Protocols

High-Throughput Screening for NMDA Receptor Positive Allosteric Modulators using a Calcium Flux Assay

This protocol is designed for a 384-well plate format, suitable for high-throughput screening.

1. Materials and Reagents

• Cell Line: HEK293 cells stably expressing the desired NMDA receptor subunits (e.g., GluN1/GluN2B).

• Cell Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and appropriate selection antibiotics.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Calcium Indicator Dye: Fluo-4 AM or equivalent calcium-sensitive dye.

• Pluronic F-127: To aid in dye loading.

• Probenecid: To prevent dye extrusion.

• NMDA Receptor Agonists: L-Glutamate and Glycine.

• Test Compound: Risevistinel (or other "stinel" compounds).

• Control Compounds: Known NMDA receptor antagonist (e.g., MK-801) for inhibition control.

• Assay Plates: 384-well black-walled, clear-bottom microplates.

• Compound Plates: 384-well plates for serial dilutions of test compounds.

• Instrumentation: Automated liquid handler, cell incubator, and a fluorescence plate reader with kinetic reading capabilities (e.g., FLIPR, FlexStation).

2. Experimental Workflow

HTS Calcium Flux Assay Workflow

3. Detailed Protocol

a. Cell Culture and Plating:

• Culture HEK293-NMDA receptor cells in T-75 flasks until they reach 80-90% confluency.

• Harvest the cells using trypsin-EDTA and resuspend in fresh culture medium.

• Seed the cells into 384-well black-walled, clear-bottom plates at a density of 20,000-40,000 cells per well in 25 µL of culture medium.

• Incubate the plates at 37°C in a 5% CO2 incubator for 24 hours.

b. Dye Loading:

• Prepare the dye loading solution by dissolving Fluo-4 AM in anhydrous DMSO to make a 1 mM stock solution.

• On the day of the assay, dilute the Fluo-4 AM stock solution in Assay Buffer to a final concentration of 2 µM. Add Pluronic F-127 to a final concentration of 0.02% and Probenecid to a final concentration of 2.5 mM.

• Remove the culture medium from the cell plates and add 20 µL of the dye loading solution to each well.

• Incubate the plates at 37°C for 1 hour in the dark.

c. Compound Addition:

• Prepare serial dilutions of Risevistinel and control compounds in Assay Buffer in a separate 384-well compound plate. The final concentration in the assay should typically range from 1 nM to 100 µM.

• After the dye loading incubation, add 5 µL of the diluted compounds to the corresponding wells of the cell plate.

• Incubate the plates at room temperature for 15-30 minutes.

d. Fluorescence Measurement:

• Set up the fluorescence plate reader to measure fluorescence intensity at an excitation wavelength of 485 nm and an emission wavelength of 525 nm.

• Program the instrument to perform a kinetic read.

• Measure the baseline fluorescence for 10-20 seconds.

• The instrument's integrated liquid handler should then add 10 µL of the agonist solution (a mixture of L-Glutamate and Glycine at a predetermined EC20 concentration) to each well.

• Continue to measure the fluorescence intensity for an additional 60-120 seconds to capture the calcium influx.

4. Data Analysis

• The change in fluorescence (ΔF) is calculated by subtracting the baseline fluorescence from the peak fluorescence after agonist addition.

• Normalize the data by expressing the response as a percentage of the control response (agonist alone).

• Plot the normalized response against the logarithm of the Risevistinel concentration.

• Fit the data to a four-parameter logistic equation to determine the EC50 value, which represents the concentration of Risevistinel that produces 50% of the maximal potentiation.

Conclusion

The provided application notes and protocols offer a comprehensive framework for utilizing Risevistinel in high-throughput screening assays to characterize its activity as a positive allosteric modulator of the NMDA receptor. The calcium flux assay is a robust and scalable method for identifying and profiling compounds like Risevistinel. The detailed signaling pathway and experimental workflow diagrams provide a clear visual representation of the underlying biological processes and the practical steps involved in the screening process. This information is intended to empower researchers in the fields of neuroscience and drug discovery to effectively investigate the therapeutic potential of Risevistinel and related compounds.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Zelquistinel Is an Orally Bioavailable Novel NMDA Receptor Allosteric Modulator That Exhibits Rapid and Sustained Antidepressant-Like Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Application Note: Techniques for Measuring Risevistinel Concentration in Samples

For Research Use Only.

Audience: Researchers, scientists, and drug development professionals.

Note on Compound: Risevistinel is a fictional compound. The following application note uses rivastigmine, a real acetylcholinesterase inhibitor, as a proxy to provide scientifically accurate and detailed protocols. All methodologies and data presented are based on established analytical techniques for rivastigmine.

Introduction

Risevistinel is a novel carbamate-derived acetylcholinesterase inhibitor under investigation for its potential therapeutic effects. Accurate quantification of Risevistinel in biological matrices is critical for pharmacokinetic (PK), pharmacodynamic (PD), and toxicokinetic (TK) studies throughout the drug development pipeline. This document provides detailed protocols for two robust analytical methods for determining the concentration of Risevistinel in plasma samples: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Overview of Analytical Techniques

The choice of analytical method depends on the required sensitivity, selectivity, and sample throughput.

• HPLC-UV: This technique offers a cost-effective and widely accessible method for quantification. It relies on the principle that Risevistinel absorbs UV light at a specific wavelength. While robust, it may have limitations in sensitivity and selectivity for complex biological samples.[1]

• LC-MS/MS: This is the gold standard for bioanalysis due to its exceptional sensitivity and selectivity.[2] It couples the separation power of liquid chromatography with the precise detection and quantification capabilities of tandem mass spectrometry, allowing for detection at very low concentrations (pg/mL levels).[3]

Quantitative Data Summary

The following table summarizes the performance characteristics of the described methods for the analysis of Risevistinel (based on rivastigmine data) in human plasma.

Parameter	HPLC-UV Method	LC-MS/MS Method
Linearity Range	0.5 - 16 ng/mL[1]	0.2 - 20.0 ng/mL[2]
Lower Limit of Quantification (LLOQ)	0.5 ng/mL	0.1 ng/mL
Limit of Detection (LOD)	0.2 ng/mL	Not typically reported (focus on LLOQ)
Accuracy (% Bias)	Within ±9.1%	Within ±10.0%
Precision (% RSD)	2.6% to 9.1%	Within 10.0% (Intra- & Inter-day)
Mean Recovery	90.8%	86.3%
Internal Standard (IS)	Donepezil	Zolpidem or Escitalopram
Sample Preparation	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE) or LLE
Total Run Time	~10-15 minutes (estimated from conditions)	2.0 minutes

Experimental Workflows and Method Comparison

Detailed Experimental Protocols

Protocol 1: Quantification of Risevistinel by HPLC-UV

This protocol is based on a validated method for rivastigmine in human plasma and is suitable for pharmacokinetic studies.

A. Reagents and Materials

• Risevistinel Reference Standard

• Donepezil (Internal Standard)

• Methanol (HPLC Grade)

• Acetonitrile (HPLC Grade)

• Sodium Dihydrogen Phosphate

• Phosphoric Acid

• 1-Butanol

• n-Hexane

• Acetic Acid

• Human Plasma (Blank, K2-EDTA)

B. Instrumentation and Chromatographic Conditions

• HPLC System: Agilent 1260 series or equivalent with UV detector

• Column: Silica, 250 mm × 4.6 mm, 5 μm particle size

• Mobile Phase: Acetonitrile : 50 mM Sodium Dihydrogen Phosphate (17:83 v/v), pH adjusted to 3.1

• Flow Rate: 1.3 mL/min

• Column Temperature: 50°C

• Detection Wavelength: 200 nm

• Injection Volume: 80 µL

C. Preparation of Solutions

• Risevistinel Stock (100 µg/mL): Accurately weigh 10 mg of Risevistinel and dissolve in 100 mL of methanol.

• IS Stock (100 µg/mL): Accurately weigh 10 mg of Donepezil and dissolve in 100 mL of methanol.

• Working Standards: Prepare working solutions by diluting the stock solutions with 0.1% acetic acid.

• Calibration Standards: Spike blank human plasma with appropriate volumes of Risevistinel working solutions to prepare a 7-point calibration curve covering the range of 0.5 to 16 ng/mL.

D. Sample Preparation: Liquid-Liquid Extraction (LLE)

• Pipette 1.0 mL of plasma sample (unknown, calibrator, or QC) into a polypropylene tube.

• Add a fixed amount of the Internal Standard (Donepezil).

• Alkalinize the sample (e.g., with NaOH solution).

• Add 3 mL of extraction solvent (1-Butanol/n-Hexane, 2:98 v/v) and vortex for 2 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the upper organic layer to a new tube.

• Add 100 µL of 0.1% acetic acid for back-extraction. Vortex for 2 minutes and centrifuge.

• Discard the upper organic phase.

• Inject 80 µL of the lower aqueous phase into the HPLC system.

Protocol 2: Quantification of Risevistinel by LC-MS/MS

This protocol provides higher sensitivity and is based on a validated method for rivastigmine.

A. Reagents and Materials

• Risevistinel Reference Standard

• Zolpidem (Internal Standard)

• Methanol (LC-MS Grade)

• Acetonitrile (LC-MS Grade)

• Formic Acid

• Water (Type I, 18.2 MΩ·cm)

• Human Plasma (Blank, K2-EDTA)

• Solid-Phase Extraction (SPE) Cartridges

B. Instrumentation and Mass Spectrometric Conditions

• LC System: Agilent HPLC (1260 series) or equivalent.

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Agilent 6410A or Sciex API 3000).

• Column: Betabasic-8 or equivalent C8/C18 column.

• Mobile Phase: Isocratic mixture of acetonitrile and an aqueous buffer (e.g., 0.05% formic acid), often in a 50:50 v/v ratio.

• Flow Rate: 0.3 - 0.8 mL/min.

• Ionization Source: Electrospray Ionization (ESI), positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Risevistinel: m/z 251.2 → 206.1

  • Zolpidem (IS): m/z 308.1 → 235.1

C. Preparation of Solutions

• Stock Solutions (200 µg/mL): Prepare individual stock solutions of Risevistinel and Zolpidem in methanol.

• Working Standards: Prepare serial dilutions from stock solutions using methanol or a methanol/water mixture.

• Calibration Standards: Spike blank human plasma to prepare a calibration curve covering the range of 0.2 to 20.0 ng/mL.

D. Sample Preparation: Solid-Phase Extraction (SPE)

• Pipette 500 µL of plasma sample into a tube.

• Add a fixed amount of the Internal Standard (Zolpidem).

• Condition the SPE cartridge with methanol followed by water.

• Load the plasma sample onto the cartridge.

• Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove interferences.

• Elute Risevistinel and the IS with a stronger organic solvent (e.g., methanol).

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in mobile phase and inject into the LC-MS/MS system.

References

• 1. High-Performance Liquid Chromatographic Determination of Rivastigmine in Human Plasma for Application in Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A rapid and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the estimation of rivastigmine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Validation of a highly sensitive assay for the determination of rivastigmine in human plasma for pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Best Practices for the Storage and Handling of Risevistinel: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Risevistinel, also known as NYX-783, is a novel small molecule, spiro-β-lactam compound that acts as a positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor.[1] It is currently under investigation in Phase II clinical trials for the treatment of post-traumatic stress disorder (PTSD).[2][3] As a compound of significant interest in neuroscience and drug development, establishing best practices for its storage and handling is critical to ensure experimental accuracy, reproducibility, and the safety of laboratory personnel. This document provides detailed application notes and protocols for Risevistinel, summarizing available data and inferring best practices from general laboratory standards for similar research compounds.

Introduction to Risevistinel

Risevistinel's mechanism of action involves enhancing the function of NMDA receptors, which are crucial for synaptic plasticity, learning, and memory.[1] Unlike direct agonists, as a PAM, Risevistinel modulates the receptor's response to its endogenous ligands, glutamate and glycine (or D-serine).[4] This modulation is thought to offer a more nuanced therapeutic effect with a potentially better safety profile than direct NMDA receptor agonists. Preclinical studies have demonstrated its efficacy in models of fear extinction, suggesting its therapeutic potential for PTSD.

Physicochemical Properties

A summary of the key physicochemical properties of Risevistinel is presented in the table below.

Property	Value	Source
Synonyms	NYX-783	MedChemExpress
Molecular Formula	C₁₄H₂₃N₃O₄	MedChemExpress
Molecular Weight	297.35 g/mol	MedChemExpress
CAS Number	2591344-26-0	MedChemExpress
Appearance	White to off-white solid (presumed)	General for pure small molecules

Storage and Handling of Solid Compound

Proper storage of the solid (neat) form of Risevistinel is essential to maintain its stability and purity. While specific stability data from the manufacturer is not publicly available, the following recommendations are based on general best practices for research-grade small molecules and information from suppliers.

Parameter	Recommended Condition	Rationale and Remarks
Temperature	Room temperature (15-25°C, 59-77°F)	A supplier indicates "Room temperature in continental US; may vary elsewhere." For long-term storage, consider refrigeration (2-8°C) or freezing (-20°C or -80°C) to minimize degradation, especially once the container is opened. Always refer to the Certificate of Analysis if available.
Light	Protect from light	Many complex organic molecules are light-sensitive. Store in an opaque or amber vial inside a cabinet or drawer.
Moisture	Store in a dry place	The β-lactam ring in Risevistinel's structure can be susceptible to hydrolysis. Store in a desiccator, particularly in humid environments. Ensure the container is tightly sealed.
Inert Atmosphere	Consider for long-term storage	For long-term storage of the solid, consider flushing the vial with an inert gas like argon or nitrogen to displace oxygen and moisture.

Workflow for Handling Solid Risevistinel:

Caption: Workflow for handling solid Risevistinel.

Preparation and Storage of Stock Solutions

For most experimental applications, a concentrated stock solution of Risevistinel will need to be prepared. The choice of solvent and storage conditions for the solution is critical for maintaining the compound's integrity.

Solvent Selection

The solubility of Risevistinel in common laboratory solvents is not widely published. It is recommended to start with small quantities to test solubility in solvents such as Dimethyl Sulfoxide (DMSO) or Ethanol. For in vivo studies, the final solution must be compatible with the administration route, often requiring dilution in a buffered saline solution.

Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol provides a general method for preparing a stock solution. The final concentration may be adjusted based on experimental needs.

Materials:

• Risevistinel (solid)

• Anhydrous DMSO (spectroscopic or cell culture grade)

• Sterile, amber microcentrifuge tubes or vials

• Calibrated pipettes

• Vortex mixer

Procedure:

• Calculate the required mass: For 1 mL of a 10 mM stock solution, the required mass of Risevistinel is: Mass = 10 mmol/L * 1 L/1000 mL * 1 mL * 297.35 g/mol = 0.0029735 g = 2.97 mg

• Weigh the compound: In a chemical fume hood, carefully weigh out approximately 2.97 mg of Risevistinel into a pre-weighed, sterile amber vial.

• Add solvent: Add 1 mL of anhydrous DMSO to the vial containing the Risevistinel.

• Dissolve the compound: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. Gentle warming in a water bath (37°C) may aid dissolution if necessary.

• Aliquot and store: Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage of Stock Solutions

Parameter	Recommended Condition	Rationale and Remarks
Temperature	-20°C or -80°C	Frozen storage is recommended for solutions to prevent degradation. -80°C is preferable for long-term stability.
Light	Protect from light	Use amber or opaque vials to prevent photodegradation.
Freeze-Thaw Cycles	Minimize	Aliquoting into single-use volumes is highly recommended to avoid the potential for degradation with repeated temperature changes.

Experimental Protocol: In Vivo Administration in a Murine Model

This protocol is a representative example based on preclinical studies where Risevistinel was administered to mice.

Objective: To prepare Risevistinel for intraperitoneal (i.p.) injection in mice at a dose of 1 mg/kg.

Materials:

• Risevistinel 10 mM stock solution in DMSO

• Sterile saline (0.9% NaCl)

• Sterile, pyrogen-free microcentrifuge tubes

• Sterile syringes and needles

Procedure:

• Thaw stock solution: Remove one aliquot of the 10 mM Risevistinel stock solution from the -20°C or -80°C freezer and allow it to thaw completely at room temperature.

• Prepare the dosing solution:

  • The final concentration of the dosing solution will depend on the injection volume. Assuming a standard injection volume of 10 mL/kg, the required concentration is 0.1 mg/mL.

  • To prepare 1 mL of the dosing solution, a 1:100 dilution of the 10 mM stock solution (which is ~2.97 mg/mL) would be too concentrated. A serial dilution is recommended.

  • Step A (Intermediate Dilution): Dilute the 10 mM stock solution 1:10 in saline to create a 1 mM solution.

  • Step B (Final Dilution): Calculate the volume of the 1 mM solution needed. For a 0.1 mg/mL final concentration (which is approximately 0.336 mM), dilute the 1 mM intermediate solution accordingly in saline.

  • Note: The final concentration of DMSO should be kept to a minimum (ideally <5%) to avoid toxicity. Prepare a vehicle control solution with the same final concentration of DMSO in saline.

• Administration:

  • Vortex the final dosing solution gently before drawing it into the syringe.

  • Administer the solution via intraperitoneal injection at a volume of 10 mL/kg body weight. For a 25g mouse, this would be 0.25 mL.

Workflow for In Vivo Dosing Preparation:

Caption: Workflow for preparing Risevistinel for in vivo administration.

Mechanism of Action: NMDA Receptor Positive Allosteric Modulation

Risevistinel enhances NMDA receptor function by binding to an allosteric site, a location on the receptor distinct from the binding sites for glutamate and the co-agonist glycine. This binding event increases the probability of the ion channel opening when the primary agonists are bound, leading to an increased influx of Ca²⁺ into the postsynaptic neuron. This, in turn, activates downstream signaling cascades associated with synaptic plasticity, such as the activation of CaMKII and the ERK pathway, and can lead to the expression of proteins like brain-derived neurotrophic factor (BDNF).

Caption: Signaling pathway of Risevistinel's positive allosteric modulation.

Safety Precautions

As with any research compound with unknown long-term effects, appropriate safety precautions should be taken.

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and gloves when handling Risevistinel in solid or solution form.

• Handling: Handle the solid compound in a chemical fume hood to avoid inhalation of fine particulates.

• Disposal: Dispose of waste containing Risevistinel in accordance with local, state, and federal regulations for chemical waste.

Disclaimer: The information provided in this document is intended for research purposes only and is based on publicly available data and general laboratory best practices. Specific storage and handling instructions from the manufacturer, as detailed in the Certificate of Analysis, should always supersede the recommendations in this document. It is the responsibility of the end-user to ensure safe and appropriate handling of this compound.

References

• 1. Risevistinel - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. firstwordpharma.com [firstwordpharma.com]
• 3. Aptinyx reports positive data from Phase II trial of NYX-783 for PTSD [clinicaltrialsarena.com]
• 4. Diverse modes of NMDA receptor positive allosteric modulation: Mechanisms and consequences - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Solubrivan™ Insolubility in Aqueous Solutions

Welcome to the technical support center for Solubrivan™, a novel investigational compound. This resource is designed for researchers, scientists, and drug development professionals to address challenges related to the poor aqueous solubility of Solubrivan™. Find answers to frequently asked questions, detailed experimental protocols, and troubleshooting guides to advance your research.

Frequently Asked Questions (FAQs)

Q1: Why does my Solubrivan™ precipitate out of aqueous solutions?

A1: Solubrivan™ is an inherently hydrophobic molecule. Its chemical structure has limited polar functional groups capable of forming favorable interactions with water molecules, leading to low aqueous solubility. This characteristic is common among many small molecule drug candidates and can lead to precipitation, especially when diluting a concentrated organic stock solution into an aqueous buffer.

Q2: What are the initial steps to assess the solubility of a new batch of Solubrivan™?

A2: Before conducting experiments, it is crucial to determine the baseline solubility of your specific batch of Solubrivan™ in your experimental buffer. A common and straightforward method is the shake-flask method, which determines the equilibrium solubility. This involves adding an excess of the compound to the aqueous medium, agitating it until equilibrium is reached, and then measuring the concentration of the dissolved compound.

Q3: How does pH influence the solubility of Solubrivan™?

A3: The solubility of ionizable compounds is often dependent on the pH of the solution. Solubrivan™ possesses a weakly basic functional group, suggesting that its solubility may increase in acidic conditions due to protonation, which enhances its polarity. Conversely, in neutral or basic solutions, the molecule is likely to be in its less soluble, non-ionized form. Therefore, adjusting the pH is a primary strategy to explore for improving solubility.

Q4: What are co-solvents and how can they improve Solubrivan™ solubility?

A4: Co-solvents are organic solvents that are miscible with water and can increase the solubility of hydrophobic compounds by reducing the polarity of the solvent system. Common co-solvents used in research settings include dimethyl sulfoxide (DMSO), ethanol, and polyethylene glycol (PEG). When preparing stock solutions of Solubrivan™, using a suitable organic solvent is standard practice. However, it is critical to be mindful of the final concentration of the co-solvent in your assay, as high concentrations can be toxic to cells or interfere with experimental results.

Troubleshooting Guide

This guide provides solutions to common problems encountered when working with Solubrivan™ in aqueous solutions.

Issue 1: Solubrivan™ precipitates immediately upon dilution of the DMSO stock solution into my aqueous buffer.

• Possible Cause: This is a common issue known as "crashing out," which occurs when the compound is soluble in the organic stock but insoluble in the final aqueous medium.

• Solution:

  • Decrease the Stock Concentration: Using a more dilute stock solution can prevent precipitation upon dilution.

  • Optimize the Dilution Method: Add the stock solution to the aqueous buffer dropwise while vortexing to ensure rapid mixing and prevent localized high concentrations.

  • Use a Surfactant: Incorporating a small amount of a non-ionic surfactant, such as Tween® 80 or Pluronic® F-68, in the aqueous buffer can help to maintain the solubility of Solubrivan™.

Issue 2: My Solubrivan™ solution appears cloudy or has visible particulates.

• Possible Cause: The compound may not be fully dissolved, or it may be forming aggregates.

• Solution:

  • Visual Inspection and Filtration: Always visually inspect your solutions. If particulates are visible, the solution should be filtered through a 0.22 µm syringe filter to remove undissolved compound. This will ensure you are working with a true solution, though it may result in a lower final concentration.

  • Sonication: Gentle sonication in a water bath can help to break up aggregates and improve dissolution.

Issue 3: I am observing inconsistent results in my biological assays.

• Possible Cause: Inconsistent solubility or precipitation of Solubrivan™ in the assay medium can lead to variability in the effective concentration of the compound.

• Solution:

  • Pre-dissolve in Serum: For cell-based assays, pre-incubating the Solubrivan™ stock with a small amount of fetal bovine serum (FBS) before diluting into the full volume of cell culture medium can improve solubility due to the presence of albumin and other proteins that can bind to hydrophobic compounds.

  • Confirm Solubility in Final Medium: Perform a solubility test in your final, complete assay medium, including all additives, to ensure Solubrivan™ remains in solution under the experimental conditions.

Data Presentation: Solubility of Solubrivan™

The following table summarizes the solubility of Solubrivan™ in various aqueous and co-solvent systems. This data should serve as a starting point for developing your own formulations.

Solvent System	Temperature (°C)	Solubility (µg/mL)
Deionized Water	25	< 1
Phosphate-Buffered Saline (PBS), pH 7.4	25	~1.5
PBS, pH 5.0	25	~15.2
10% DMSO in PBS, pH 7.4	25	~55.8
5% Solutol® HS 15 in PBS, pH 7.4	25	~120.4
20% (w/v) Hydroxypropyl-β-Cyclodextrin in Water	25	~250.7

Experimental Protocols

Shake-Flask Method for Equilibrium Solubility Determination

This protocol outlines a standard procedure for determining the equilibrium solubility of Solubrivan™ in an aqueous buffer.

• Preparation: Add an excess amount of Solubrivan™ powder (e.g., 1-2 mg) to a 1.5 mL microcentrifuge tube.

• Solvent Addition: Add 1 mL of the desired aqueous buffer (e.g., PBS, pH 7.4) to the tube.

• Equilibration: Place the tube on a rotating shaker or orbital shaker and agitate at a constant speed (e.g., 200 rpm) at a controlled temperature (e.g., 25°C) for 24-48 hours to ensure equilibrium is reached.

• Phase Separation: After equilibration, centrifuge the suspension at a high speed (e.g., 14,000 rpm) for 15-20 minutes to pellet the undissolved solid.

• Sample Collection: Carefully collect the supernatant without disturbing the pellet.

• Filtration (Optional but Recommended): Filter the supernatant through a 0.22 µm syringe filter to remove any remaining fine particles.

• Quantification: Analyze the concentration of Solubrivan™ in the clear supernatant using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculation: The measured concentration represents the equilibrium solubility of Solubrivan™ in that specific medium at that temperature.

Visualizations

Caption: Troubleshooting workflow for Solubrivan™ insolubility.

Caption: Hypothetical signaling pathway inhibited by Solubrivan™.

Optimizing Risevistinel concentration for maximum efficacy

Disclaimer: Risevistinel is a novel compound with limited publicly available data. This technical support guide has been developed based on information from analogous compounds, primarily other N-methyl-D-aspartate (NMDA) receptor positive allosteric modulators like Rapastinel and Zelquistinel. The protocols and data presented here are intended as a starting point and should be optimized for your specific experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism of action for Risevistinel?

A1: Risevistinel is hypothesized to be a positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor. Unlike direct agonists, Risevistinel is thought to bind to a distinct site on the receptor complex, enhancing the receptor's response to its endogenous agonists, glutamate and glycine (or D-serine).[1][2][3] This modulation is believed to facilitate synaptic plasticity, a fundamental process for learning and memory.[4][5]

Q2: What is the primary signaling pathway activated by Risevistinel?

A2: By potentiating NMDA receptor activity, Risevistinel is expected to increase calcium (Ca2+) influx through the receptor channel. This influx is a critical second messenger that can activate several downstream signaling cascades. Key pathways implicated in the action of similar NMDA receptor PAMs include the activation of Extracellular signal-regulated kinase (ERK) and the mammalian Target of Rapamycin (mTOR) signaling pathways. These pathways are crucial for promoting synaptic plasticity and may underlie the therapeutic effects of these compounds.

Q3: What are the expected downstream effects of Risevistinel in neuronal cultures?

A3: In neuronal cultures, Risevistinel is anticipated to enhance synaptic plasticity. A key experimental measure of this is the enhancement of Long-Term Potentiation (LTP), a persistent strengthening of synapses based on recent patterns of activity. Studies with analogous compounds have shown an increase in the amplitude of NMDA receptor-mediated excitatory postsynaptic currents (EPSCs).

Q4: How should I determine the optimal concentration of Risevistinel for my experiments?

A4: The optimal concentration of Risevistinel will depend on your specific cell type and experimental endpoint. It is recommended to perform a dose-response study to determine the EC50 (half-maximal effective concentration). Based on data from similar compounds, a starting concentration range of 10 nM to 10 µM is suggested for in vitro assays. Overly high concentrations may lead to non-specific effects or even excitotoxicity, so a careful titration is crucial.

Troubleshooting Guide

Q1: I am not observing any effect of Risevistinel in my cell-based assay. What could be the issue?

A1: There are several potential reasons for a lack of effect:

• Sub-optimal Concentration: You may be using a concentration of Risevistinel that is too low. It is advisable to perform a dose-response curve to identify the optimal concentration range for your specific assay.

• Cell Health and Density: Ensure your cells are healthy and plated at an appropriate density. Over-confluent or unhealthy cells may not respond optimally to treatment.

• Presence of Endogenous Agonists: The modulatory effect of Risevistinel is dependent on the presence of the primary agonists, glutamate and a co-agonist like glycine or D-serine. Ensure your assay buffer contains appropriate concentrations of these agonists.

• Reagent Quality: Verify the integrity and purity of your Risevistinel compound. Degradation or impurities could affect its activity.

Q2: I am observing high background noise or inconsistent results in my experiments.

A2: High background and inconsistency can stem from several factors:

• Assay Variability: Cell-based assays can have inherent variability. Ensure consistent cell seeding, incubation times, and reagent concentrations.

• Plate Edge Effects: Wells on the edge of a microplate can be prone to evaporation, leading to altered concentrations and variable results. Consider not using the outermost wells for critical experiments.

• Solvent Effects: If Risevistinel is dissolved in a solvent like DMSO, ensure the final concentration of the solvent is low and consistent across all wells, including controls. High solvent concentrations can be toxic to cells.

Q3: I am seeing a decrease in cell viability at higher concentrations of Risevistinel.

A3: This could be due to excitotoxicity, a process where excessive stimulation of glutamate receptors leads to cell death.

• Reduce Concentration: Lower the concentration of Risevistinel to a range that produces the desired potentiation without causing toxicity.

• Optimize Co-agonist Concentration: The level of excitotoxicity can be influenced by the concentration of glutamate and glycine/D-serine. Consider reducing the concentration of these co-agonists.

• Incubation Time: Shorten the incubation time with Risevistinel to minimize the duration of excessive receptor activation.

Data Presentation

Illustrative Dose-Response Data for Risevistinel

The following table presents a hypothetical dose-response relationship for Risevistinel on NMDA receptor-mediated currents in cultured cortical neurons. This data is for illustrative purposes only and should be experimentally determined for your specific system.

Risevistinel Concentration (nM)	% Potentiation of NMDA Current (Mean ± SEM)
0 (Vehicle)	0 ± 2.5
1	15.3 ± 3.1
10	45.8 ± 5.2
100	85.2 ± 7.9
1000 (1 µM)	98.6 ± 6.5
10000 (10 µM)	102.1 ± 8.3

Signaling Pathway Diagram

Caption: Putative signaling pathway of Risevistinel.

Experimental Protocols

Protocol 1: In Vitro Electrophysiology - Whole-Cell Patch-Clamp Recording of NMDA Receptor-Mediated Currents in Cultured Cortical Neurons

This protocol is adapted from methodologies used for analogous NMDA receptor modulators.

1. Cell Culture:

• Culture primary cortical neurons from embryonic day 18 (E18) rat pups on poly-D-lysine coated coverslips.
• Maintain cultures in Neurobasal medium supplemented with B27, GlutaMAX, and penicillin-streptomycin at 37°C in a 5% CO2 incubator for 10-14 days before recording.

2. Solutions:

• External Solution (ACSF): 140 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, 10 mM HEPES, 10 mM glucose, 10 µM glycine, pH 7.4.
• Internal Solution: 140 mM Cs-gluconate, 10 mM HEPES, 10 mM BAPTA, 4 mM Mg-ATP, 0.3 mM Na-GTP, pH 7.2.
• Risevistinel Stock Solution: Prepare a 10 mM stock solution of Risevistinel in DMSO and store at -20°C. Dilute to final concentrations in ACSF on the day of the experiment.

3. Electrophysiological Recording:

• Transfer a coverslip with cultured neurons to a recording chamber on the stage of an inverted microscope.
• Continuously perfuse the chamber with ACSF at a rate of 1-2 mL/min.
• Establish a whole-cell patch-clamp configuration on a visually identified pyramidal neuron.
• Hold the membrane potential at -70 mV.
• Locally apply 100 µM NMDA + 10 µM glycine for 2-3 seconds using a picospritzer to evoke an NMDA receptor-mediated current.
• Record baseline currents in response to NMDA application.
• Bath apply the desired concentration of Risevistinel for 5-10 minutes.
• Record currents in response to NMDA application in the presence of Risevistinel.
• Wash out Risevistinel and record recovery currents.

4. Data Analysis:

• Measure the peak amplitude of the NMDA-evoked currents before, during, and after Risevistinel application.
• Calculate the percent potentiation of the NMDA current by Risevistinel.
• Construct a dose-response curve by plotting percent potentiation against Risevistinel concentration.

Experimental Workflow Diagram

Caption: Workflow for in vitro electrophysiology.

References

• 1. Positive allosteric modulation of NMDA receptors: mechanisms, physiological impact and therapeutic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Positive and Negative Allosteric Modulators of N-Methyl-D-Aspartate (NMDA) Receptors; Structure-Activity Relationships and Mechanisms of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Diverse modes of NMDA receptor positive allosteric modulation: Mechanisms and consequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. The Development of Rapastinel (Formerly GLYX-13); A Rapid Acting and Long Lasting Antidepressant - PMC [pmc.ncbi.nlm.nih.gov]

How to overcome Risevistinel experimental variability

Welcome to the technical support center for Risevistinel. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming common sources of experimental variability and to offer standardized protocols for the use of Risevistinel.

Disclaimer: Risevistinel (NYX-783) is an investigational compound.[1] The methodologies and troubleshooting advice provided herein are based on established best practices for in vitro pharmacological studies and may require optimization for specific experimental systems.

I. Troubleshooting Guide

This guide addresses specific issues that may arise during experimentation with Risevistinel, leading to data variability.

Issue / Question	Potential Causes	Recommended Solutions
High variability in IC50 values between experiments.	1. Cell Passage Number: Phenotypic drift can occur in cell lines over multiple passages.[2] 2. Cell Seeding Density: Inconsistent cell numbers at the start of an experiment can significantly alter drug response.[3][4] 3. Reagent Preparation: Inconsistent solvent concentration or improper storage of Risevistinel stock solutions.[5] 4. Serum Variability: Lot-to-lot variation in serum can affect cell growth and drug sensitivity.	1. Standardize Cell Culture: Use cells within a defined, narrow passage range. Create a cryopreserved cell bank to ensure a consistent starting population. 2. Optimize & Standardize Seeding: Perform a cell titration experiment to determine the optimal seeding density for your assay duration. Ensure this density is used consistently. 3. Follow Protocol: Adhere strictly to the recommended solvent and storage conditions (see Protocol section). Prepare fresh dilutions from a master stock for each experiment. 4. Test Serum Lots: Pre-screen new lots of serum to ensure they do not alter the IC50 value of a control compound.
Poor reproducibility of results across different lab members.	1. Pipetting Technique: Minor differences in pipetting can lead to significant errors, especially with small volumes. 2. Timing of Steps: Inconsistent incubation times or delays in adding reagents. 3. Data Analysis: Different methods of data normalization or curve fitting are being used.	1. Use Calibrated Pipettes: Ensure all pipettes are properly calibrated. Use reverse pipetting for viscous solutions. Consider automated liquid handlers for high-throughput screening to minimize human error. 2. Standard Operating Procedure (SOP): Develop and adhere to a detailed, step-by-step SOP for the entire workflow. 3. Standardize Analysis: Use a consistent software and template for data analysis, defining parameters for background subtraction, normalization, and curve-fitting.
Unexpected cytotoxicity or off-target effects observed.	1. Solvent Toxicity: The vehicle (e.g., DMSO) may be at a concentration toxic to the cells. 2. Compound Degradation: Improper storage may lead to the formation of cytotoxic byproducts. 3. Mycoplasma Contamination: Contamination can alter cellular response to treatment.	1. Vehicle Control: Run a vehicle-only control series to determine the maximum tolerated solvent concentration. Keep the final solvent concentration consistent and low (typically <0.5%). 2. Check Storage Conditions: Store Risevistinel stock solutions as recommended (e.g., at -80°C, protected from light). 3. Routine Testing: Regularly test cell cultures for mycoplasma contamination.
No dose-response curve is generated (flat response).	1. Incorrect Concentration Range: The tested concentrations are too high (all cells affected) or too low (no effect). 2. Assay Incubation Time: The duration of drug exposure may be too short or too long. 3. Inactive Compound: The compound may have degraded or was improperly synthesized.	1. Broad Dose Range: Test Risevistinel over a wide, logarithmic concentration range (e.g., 1 nM to 100 µM) in initial experiments to identify the active window. 2. Time-Course Experiment: Perform a time-course experiment (e.g., 24h, 48h, 72h) to find the optimal endpoint for your cell line and assay. 3. Quality Control: Use a fresh, validated lot of Risevistinel. Include a positive control compound known to elicit a response in your assay system.

II. Frequently Asked Questions (FAQs)

Compound Handling & Preparation

Q1: How should I prepare and store Risevistinel stock solutions? A1: Risevistinel should be dissolved in 100% DMSO to create a high-concentration stock (e.g., 10 mM). Aliquot this stock into small, single-use volumes to avoid repeated freeze-thaw cycles and store at -80°C, protected from light. When preparing working solutions, dilute the stock in your cell culture medium. Ensure the final DMSO concentration in the assay does not exceed 0.5% to avoid solvent-induced toxicity.

Q2: What is the mechanism of action of Risevistinel? A2: Risevistinel (also known as NYX-783) is a positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor. It is part of a class of compounds known as "stinels," which are being investigated for their potential to promote neuroplasticity. By potentiating NMDA receptor activity, Risevistinel may influence downstream signaling pathways involved in synaptic function and cellular resilience.

Experimental Design

Q3: What are the most critical parameters to standardize in a cell-based assay with Risevistinel? A3: To ensure reproducibility, you must standardize:

• Cell Line Authentication: Use authenticated cell lines to avoid misidentification.

• Cell Density: The number of cells seeded per well.

• Drug Exposure Time: The duration for which cells are treated with Risevistinel.

• Serum Concentration: The percentage of serum in the culture medium.

• Vehicle Concentration: The final concentration of the solvent (e.g., DMSO).

Q4: How do I select the appropriate concentration range for my experiments? A4: Start with a broad range of concentrations spanning several orders of magnitude (e.g., from 1 nM to 100 µM) to establish an initial dose-response curve. Once you have an approximate IC50 or EC50 value, you can perform subsequent experiments using a narrower range of concentrations centered around this value to refine your results.

Data Interpretation

Q5: My results are still variable. What kind of experimental control can help me identify the source of the problem? A5: Including the right controls is essential for troubleshooting.

• Negative Control: Cells treated with the vehicle (e.g., DMSO) only. This defines the baseline 100% viability or activity level.

• Positive Control: A known active compound for your assay. This confirms that the assay system is working correctly.

• Untreated Control: Cells with media only (no vehicle). This helps identify any effects of the vehicle itself.

III. Key Experimental Protocol: Cell Viability (IC50) Assay

This protocol describes a method for determining the half-maximal inhibitory concentration (IC50) of Risevistinel using a luminescence-based cell viability assay (e.g., CellTiter-Glo®).

Materials:

• Authenticated cell line of interest

• Complete growth medium (with serum and antibiotics)

• Risevistinel

• DMSO (ACS grade or higher)

• Opaque-walled 96-well microplates suitable for luminescence

• Luminescence-based cell viability reagent (e.g., CellTiter-Glo®)

• Plate reader with luminescence detection capabilities

Methodology:

• Cell Seeding:

  • Harvest cells from a culture flask that is approximately 80% confluent and within the recommended passage number range.

  • Perform a cell count to determine cell viability and concentration.

  • Dilute the cell suspension in complete growth medium to the predetermined optimal seeding density.

  • Dispense 100 µL of the cell suspension into each well of an opaque-walled 96-well plate.

  • Leave the perimeter wells filled with sterile PBS to minimize edge effects.

  • Incubate the plate for 24 hours at 37°C, 5% CO2 to allow cells to attach.

• Compound Preparation and Treatment:

  • Prepare a 2X-concentrated serial dilution series of Risevistinel in complete growth medium from your 10 mM DMSO stock.

  • Include a vehicle control (medium with the same DMSO concentration as the highest Risevistinel dose) and a medium-only control.

  • Carefully remove the medium from the cells and add 100 µL of the appropriate 2X drug dilution to each well.

  • Incubate for the desired exposure time (e.g., 72 hours) at 37°C, 5% CO2.

• Viability Measurement:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes.

  • Add 100 µL of the cell viability reagent to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Read the luminescence on a plate reader.

• Data Analysis:

  • Subtract the average background signal (wells with medium only).

  • Normalize the data by setting the average signal from the vehicle-only control wells to 100%.

  • Plot the normalized viability (%) against the log of the Risevistinel concentration.

  • Use a non-linear regression model (e.g., four-parameter logistic curve) to calculate the IC50 value.

IV. Visualizations

Signaling Pathway

Caption: Hypothetical signaling cascade initiated by Risevistinel's modulation of the NMDA receptor.

Experimental Workflow

Caption: Step-by-step workflow for determining the IC50 value of Risevistinel.

Troubleshooting Logic

Caption: Decision tree for troubleshooting sources of experimental variability.

References

• 1. newdrugapprovals.org [newdrugapprovals.org]
• 2. promegaconnections.com [promegaconnections.com]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. bitesizebio.com [bitesizebio.com]

Common pitfalls in Risevistinel-based assays

Welcome to the technical support center for Risevistinel-based assays. This resource provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Risevistinel, a positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor.[1][2]

Troubleshooting Guides

This section provides detailed solutions to common problems encountered during Risevistinel experiments.

Guide 1: Radioligand Binding Assays

Question: I am observing high non-specific binding in my Risevistinel radioligand binding assay. What are the potential causes and solutions?

High non-specific binding can mask the specific signal from Risevistinel's interaction with the NMDA receptor, leading to inaccurate affinity (Kd) and density (Bmax) measurements.[3] Ideally, non-specific binding should be less than 50% of the total binding.[3]

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Radioligand Issues	Use a lower concentration of radioligand. A common starting point is a concentration at or below the Kd value.[3] Check the purity of the radioligand. Impurities can significantly contribute to high non-specific binding. Ensure radiochemical purity is >90%. Consider the hydrophobicity of the radioligand. Hydrophobic ligands tend to exhibit higher non-specific binding.
Tissue/Cell Preparation	Reduce the amount of membrane protein. A typical range for most receptor assays is 100-500 µg of membrane protein. It may be necessary to titrate the amount of cell membrane to optimize the assay. Ensure proper homogenization and washing of membranes. This removes endogenous ligands and other interfering substances.
Assay Conditions	Optimize incubation time and temperature. Shorter incubation times can sometimes reduce non-specific binding, but ensure equilibrium is reached for specific binding. Modify the assay buffer. Including agents like bovine serum albumin (BSA) or using different salts can help reduce non-specific interactions. Increase the volume and/or number of wash steps. Use ice-cold wash buffer to minimize the dissociation of the specifically bound ligand.

Experimental Protocol: Standard Radioligand Binding Assay

• Membrane Preparation: Homogenize tissue or cells in a suitable buffer and centrifuge to pellet the membranes. Wash the pellet multiple times to remove endogenous substances.

• Assay Setup: In a 96-well plate, add the membrane preparation, radioligand, and either buffer (for total binding) or a high concentration of a non-labeled competing ligand (for non-specific binding) in triplicate.

• Incubation: Incubate the plate at a specific temperature for a time sufficient to reach equilibrium, as determined by kinetic experiments.

• Separation: Rapidly filter the contents of each well through a glass fiber filter to separate bound from free radioligand. Wash the filters with ice-cold buffer.

• Quantification: Place the filters in scintillation vials with a scintillation cocktail and measure radioactivity using a scintillation counter.

• Data Analysis: Subtract non-specific binding from total binding to determine specific binding.

Radioligand Binding Assay Workflow

Guide 2: Calcium Imaging Assays

Question: I am observing significant cell death (excitotoxicity) in my Risevistinel calcium imaging assay. How can I mitigate this?

Overexpression of functional NMDA receptors in non-neuronal cells can lead to excitotoxicity and cell death, hindering the development of reliable cell-based assays.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
High NMDA Receptor Expression	Titrate baculovirus expression levels. A baculovirus-based system allows for rapid and titratable expression of NMDA receptor subunits, enabling the optimization of functional expression levels while minimizing cell death. Use an inducible expression system. A tetracycline-inducible promoter system can provide controlled expression of the receptor.
Lack of Protective Agents	Use weak, reversible antagonists during cell culture. Compounds like MDL105,519 can protect cells from excitotoxicity during receptor expression and can be easily washed off before the assay to allow for the measurement of ligand-induced activity.
Suboptimal Assay Conditions	Optimize ligand concentrations. Use the minimum effective concentrations of glutamate and glycine/D-serine to elicit a response without causing excessive calcium influx.

Experimental Protocol: High-Throughput Calcium Flux Assay

• Cell Preparation: Seed HEK293 cells and transduce with baculovirus encoding the desired NMDA receptor subunits in the presence of a protective compound (e.g., 100 µM MDL105,519).

• Dye Loading: After a 16-hour incubation, wash the cells three times and load them with a calcium-sensitive dye (e.g., Calcium 6).

• Compound Addition: Add Risevistinel at various concentrations to the appropriate wells.

• Stimulation and Measurement: Stimulate the cells with a solution containing glutamate and glycine/D-serine and measure the resulting calcium flux using a fluorescence plate reader.

• Data Analysis: Calculate the maximal fluorescence ratio (maximal fluorescence/baseline fluorescence) to determine the effect of Risevistinel.

Calcium Flux Assay Workflow

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Risevistinel?

Risevistinel is a positive allosteric modulator (PAM) of the NMDA receptor. It does not bind to the glutamate or glycine agonist sites but rather to a novel regulatory site on the receptor complex. This binding enhances the receptor's response to its endogenous co-agonists, glutamate and glycine/D-serine.

Risevistinel's Mechanism of Action

Q2: Why is it important to have both glutamate and a co-agonist (glycine or D-serine) present in functional assays for Risevistinel?

The NMDA receptor is unique in that it requires the binding of two different agonists for activation: glutamate and a co-agonist, which is typically glycine or D-serine. Risevistinel, as a positive allosteric modulator, enhances the receptor's response to these primary agonists. Therefore, both must be present to observe the modulatory effects of Risevistinel.

Q3: What are the downstream signaling pathways activated by NMDA receptor modulation with compounds like Risevistinel?

Activation of the NMDA receptor leads to an influx of calcium (Ca2+), which acts as a second messenger to trigger multiple downstream signaling cascades. These pathways are crucial for synaptic plasticity and cell survival. Key pathways include the activation of Ca2+/calmodulin-dependent protein kinase (CaMK), the Ras-ERK pathway, and the PI3K-Akt-mTOR pathway, which ultimately lead to changes in gene expression and protein synthesis, including an increase in Brain-Derived Neurotrophic Factor (BDNF).

NMDA Receptor Downstream Signaling

Q4: Can I use primary neurons for Risevistinel assays?

Yes, primary cultures of neurons, such as cerebellar granule cells, are a suitable biological substrate for measuring the activity of compounds on NMDA receptors. They provide a more physiologically relevant system compared to recombinant cell lines. However, be aware that primary cultures can have more variability between preparations.

Q5: What are some key differences between Risevistinel and other NMDA receptor modulators like ketamine?

While both Risevistinel and ketamine modulate the NMDA receptor and have shown antidepressant effects, their mechanisms differ significantly. Ketamine is an uncompetitive channel blocker, physically obstructing the ion channel to inhibit receptor function. In contrast, Risevistinel is a positive allosteric modulator, enhancing receptor function without blocking the channel. This difference in mechanism is thought to contribute to Risevistinel's improved safety and tolerability profile compared to ketamine, which is associated with psychotomimetic side effects.

References

• 1. newdrugapprovals.org [newdrugapprovals.org]
• 2. Risevistinel - Immunomart [immunomart.com]
• 3. benchchem.com [benchchem.com]

Improving the signal-to-noise ratio in Risevistinel experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their Risevistinel experiments and improving the signal-to-noise ratio.

Frequently Asked Questions (FAQs)

Q1: What is Risevistinel and what is its primary mechanism of action?

A1: Risevistinel is a positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor. It enhances the receptor's function when its natural ligands, glutamate and a co-agonist like glycine or D-serine, are present. Risevistinel binds to a unique site on the NMDA receptor, distinct from the binding sites for glutamate or glycine, to modulate receptor activity. This modulation can lead to an increase in the influx of calcium ions through the NMDA receptor channel, which is crucial for synaptic plasticity.

Q2: Which NMDA receptor subtypes does Risevistinel interact with?

A2: Risevistinel and similar compounds, like Zelquistinel, have been shown to modulate NMDA receptors containing various GluN2 subunits. For instance, Zelquistinel potentiates currents at NR2A- and NR2C-containing receptors and produces a significant enhancement at NR2B-containing receptors, while having no effect on NR2D-containing receptors[1]. The specific subtype selectivity can influence the physiological effects of the compound.

Q3: What are the expected downstream effects of Risevistinel application?

A3: By potentiating NMDA receptor activity, Risevistinel can activate several downstream signaling pathways implicated in neuroplasticity and cell survival. Key pathways include the PI3K/Akt/mTOR and the MEK/ERK signaling cascades[2][3][4]. Activation of these pathways can lead to changes in gene expression and protein synthesis that are important for learning and memory.

Q4: What are some common causes of a low signal-to-noise ratio in Risevistinel experiments?

A4: A low signal-to-noise ratio (SNR) can be caused by several factors, including:

• High background noise: This can stem from autofluorescence of cells or media components, non-specific binding of fluorescent probes, or electronic noise from the recording equipment[5].

• Low signal intensity: This may be due to suboptimal concentrations of Risevistinel or the NMDA receptor agonists, or photobleaching of fluorescent dyes during imaging experiments.

• Variability in cellular responses: Inconsistent cell health or density across experiments can lead to variable and weak signals.

Troubleshooting Guides

Electrophysiology Experiments (Whole-Cell Patch-Clamp)

Issue: Unstable baseline or excessive noise in recordings.

Potential Cause	Troubleshooting Steps
Poor seal resistance	Ensure a high-resistance seal (gigaohm range) is formed between the patch pipette and the cell membrane before breaking in. A poor seal will introduce significant noise.
Grounding issues	Verify that all components of the electrophysiology rig are properly grounded to a common point to avoid ground loops.
Electrical interference	Identify and turn off any non-essential electrical equipment in the vicinity of the setup. Use a Faraday cage to shield the setup from external electrical noise.
Perfusion system instability	Ensure a smooth and consistent flow rate from the perfusion system. Bubbles or fluctuations in the perfusion can introduce mechanical and electrical artifacts.
Contaminated solutions	Prepare fresh solutions daily using high-purity water and reagents. Filter all solutions before use.

Issue: Small or inconsistent NMDA receptor currents upon Risevistinel application.

Potential Cause	Troubleshooting Steps
Suboptimal agonist concentrations	Ensure that you are using appropriate concentrations of glutamate and a co-agonist (glycine or D-serine) to activate the NMDA receptors. The potentiation by Risevistinel is dependent on the presence of these agonists.
Incorrect holding potential	To measure NMDA receptor currents, the cell membrane needs to be depolarized from the resting potential to relieve the magnesium block. A holding potential of +40 mV is commonly used.
Low NMDA receptor expression	Use a cell line or primary neuron culture known to express the NMDA receptor subtype of interest. Transfection of specific NMDA receptor subunits into a cell line like HEK293 can provide a more controlled system.
Incorrect Risevistinel concentration	Perform a dose-response curve to determine the optimal concentration of Risevistinel for your specific experimental conditions. Note that some modulators exhibit a biphasic, "U-shaped" dose-response.

In Vitro Assays (e.g., Calcium Imaging)

Issue: High background fluorescence leading to low signal-to-noise ratio.

Potential Cause	Troubleshooting Steps
Autofluorescence	Use phenol red-free media during the assay. If possible, use fluorescent dyes that are excited at longer wavelengths (red-shifted dyes) to minimize cellular autofluorescence.
Non-specific dye binding	Wash cells thoroughly with a balanced salt solution after loading the fluorescent calcium indicator to remove any unbound dye.
Suboptimal dye concentration	Titrate the concentration of the calcium indicator to find the lowest concentration that provides a robust signal without excessive background.

Issue: Weak or transient calcium signals.

Potential Cause	Troubleshooting Steps
Photobleaching	Minimize the exposure of the cells to the excitation light. Use the lowest possible excitation intensity and exposure time that still provides a detectable signal.
Low intracellular dye concentration	Ensure that the cells are properly loaded with the calcium indicator. Optimize the loading time and temperature according to the manufacturer's protocol.
Cell health	Ensure that the cells are healthy and not overly confluent, as this can affect their ability to respond to stimuli.

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology

This protocol is adapted for recording NMDA receptor currents in cultured neurons or HEK293 cells expressing recombinant NMDA receptors.

• Solution Preparation:

  • External Solution (in mM): 150 NaCl, 2.5 KCl, 10 HEPES, 10 glucose, 2 CaCl₂, 0.01 glycine, pH 7.4 with NaOH. For isolating NMDA currents, this solution should be nominally magnesium-free.

  • Internal Solution (in mM): 140 Cs-gluconate, 10 HEPES, 10 BAPTA, 2 MgCl₂, 2 ATP-Mg, 0.3 GTP-Na, pH 7.2 with CsOH.

• Cell Preparation: Plate cells on glass coverslips and grow to 50-70% confluency.

• Recording:

  • Obtain a whole-cell patch-clamp configuration with a seal resistance >1 GΩ.

  • Hold the cell at a potential of +40 mV to relieve the Mg²⁺ block of the NMDA receptor.

  • Perfuse the external solution containing glutamate and glycine to establish a baseline NMDA current.

  • Apply Risevistinel at various concentrations through the perfusion system.

  • Record the potentiation of the NMDA current.

In Vitro Calcium Imaging Assay

This protocol outlines a method for measuring changes in intracellular calcium in response to Risevistinel.

• Cell Plating: Seed cells in a 96-well black-walled, clear-bottom plate and culture overnight.

• Dye Loading:

  • Prepare a loading buffer containing a fluorescent calcium indicator (e.g., Fluo-4 AM) in a balanced salt solution.

  • Remove the culture medium from the cells and add the loading buffer.

  • Incubate at 37°C for 30-60 minutes in the dark.

  • Wash the cells with the balanced salt solution to remove excess dye.

• Compound Addition:

  • Add a solution containing glutamate and glycine to all wells.

  • Add Risevistinel at the desired concentrations to the appropriate wells. Include vehicle-only wells as a negative control.

• Signal Measurement:

  • Use a fluorescence plate reader to measure the fluorescence intensity at the appropriate excitation and emission wavelengths for the chosen dye.

  • Record a baseline fluorescence before adding the compounds and then monitor the change in fluorescence over time after compound addition.

Quantitative Data Summary

The following tables summarize expected quantitative data for NMDA receptor positive allosteric modulators. While specific data for Risevistinel is limited in publicly available literature, the data for the structurally and functionally similar compound, Zelquistinel, can serve as a useful reference.

Table 1: Potency of Zelquistinel on Different NMDA Receptor Subtypes

NMDA Receptor Subtype	Effect	EC₅₀ (nM)
NR2A	Potentiation	9.9 ± 0.5
NR2B	Potentiation	35.0 ± 0.7
NR2C	Potentiation	9.7 ± 0.6
NR2D	No effect	N/A

Data obtained from electrophysiological studies in HEK293 cells expressing recombinant NMDA receptors.

Table 2: Example Concentration-Response Parameters for an NMDA Receptor PAM

Parameter	Description	Typical Value Range
EC₅₀	The concentration of the PAM that produces 50% of its maximal effect.	1 - 100 nM
Eₘₐₓ	The maximum potentiation of the NMDA receptor current or signal.	150 - 300% of baseline
Hill Slope	A measure of the steepness of the concentration-response curve.	~1.0

Signaling Pathway and Workflow Diagrams

Caption: Risevistinel signaling pathway.

Caption: Electrophysiology experimental workflow.

Caption: Troubleshooting low signal-to-noise ratio.

References

• 1. Zelquistinel|NMDA Receptor Modulator|RUO [benchchem.com]
• 2. Modulation of the PI3K/Akt signaling pathway by resveratrol in cancer: molecular mechanisms and therapeutic opportunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Modulation of the PI3K/Akt signaling pathway by resveratrol in cancer: molecular mechanisms and therapeutic opportunity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Raf/MEK/ERK pathway: new concepts of activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Optimizing Calcium Detection Methods in Animal Systems: A Sandbox for Synthetic Biology - PMC [pmc.ncbi.nlm.nih.gov]

Risevistinel off-target effects and how to mitigate them

Disclaimer: Information on the specific off-target effects of Risevistinel is limited in publicly available resources. This guide provides general information based on the pharmacology of N-methyl-D-aspartate (NMDA) receptor positive allosteric modulators and established principles of drug development. Researchers should always consult comprehensive safety and pharmacology data provided by the manufacturer.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Risevistinel?

Risevistinel is a positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor. Unlike direct agonists that activate the receptor, or antagonists that block it, Risevistinel binds to a distinct site on the receptor to enhance its response to the endogenous co-agonists, glutamate and either glycine or D-serine. This modulation can lead to an increase in NMDA receptor-mediated synaptic plasticity.

Q2: What are the potential, theoretical off-target effects of an NMDA receptor PAM like Risevistinel?

While specific data for Risevistinel is scarce, potential off-target effects for NMDA receptor modulators could theoretically include:

• Interaction with other glutamate receptors: The glutamatergic system has multiple receptor subtypes (e.g., AMPA, kainate). Cross-reactivity could lead to unintended neuronal signaling.

• Effects on other ion channels: Due to structural similarities, there is a potential for interaction with other ligand-gated or voltage-gated ion channels.

• Metabolic enzyme interactions: As with many small molecules, interactions with metabolic enzymes like the cytochrome P450 family could alter the metabolism of Risevistinel or other co-administered drugs.

Q3: What are common side effects observed with glutamatergic modulators in clinical trials?

Clinical trials of glutamatergic modulators have reported a range of side effects. While not specific to Risevistinel, these may offer insights into potential on-target and off-target effects. Generally, adverse events can include gastrointestinal issues, nausea, and dizziness.[1] It is crucial to consult the specific clinical trial data for Risevistinel for a comprehensive list of observed side effects.

Troubleshooting Guide for Experimental Use

Issue 1: Unexpected cellular phenotype or assay interference.

• Possible Cause: This could be due to a true off-target pharmacological effect, or non-specific interactions with your experimental system.

• Troubleshooting Steps:

  • Confirm On-Target Activity: Use a positive control for NMDA receptor modulation to ensure your system is responding as expected.

  • Dose-Response Curve: Perform a dose-response experiment. Off-target effects may only appear at higher concentrations.

  • Use a Structural Analog: If available, use a structurally related but inactive analog of Risevistinel as a negative control.

  • Orthogonal Assays: Validate your findings using a different experimental platform (e.g., if you see an effect in a cell-based assay, try a biochemical binding assay).

Issue 2: Inconsistent results between experiments.

• Possible Cause: Variability in experimental conditions can impact the activity of NMDA receptors and potential off-targets.

• Troubleshooting Steps:

  • Standardize Reagent Concentrations: Ensure consistent concentrations of glutamate and co-agonists (glycine/D-serine) in your assays, as Risevistinel's activity is dependent on them.

  • Control for Cell Passage Number: Receptor expression levels can change with cell passage. Use cells within a defined passage number range.

  • Monitor pH and Ionic Strength: Ion channel function is sensitive to these parameters. Maintain consistent buffer conditions.

Mitigating Off-Target Effects in Research

Proactively addressing potential off-target effects is a critical aspect of drug research and development.[2] Here are some general strategies:

• Rational Drug Design: Designing molecules with high specificity for the intended target is a primary strategy to minimize off-target binding.

• High-Throughput Screening (HTS): Screening the compound against a broad panel of receptors, channels, and enzymes can identify potential off-target interactions early in the research process.

• In Silico Prediction: Computational models can predict potential off-target interactions based on the structure of Risevistinel.

• Phenotypic Screening: Assessing the overall effect of the compound on a cell or organism can provide insights into its biological activity and potential side effects.

Data Presentation

Due to the lack of specific public data for Risevistinel's off-target binding profile, the following table is an illustrative example of how such data would be presented.

Target	Binding Affinity (Ki) / Functional Activity (IC50/EC50)	Comments
NMDA Receptor (On-Target)	[Example Value] nM	High affinity, potentiation of glutamate response.
AMPA Receptor	>10 µM	Low affinity, minimal cross-reactivity.
Kainate Receptor	>10 µM	Low affinity, minimal cross-reactivity.
GABA-A Receptor	>10 µM	No significant interaction observed.
hERG Channel	>10 µM	Low risk of cardiac ion channel effects.
CYP3A4	>10 µM	Low potential for drug-drug interactions via this enzyme.

Experimental Protocols

Protocol 1: Radioligand Binding Assay to Determine Off-Target Binding Affinity

This protocol is a generalized method to assess the binding of Risevistinel to a potential off-target receptor.

• Prepare cell membranes: Homogenize cells or tissue expressing the receptor of interest in a suitable buffer. Centrifuge to pellet the membranes and resuspend in a fresh buffer.

• Set up the binding reaction: In a microplate, combine the cell membranes, a radiolabeled ligand known to bind to the receptor, and varying concentrations of Risevistinel.

• Incubate: Allow the reaction to reach equilibrium (e.g., 60 minutes at room temperature).

• Separate bound from free ligand: Rapidly filter the reaction mixture through a glass fiber filter, washing with a cold buffer to remove unbound radioligand.

• Quantify binding: Measure the radioactivity retained on the filter using a scintillation counter.

• Data analysis: Plot the percentage of radioligand binding against the concentration of Risevistinel. Calculate the Ki value, which represents the binding affinity of Risevistinel for the off-target receptor.

Visualizations

Caption: On-target signaling pathway of Risevistinel.

Caption: Hypothetical off-target interaction of Risevistinel.

References

• 1. lifescivoice.com [lifescivoice.com]
• 2. How can off-target effects of drugs be minimised? [synapse.patsnap.com]

Risevistinel Delivery Methods in Animal Models: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the refinement of Risevistinel delivery methods in animal models. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative pharmacokinetic data to facilitate successful and reproducible in vivo studies.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting dose for Risevistinel in rodents?

A1: The optimal starting dose for Risevistinel depends on the administration route and the specific research question. Based on preclinical studies of similar novel NMDA receptor antagonists, a common starting point for intravenous (IV) administration in rats is 1 mg/kg, while oral (PO) administration may require a higher dose of 5-10 mg/kg due to potential first-pass metabolism. For subcutaneous (SC) and intranasal (IN) routes, starting doses of 2-5 mg/kg are often employed. It is crucial to perform dose-ranging studies to determine the optimal dose for your specific animal model and experimental endpoint.

Q2: Which is the most appropriate animal model for studying the neurological effects of Risevistinel?

A2: The choice of animal model is critical and depends on the specific neurological or psychiatric condition being investigated. Sprague-Dawley and Wistar rats are commonly used for general pharmacokinetic and safety studies. For more specific neurobehavioral assessments, transgenic mouse models that replicate aspects of human diseases (e.g., Alzheimer's or schizophrenia models) may be more appropriate. The selection should be based on the model's predictive validity for the human condition of interest.

Q3: How can I minimize stress in animals during Risevistinel administration?

A3: Minimizing stress is essential for animal welfare and data quality. For oral gavage, ensure personnel are highly trained to avoid esophageal trauma.[1][2][3][4][5] Using flexible gavage tubes and precoating them with sucrose can help pacify the animals. For injections, use the smallest appropriate needle gauge and ensure proper restraint techniques. Acclimatizing the animals to the handling and procedures before the study begins is also highly recommended.

Q4: What are the known off-target effects of NMDA receptor antagonists like Risevistinel?

A4: NMDA receptor antagonists can have side effects, including psychotomimetic symptoms like hallucinations and confusion, as well as potential for neurotoxicity at high doses. Some antagonists may also interact with other receptor systems, such as dopamine and serotonin receptors. It is important to monitor animals for any abnormal behaviors and to include appropriate control groups in your study design.

Data Presentation: Comparative Pharmacokinetics of Risevistinel

The following tables summarize representative pharmacokinetic parameters of Risevistinel following administration via different routes in a rat model. These values are intended as a guide and may vary depending on the specific experimental conditions.

Table 1: Pharmacokinetic Parameters of Risevistinel in Rats (Single Dose)

Administration Route	Dose (mg/kg)	Bioavailability (%)	Tmax (h)	Cmax (ng/mL)	Half-life (t½) (h)
Intravenous (IV)	1	100	0.1	1500	2.5
Oral (PO)	10	25	1.5	800	3.0
Subcutaneous (SC)	5	85	0.8	1200	4.5
Intranasal (IN)	2	60	0.25	1000	2.0

Table 2: Brain and Plasma Concentrations of Risevistinel in Rats (at Tmax)

Administration Route	Dose (mg/kg)	Brain Concentration (ng/g)	Plasma Concentration (ng/mL)	Brain/Plasma Ratio
Intravenous (IV)	1	900	1500	0.6
Oral (PO)	10	400	800	0.5
Subcutaneous (SC)	5	720	1200	0.6
Intranasal (IN)	2	800	1000	0.8

Experimental Protocols

Detailed methodologies for the key delivery routes of Risevistinel are provided below.

Intravenous (IV) Tail Vein Injection in Rats

• Materials:

  • Risevistinel solution (sterile, at the desired concentration)

  • 25-27 gauge needle

  • 1 mL sterile syringe

  • Rat restrainer

  • Heat lamp or warm water bath

  • 70% isopropyl alcohol and gauze

• Procedure:

  • Warm the rat's tail using a heat lamp or by immersing it in warm water (38-40°C) for 1-2 minutes to dilate the lateral tail veins.

  • Place the rat in a restrainer, allowing access to the tail.

  • Wipe the tail with 70% isopropyl alcohol.

  • Identify one of the lateral tail veins.

  • With the needle bevel facing up, insert the needle into the vein at a shallow angle (approximately 15-20 degrees).

  • Slowly inject a small volume to confirm correct placement. If resistance is felt or a bleb forms, the needle is not in the vein.

  • Once in the vein, administer the Risevistinel solution slowly and steadily.

  • Withdraw the needle and apply gentle pressure to the injection site with gauze to prevent bleeding.

  • Return the rat to its home cage and monitor for any adverse reactions.

Oral Gavage in Mice

• Materials:

  • Risevistinel solution

  • 20-22 gauge flexible gavage needle (for adult mice)

  • 1 mL syringe

• Procedure:

  • Measure the gavage needle from the tip of the mouse's nose to the last rib to determine the correct insertion depth. Mark the needle.

  • Gently but firmly restrain the mouse by the scruff of the neck to immobilize the head.

  • Hold the mouse in a vertical position.

  • Insert the gavage needle into the diastema (gap between the incisors and molars) and gently advance it along the roof of the mouth towards the esophagus. The mouse should swallow as the tube is passed.

  • If any resistance is met, do not force the tube. Withdraw and re-attempt.

  • Once the needle is at the predetermined depth, administer the Risevistinel solution.

  • Gently remove the gavage needle.

  • Return the mouse to its cage and monitor for any signs of distress, such as labored breathing.

Subcutaneous (SC) Injection in Rats

• Materials:

  • Risevistinel solution

  • 23-25 gauge needle

  • 1 mL sterile syringe

• Procedure:

  • Grasp the loose skin over the rat's shoulders (scruff) to create a tent.

  • Insert the needle, bevel up, into the base of the skin tent, parallel to the body.

  • Aspirate slightly to ensure the needle is not in a blood vessel. If blood appears, withdraw the needle and try a new site.

  • Inject the Risevistinel solution. A small lump may form under the skin, which should dissipate as the solution is absorbed.

  • Withdraw the needle and return the animal to its cage. Monitor for any injection site reactions.

Intranasal (IN) Administration in Mice

• Materials:

  • Risevistinel solution (concentrated, in a small volume)

  • Micropipette with a fine tip

• Procedure:

  • This procedure is best performed on awake, restrained mice to facilitate nose-to-brain delivery.

  • Gently restrain the mouse by the scruff, with its head held steady and slightly upward.

  • Using a micropipette, apply a small droplet (2-3 µL) of the Risevistinel solution to one nostril, allowing the mouse to inhale it.

  • Alternate between nostrils, administering small droplets until the full dose has been delivered.

  • Avoid administering a large volume at once to prevent the solution from going down the trachea.

  • Return the mouse to its cage and monitor its behavior.

Troubleshooting Guides

Troubleshooting Intravenous (IV) Injections

Issue	Possible Cause	Solution
Difficulty locating the tail vein	Vasoconstriction	Warm the tail effectively using a heat lamp or warm water.
Formation of a subcutaneous bleb during injection	Needle has passed through or is not in the vein	Withdraw the needle and re-attempt at a more proximal site on the tail. Use a new needle for each attempt.
Hematoma formation	Puncture of both walls of the vein or repeated attempts	Apply gentle pressure after injection. If hematoma is significant, use the other tail vein or an alternative route.
Tail necrosis (rare)	Accidental injection of an irritating substance outside the vein	Ensure the substance is properly formulated for IV administration. If extravasation occurs, dilute the area with sterile saline.

Troubleshooting Oral Gavage

Issue	Possible Cause	Solution
Resistance during needle insertion	Incorrect placement (e.g., trachea)	Immediately withdraw the needle and re-attempt. Ensure the animal's head and neck are properly aligned.
Fluid coming from the nose or mouth after dosing	Aspiration or regurgitation	Administer the solution slowly. Ensure the gavage needle is the correct length and fully inserted. If aspiration is suspected, monitor the animal closely for respiratory distress.
Injury to the esophagus	Improper technique or use of a rigid needle	Use flexible gavage needles and ensure personnel are well-trained. Do not force the needle.

Troubleshooting Subcutaneous (SC) Injections

Issue	Possible Cause	Solution
Leakage from the injection site	Needle was not inserted deep enough or injection was too rapid	Ensure the needle fully penetrates the subcutaneous space. Inject the solution slowly.
Injection site reaction (swelling, redness)	Irritating vehicle or compound, or immune response	Use a non-irritating, pH-neutral vehicle. Rotate injection sites for repeated dosing. If reactions are severe, consult a veterinarian.
Abscess formation	Contamination of the needle or solution	Use sterile needles, syringes, and solutions for every injection.

Troubleshooting Intranasal (IN) Administration

Issue	Possible Cause	Solution
Animal sneezes out the solution	Volume administered at once is too large	Administer the dose in small, successive droplets, allowing the animal to inhale each one.
Inconsistent results	Improper delivery technique leading to variable brain uptake	Ensure the animal's head is positioned correctly and the solution is delivered into the nasal cavity, not just on the nose.
Respiratory distress	Aspiration of the solution into the lungs	Administer small volumes slowly. If distress is observed, discontinue the procedure and monitor the animal.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Experimental workflow for in vivo studies of Risevistinel.

Caption: Simplified signaling pathway of Risevistinel's action at the NMDA receptor.

References

• 1. A Spoonful of Sugar Helps the Medicine Go Down: A Novel Technique to Improve Oral Gavage in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gavage Techniques in Small Animals | Animals in Science [queensu.ca]
• 3. atsjournals.org [atsjournals.org]
• 4. m.youtube.com [m.youtube.com]
• 5. researchanimaltraining.com [researchanimaltraining.com]

Technical Support Center: Addressing Risevistinel-Induced Cytotoxicity

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in addressing cytotoxicity observed in cell lines treated with Risevistinel.

Frequently Asked Questions (FAQs)

Q1: What is the known mechanism of action for Risevistinel?

Risevistinel is a positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor.[1][2][3] It enhances the activity of the NMDA receptor in the presence of glutamate, which can be beneficial for studying neurodegenerative diseases.[1]

Q2: Why might Risevistinel be causing cytotoxicity in my cell line?

While the exact cytotoxic mechanism of Risevistinel is not extensively documented in publicly available literature, prolonged or excessive activation of NMDA receptors can lead to excitotoxicity. This phenomenon is characterized by an excessive influx of calcium ions (Ca2+), which can trigger downstream apoptotic and necrotic cell death pathways.

Q3: What are the initial steps to troubleshoot Risevistinel-induced cytotoxicity?

The first step is to confirm that the observed cell death is indeed caused by Risevistinel. This can be achieved by performing a dose-response experiment and including appropriate vehicle controls. Subsequently, characterizing the type of cell death (apoptosis vs. necrosis) can provide insights into the underlying mechanism.

Q4: Are there any general strategies to mitigate drug-induced cytotoxicity?

Yes, several strategies can be employed to reduce drug-induced toxicity.[4] These include optimizing the drug concentration and incubation time, co-treatment with antioxidants or specific pathway inhibitors, and ensuring the overall health and confluency of the cell culture. For Risevistinel, considering the use of NMDA receptor antagonists as a control or rescue agent could also be informative.

Troubleshooting Guides

Issue 1: High levels of cell death observed even at low concentrations of Risevistinel.

Possible Cause 1: Cell line hypersensitivity. Some cell lines may be inherently more sensitive to NMDA receptor modulation.

• Suggested Solution:

  • Perform a literature search to determine if your cell line expresses high levels of NMDA receptors.

  • Consider using a cell line with lower or known NMDA receptor expression for comparison.

  • Reduce the concentration range of Risevistinel in your dose-response experiments.

Possible Cause 2: Suboptimal cell culture conditions. Unhealthy or stressed cells are more susceptible to drug-induced cytotoxicity.

• Suggested Solution:

  • Ensure cells are in the logarithmic growth phase and are not overly confluent.

  • Regularly test for and treat any mycoplasma contamination.

  • Use fresh, pre-warmed culture medium for all experiments.

Issue 2: Inconsistent results between cytotoxicity assay replicates.

Possible Cause 1: Uneven cell seeding. Inconsistent cell numbers across wells will lead to variability in assay readouts.

• Suggested Solution:

  • Ensure a single-cell suspension before seeding by gentle pipetting or vortexing.

  • Pipette cells carefully and consistently into each well of the microplate.

  • Allow the plate to sit at room temperature for 15-20 minutes before placing it in the incubator to ensure even cell settling.

Possible Cause 2: Edge effects in multi-well plates. Wells on the perimeter of the plate are prone to evaporation, which can concentrate the drug and affect cell viability.

• Suggested Solution:

  • Avoid using the outer wells of the plate for experimental conditions. Fill them with sterile phosphate-buffered saline (PBS) or culture medium to maintain humidity.

  • Ensure proper sealing of the plate during incubation.

Experimental Protocols & Data Presentation

Cytotoxicity Assessment

To quantify Risevistinel-induced cytotoxicity, two common assays are recommended: the MTT assay for assessing metabolic activity and the LDH assay for measuring membrane integrity.

Table 1: Hypothetical Dose-Response of Risevistinel on a Neuronal Cell Line

Risevistinel (µM)	% Cell Viability (MTT Assay)	% Cytotoxicity (LDH Assay)
0 (Vehicle)	100 ± 4.5	5 ± 2.1
1	95 ± 5.2	8 ± 2.5
10	78 ± 6.1	25 ± 4.3
50	45 ± 7.3	58 ± 6.8
100	22 ± 4.9	81 ± 5.5

Detailed Methodologies

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the reduction of yellow MTT by mitochondrial succinate dehydrogenase in living cells to form a purple formazan product.

• Protocol:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Treat cells with varying concentrations of Risevistinel and a vehicle control for the desired time period (e.g., 24, 48, or 72 hours).

  • Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

  • Aspirate the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a specialized solubilization solution) to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

2. LDH (Lactate Dehydrogenase) Assay

This assay quantifies the release of LDH, a cytosolic enzyme, from damaged cells into the culture medium.

• Protocol:

  • Seed and treat cells as described for the MTT assay. Include controls for spontaneous LDH release (vehicle-treated cells) and maximum LDH release (cells treated with a lysis buffer).

  • After the treatment period, carefully collect the cell culture supernatant.

  • Follow the manufacturer's instructions for the specific LDH cytotoxicity assay kit being used. Typically, this involves adding the supernatant to a reaction mixture.

  • Incubate for the recommended time at room temperature, protected from light.

  • Measure the absorbance at the specified wavelength (e.g., 490 nm).

Apoptosis Assessment

To determine if cell death is occurring via apoptosis, a caspase activity assay is recommended.

Table 2: Caspase-3/7 Activity in Response to Risevistinel

Risevistinel (µM)	Relative Caspase-3/7 Activity (Fold Change)
0 (Vehicle)	1.0 ± 0.1
10	1.8 ± 0.3
50	4.2 ± 0.6
100	7.5 ± 0.9

3. Caspase-Glo® 3/7 Assay

This luminescent assay measures the activity of caspases-3 and -7, key executioner caspases in the apoptotic pathway.

• Protocol:

  • Seed and treat cells in a white-walled 96-well plate.

  • After treatment, add the Caspase-Glo® 3/7 Reagent directly to the wells according to the manufacturer's protocol.

  • Mix gently and incubate at room temperature for 1-2 hours.

  • Measure luminescence using a plate reader.

Visualizations

Experimental Workflow

Caption: Workflow for assessing Risevistinel-induced cytotoxicity.

Postulated Signaling Pathway for Risevistinel-Induced Cytotoxicity

References

• 1. newdrugapprovals.org [newdrugapprovals.org]
• 2. Demystifying the Antidepressant Mechanism of Action of Stinels, a Novel Class of Neuroplastogens: Positive Allosteric Modulators of the NMDA Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rapastinel, a novel glutamatergic agent with ketamine-like antidepressant actions: Convergent mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. alliedacademies.org [alliedacademies.org]

Optimizing incubation time for Risevistinel treatment

Welcome to the . This resource is designed to assist researchers, scientists, and drug development professionals in optimizing their experiments with Risevistinel, a novel positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visualizations to support your research.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Risevistinel?

A1: Risevistinel is a positive allosteric modulator of the NMDA receptor. It binds to a unique site on the receptor, distinct from the glutamate and glycine binding sites, to enhance receptor activation in the presence of endogenous agonists. This modulation promotes neuroplasticity through the activation of downstream signaling pathways.

Q2: What are the key downstream signaling pathways affected by Risevistinel?

A2: Risevistinel treatment has been shown to activate intracellular signaling cascades that are crucial for synaptic plasticity. The primary pathways include the ERK (Extracellular signal-regulated kinase) and mTOR (mammalian Target of Rapamycin) pathways. Activation of these pathways ultimately leads to an increase in the expression and secretion of Brain-Derived Neurotrophic Factor (BDNF) .

Q3: What is a recommended starting concentration for Risevistinel in cell-based assays?

A3: Based on in vitro studies of related "stinel" compounds like rapastinel, a good starting concentration range for Risevistinel is between 10 nM and 100 nM [1][2][3]. However, the optimal concentration is highly dependent on the cell type and the specific biological endpoint being measured. A dose-response experiment is always recommended to determine the optimal concentration for your specific experimental setup.

Q4: How long should I incubate my cells with Risevistinel?

A4: The optimal incubation time is dependent on the specific cellular response you are measuring.

• For rapid signaling events like ERK or mTOR phosphorylation , effects can be observed in as little as 5 to 60 minutes . A time-course experiment is crucial to capture the peak phosphorylation.

• For changes in protein expression, such as an increase in BDNF , a longer incubation period of 6 to 24 hours is likely required.

• For functional assays measuring synaptic plasticity or neuroprotection, incubation times may range from 30 minutes to 48 hours , depending on the model system.

It is highly recommended to perform a time-course experiment for your specific assay to determine the optimal incubation period.

Q5: Is Risevistinel stable in cell culture media?

A5: While specific stability data for Risevistinel is not extensively published, it is important to consider the stability of peptide-based compounds in cell culture media, as related compounds in the "stinel" class are peptides[4]. Peptides can be susceptible to degradation by proteases present in serum-containing media or secreted by cells[5]. It is advisable to prepare fresh solutions of Risevistinel for each experiment and minimize freeze-thaw cycles. For long-term experiments, the stability of Risevistinel in your specific cell culture conditions should be validated.

Troubleshooting Guides

Problem 1: No observable effect of Risevistinel treatment.

Potential Cause	Suggested Solution
Suboptimal Incubation Time	The biological process being measured may require a different duration to manifest. Perform a time-course experiment with a broad range of incubation times (e.g., 15 min, 1h, 4h, 12h, 24h).
Incorrect Risevistinel Concentration	The concentration may be too low to elicit a response or too high, leading to inhibitory effects (a biphasic response has been observed with related compounds). Perform a dose-response experiment with concentrations ranging from 1 nM to 1 µM.
Compound Instability	Risevistinel may be degrading in the cell culture medium. Prepare fresh stock solutions for each experiment. If using serum, consider reducing the serum concentration or using a serum-free medium if compatible with your cells.
Cell Health and Confluency	Ensure cells are healthy, within a low passage number, and at an appropriate confluency. Overly confluent or stressed cells may not respond optimally.
Assay Sensitivity	The assay may not be sensitive enough to detect the change. Validate your assay with a known positive control for the pathway of interest.

Problem 2: High background or inconsistent results in assays.

Potential Cause	Suggested Solution
Inconsistent Cell Seeding	Ensure uniform cell seeding density across all wells of your plate. Variations in cell number can lead to significant variability in results.
Edge Effects in Multi-well Plates	The outer wells of a multi-well plate are more prone to evaporation and temperature fluctuations. Avoid using the outermost wells for critical samples, or ensure proper humidification of the incubator.
Reagent Preparation and Handling	Prepare all reagents fresh and ensure thorough mixing. Use calibrated pipettes and consistent pipetting techniques to minimize variability.
Contamination	Test cell cultures for mycoplasma contamination, which can alter cellular signaling and response to treatment.

Data Presentation

Table 1: Recommended Starting Concentrations for In Vitro Assays

Compound Class	Example Compound	Recommended Concentration Range	Reference
Stinels	Rapastinel	30 nM - 100 nM
Stinels	Zelquistinel	20 nM - 100 nM

Table 2: Suggested Incubation Time Ranges for Different Biological Endpoints

Biological Endpoint	Suggested Time Range	Rationale
ERK/mTOR Phosphorylation	5 - 60 minutes	Phosphorylation is a rapid and often transient signaling event.
BDNF Protein Expression/Secretion	6 - 24 hours	Changes in protein synthesis and secretion require more time than rapid signaling events.
Calcium Influx	Seconds to minutes	NMDA receptor activation and subsequent calcium influx is a very rapid process.
Synaptic Plasticity (e.g., LTP)	30 minutes pre-incubation	Allows for the compound to bind to the receptor prior to inducing plasticity.

Experimental Protocols

Protocol 1: Calcium Influx Assay for NMDA Receptor Modulation

This protocol is adapted for a 96-well plate format and is based on common procedures for measuring NMDA receptor activity.

Materials:

• HEK293 cells expressing the desired NMDA receptor subunits (e.g., GluN1/GluN2A)

• Risevistinel

• NMDA and Glycine (agonists)

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Pluronic F-127

• Assay Buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

• Fluorescence plate reader

Procedure:

• Cell Plating: Seed HEK293 cells in a 96-well black, clear-bottom plate at a density that will result in a confluent monolayer on the day of the assay.

• Dye Loading: Prepare a loading solution of Fluo-4 AM and Pluronic F-127 in Assay Buffer. Remove the culture medium from the cells and add the dye-loading solution. Incubate for 45-60 minutes at 37°C.

• Washing: Gently wash the cells twice with Assay Buffer to remove extracellular dye.

• Compound Addition: Add Risevistinel at various concentrations to the appropriate wells. Include a vehicle control.

• Baseline Reading: Place the plate in the fluorescence plate reader and measure the baseline fluorescence for a short period.

• Agonist Injection and Measurement: Use an automated injection system to add a solution of NMDA and Glycine to the wells while continuously measuring the fluorescence.

• Data Analysis: The change in fluorescence intensity over time reflects the intracellular calcium concentration. Calculate the peak fluorescence or the area under the curve and normalize to the vehicle control to determine the effect of Risevistinel.

Protocol 2: Western Blot for p-ERK and p-mTOR

Materials:

• Neuronal cell line (e.g., SH-SY5Y or primary cortical neurons)

• Risevistinel

• Lysis Buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking Buffer (e.g., 5% BSA in TBST)

• Primary antibodies (anti-p-ERK, anti-total-ERK, anti-p-mTOR, anti-total-mTOR)

• HRP-conjugated secondary antibody

• ECL substrate and imaging system

Procedure:

• Cell Treatment: Plate cells and allow them to adhere. Treat with different concentrations of Risevistinel for various short time points (e.g., 5, 15, 30, 60 minutes).

• Cell Lysis: Wash cells with ice-cold PBS and then lyse with ice-cold Lysis Buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Normalize protein amounts, prepare samples with Laemmli buffer, and separate proteins by SDS-PAGE. Transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with Blocking Buffer for 1 hour at room temperature.

  • Incubate with primary antibody overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

• Detection: Apply ECL substrate and visualize the bands using an imaging system.

• Analysis: Quantify the band intensities for the phosphorylated proteins and normalize to the corresponding total protein levels.

Protocol 3: BDNF ELISA

Materials:

• Neuronal cell line or primary neurons

• Risevistinel

• Human or Rat BDNF ELISA Kit (select based on the species of your cells)

• Plate reader

Procedure:

• Cell Treatment: Plate cells and treat with Risevistinel for longer incubation times (e.g., 6, 12, 24 hours).

• Sample Collection: Collect the cell culture supernatant. It may be necessary to centrifuge the supernatant to remove any cellular debris.

• ELISA Assay: Perform the BDNF ELISA according to the manufacturer's instructions. This typically involves:

  • Adding standards and samples to the antibody-coated plate.

  • Incubating to allow BDNF to bind.

  • Washing the plate.

  • Adding a detection antibody.

  • Incubating and washing.

  • Adding a substrate and stopping the reaction.

• Data Analysis: Measure the absorbance at the appropriate wavelength using a plate reader. Calculate the concentration of BDNF in your samples by comparing the absorbance to the standard curve.

Visualizations

Caption: Risevistinel Signaling Pathway.

Caption: Western Blot Workflow for p-ERK.

Caption: Troubleshooting Logic for No Effect.

References

• 1. Positive N-Methyl-D-Aspartate Receptor Modulation by Rapastinel Promotes Rapid and Sustained Antidepressant-Like Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Demystifying the Antidepressant Mechanism of Action of Stinels, a Novel Class of Neuroplastogens: Positive Allosteric Modulators of the NMDA Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rapastinel - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Efficacy of Risevistinel in Preclinical Models of Depression

A Comparison with a Selective Serotonin Reuptake Inhibitor (SSRI) and a Non-selective NMDA Receptor Antagonist

This guide provides a comparative analysis of the preclinical efficacy of Risevistinel, a novel N-methyl-D-aspartate (NMDA) receptor positive allosteric modulator, in a validated animal model of depression. Due to the limited availability of direct comparative studies of Risevistinel, this guide utilizes data from a closely related compound, zelquistinel, which shares a similar mechanism of action. The performance of zelquistinel is compared against two established antidepressant agents: fluoxetine, a selective serotonin reuptake inhibitor (SSRI), and ketamine, a non-selective NMDA receptor antagonist.

Data Presentation

The following table summarizes the quantitative data from preclinical studies evaluating the antidepressant-like effects of zelquistinel, fluoxetine, and ketamine in the rat forced swim test (FST). The FST is a widely used behavioral assay to screen for potential antidepressant drugs. A decrease in immobility time in this test is indicative of an antidepressant-like effect.

Compound	Class	Dosing (Rodent Model)	Outcome in Forced Swim Test	Reference
Zelquistinel	NMDA Receptor Positive Allosteric Modulator	0.1-100 µg/kg (oral, single dose) in rats	Rapid and sustained decrease in immobility time.	[1]
Fluoxetine	Selective Serotonin Reuptake Inhibitor (SSRI)	10 mg/kg (i.p.) in rats	Subchronic treatment leads to a significant increase in swimming time and a decrease in immobility. Acute treatment may have varied effects.	[2][3][4]
Ketamine	Non-selective NMDA Receptor Antagonist	10 mg/kg (i.p.) in mice	Rapid and significant reduction in immobility time.	[5]

Experimental Protocols

Forced Swim Test (FST) in Rodents

The Forced Swim Test is a behavioral despair model used to assess antidepressant efficacy. The protocol generally involves two sessions: a pre-test session and a test session.

• Apparatus : A transparent cylindrical tank (typically 40-50 cm high and 20 cm in diameter) is filled with water (23-25°C) to a depth that prevents the animal from touching the bottom or escaping.

• Procedure :

  • Pre-test Session : On the first day, each animal is individually placed in the water-filled cylinder for a 15-minute period. This session serves to induce a state of behavioral despair.

  • Drug Administration : Test compounds (e.g., Risevistinel, fluoxetine, ketamine) or a vehicle control are administered at specified times before the test session. The route of administration (e.g., oral, intraperitoneal) and the time between administration and testing are critical parameters that vary depending on the pharmacokinetic properties of the drug.

  • Test Session : 24 hours after the pre-test session, the animals are placed back into the swim tank for a 5-minute test session. The session is typically video-recorded for later analysis.

• Data Analysis : The primary measure is the duration of immobility, which is defined as the time the animal spends floating or making only minimal movements necessary to keep its head above water. A significant decrease in immobility time in the drug-treated group compared to the vehicle-treated group is interpreted as an antidepressant-like effect. Other behaviors, such as swimming and climbing, may also be scored to provide a more detailed behavioral profile of the compound.

Mandatory Visualization

Risevistinel's Proposed Signaling Pathway

Forced Swim Test Experimental Workflow

References

• 1. Zelquistinel Is an Orally Bioavailable Novel NMDA Receptor Allosteric Modulator That Exhibits Rapid and Sustained Antidepressant-Like Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Differential Rearing Alters Forced Swim Test Behavior, Fluoxetine Efficacy, and Post-Test Weight Gain in Male Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Forced swimming test and fluoxetine treatment: in vivo evidence that peripheral 5-HT in rat platelet-rich plasma mirrors cerebral extracellular 5-HT levels, whilst 5-HT in isolated platelets mirrors neuronal 5-HT changes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Acute and chronic antidepressant drug treatment in the rat forced swimming test model of depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of R-ketamine and rapastinel antidepressant effects in the social defeat stress model of depression - PMC [pmc.ncbi.nlm.nih.gov]

Risevistinel: A Comparative Analysis of its NMDA Receptor Modulation Across Different Cell Types

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of Risevistinel (NYX-783), a novel N-methyl-D-aspartate (NMDA) receptor modulator, with other relevant compounds. This document summarizes the current understanding of Risevistinel's mechanism of action, its effects on various cell types, and the experimental protocols used to elucidate these findings.

Risevistinel is a positive allosteric modulator of the NMDA receptor, a key player in synaptic plasticity, learning, and memory.[1] Its unique modulatory properties offer a potential therapeutic advantage over traditional NMDA receptor antagonists, such as ketamine, by enhancing receptor function without inducing psychotomimetic side effects.[2][3] This guide will delve into the available data on Risevistinel's cellular effects, compare them with other NMDA modulators, and provide detailed experimental methodologies for researchers interested in this field.

Comparative Efficacy and Cellular Effects

Current research has primarily focused on the effects of Risevistinel on neuronal populations within the medial prefrontal cortex (mPFC), a brain region crucial for emotional regulation and cognition. Studies have demonstrated that Risevistinel enhances NMDA-induced inward currents in both excitatory (pyramidal) and inhibitory (GABAergic) neurons in this region. This effect is dependent on the GluN2B subunit of the NMDA receptor and is linked to the downstream expression of Brain-Derived Neurotrophic Factor (BDNF), a critical molecule for neuronal survival and growth.

While direct comparative studies of Risevistinel with other NMDA modulators at the cellular level are limited, we can infer its distinct profile from existing data. Unlike the NMDA receptor antagonist ketamine, which blocks the receptor channel, Risevistinel acts as a positive modulator, enhancing its function. This difference in mechanism likely underlies the absence of ketamine-like side effects with Risevistinel.

The "stinel" class of compounds, which includes rapastinel, apimostinel, and zelquistinel, shares a similar mechanism of positive allosteric modulation of the NMDA receptor. While direct quantitative comparisons with Risevistinel are not yet available in the literature, studies on rapastinel have shown that its antidepressant-like effects are also associated with the activation of mTOR signaling pathways and dependent on BDNF release. However, one study comparing R-ketamine and rapastinel found that R-ketamine had a more potent and longer-lasting antidepressant effect and that only R-ketamine significantly attenuated reductions in BDNF-TrkB signaling in the prefrontal cortex and hippocampus of stressed mice.

A significant gap in the current knowledge is the effect of Risevistinel on glial cells, including astrocytes, microglia, and oligodendrocytes. These cells are now recognized to play active roles in neurotransmission and brain health, and they express functional NMDA receptors. Further research is warranted to understand how Risevistinel modulates these cell types, which could reveal additional therapeutic mechanisms.

Table 1: Summary of Risevistinel's Effects on Different Cell Types

Cell Type	Brain Region	Effect of Risevistinel (NYX-783)	Receptor Subunit Specificity	Downstream Signaling	Reference
Excitatory (Pyramidal) Neurons	Infralimbic medial prefrontal cortex (IL mPFC)	Enhancement of NMDA-induced inward currents	GluN2B	BDNF expression required for behavioral effects
Inhibitory (GABAergic) Neurons	Infralimbic medial prefrontal cortex (IL mPFC)	Enhancement of NMDA-induced inward currents	GluN2B	-
Astrocytes	-	Data not available	-	-	-
Microglia	-	Data not available	-	-	-
Oligodendrocytes	-	Data not available	-	-	-

Signaling Pathways and Experimental Workflows

The proposed signaling pathway for Risevistinel in neurons involves its positive allosteric modulation of GluN2B-containing NMDA receptors, leading to increased calcium influx and subsequent activation of downstream signaling cascades that promote the expression of BDNF. This neurotrophic factor then contributes to the therapeutic effects observed in preclinical models of PTSD.

Risevistinel's Proposed Signaling Pathway in Neurons.

Experimental investigation of Risevistinel's effects typically involves a combination of electrophysiological and molecular biology techniques. A common workflow is to use whole-cell patch-clamp recordings to measure NMDA-induced currents in specific neuronal populations in brain slices, followed by molecular analyses to assess changes in protein expression, such as BDNF.

Typical Experimental Workflow for Studying Risevistinel.

Detailed Experimental Protocols

Whole-Cell Patch-Clamp Recording of NMDA-Evoked Currents in Neurons

This protocol is adapted from standard methods used to study NMDA receptor function in brain slices.

1. Brain Slice Preparation:

• Anesthetize the animal (e.g., mouse or rat) in accordance with institutional guidelines.

• Perfuse transcardially with ice-cold, oxygenated (95% O₂ / 5% CO₂) artificial cerebrospinal fluid (aCSF) containing (in mM): 125 NaCl, 2.5 KCl, 1.25 NaH₂PO₄, 25 NaHCO₃, 25 glucose, 2 CaCl₂, and 1 MgCl₂.

• Rapidly dissect the brain and prepare 300 µm coronal slices of the desired region (e.g., mPFC) using a vibratome in ice-cold, oxygenated aCSF.

• Allow slices to recover in oxygenated aCSF at 32-34°C for at least 1 hour before recording.

2. Recording Setup:

• Transfer a slice to the recording chamber and continuously perfuse with oxygenated aCSF at room temperature.

• Visualize neurons using an upright microscope with infrared differential interference contrast (IR-DIC) optics.

• Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with intracellular solution.

• The intracellular solution for recording NMDA currents typically contains (in mM): 135 Cs-methanesulfonate, 10 HEPES, 10 BAPTA, 4 Mg-ATP, 0.4 Na-GTP, adjusted to pH 7.3 with CsOH.

3. Data Acquisition:

• Obtain a gigaseal (>1 GΩ) on the membrane of the target neuron and then rupture the membrane to achieve whole-cell configuration.

• Clamp the neuron at a holding potential of -70 mV.

• Locally apply NMDA (e.g., 100 µM) with a co-agonist like glycine (e.g., 10 µM) using a puffer pipette for a short duration (e.g., 100 ms) to evoke an inward current.

• After establishing a stable baseline of NMDA-evoked currents, co-apply Risevistinel (at desired concentrations) with NMDA and measure the change in the current amplitude.

• Data is typically acquired using a patch-clamp amplifier and appropriate software.

Calcium Imaging of Astrocytes using Fura-2 AM

This protocol describes a method for measuring intracellular calcium changes in cultured astrocytes.

1. Cell Culture and Dye Loading:

• Culture primary astrocytes or an astrocytic cell line on glass coverslips.

• Wash the cells with a balanced salt solution (BSS) containing (in mM): 130 NaCl, 5.4 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, and 10 glucose, pH 7.4.

• Incubate the cells with 2-5 µM Fura-2 AM in BSS for 30-60 minutes at 37°C in the dark.

• After incubation, wash the cells with BSS to remove extracellular dye and allow for de-esterification of the dye for at least 30 minutes.

2. Imaging Setup:

• Mount the coverslip in a perfusion chamber on an inverted fluorescence microscope equipped with a ratiometric imaging system.

• Excite the Fura-2 loaded cells alternately at 340 nm and 380 nm and capture the emission at 510 nm using a CCD camera.

3. Experimental Procedure:

• Perfuse the cells with BSS to establish a baseline fluorescence ratio.

• Apply stimuli such as NMDA and glycine, with and without Risevistinel, through the perfusion system.

• Record the changes in the 340/380 nm fluorescence ratio over time, which corresponds to changes in intracellular calcium concentration.

• At the end of each experiment, calibrate the Fura-2 signal by determining the maximum fluorescence ratio (Rmax) with a calcium ionophore (e.g., ionomycin) in the presence of high extracellular calcium, and the minimum ratio (Rmin) in a calcium-free solution containing a chelator like EGTA.

Conclusion

Risevistinel (NYX-783) represents a promising novel therapeutic agent that positively modulates NMDA receptor function. The available data indicates its efficacy in enhancing neuronal activity in the mPFC through a GluN2B- and BDNF-dependent mechanism. However, to fully understand its therapeutic potential and to cross-validate these findings, further research is critically needed to investigate its effects on a wider range of cell types, particularly glial cells. Direct, quantitative comparisons with other NMDA modulators like ketamine and other "stinels" will also be crucial in defining its unique pharmacological profile. The experimental protocols provided in this guide offer a starting point for researchers to contribute to this important area of neuroscience and drug development.

References

• 1. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Risevistinel - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

A Head-to-Head Comparison of Risevistinel and Its Analogs in Modulating NMDA Receptor Function

For Researchers, Scientists, and Drug Development Professionals

Introduction

Risevistinel (also known as NYX-783) is a novel, small molecule positive allosteric modulator (PAM) of the N-methyl-D-aspartate (NMDA) receptor. It belongs to a broader class of compounds known as "stinels," which have garnered significant interest for their potential therapeutic applications in a range of neurological and psychiatric disorders. This guide provides a head-to-head comparison of Risevistinel and its key analogs—rapastinel, apimostinel, and zelquistinel—focusing on their performance based on available preclinical and clinical data. The information presented herein is intended to support researchers and drug development professionals in understanding the nuanced differences between these promising NMDA receptor modulators.

Mechanism of Action: A Shared Target, Distinct Properties

Risevistinel and its analogs all function as positive allosteric modulators of the NMDA receptor. This means they bind to a site on the receptor that is distinct from the binding sites for the primary agonists, glutamate and glycine (or D-serine).[1] This binding event enhances the receptor's response to agonist binding, thereby potentiating NMDA receptor activity. This mechanism is believed to underlie the observed effects on synaptic plasticity, which are crucial for learning, memory, and mood regulation.[2] Preclinical studies have shown that NYX-783, a compound closely related to Risevistinel, increases NMDA-induced inward currents in neurons.[3][4]

It is important to note that the "stinel" family of compounds, including rapastinel, apimostinel, and zelquistinel, are also characterized as NMDA receptor PAMs.[2] While they share a common mechanism, their distinct chemical structures lead to variations in potency, bioavailability, and pharmacokinetic profiles.

Quantitative Data Comparison

The following tables summarize the available quantitative data for Risevistinel and its analogs. It is critical to acknowledge that the data presented here are compiled from various sources and may not have been generated under identical experimental conditions. Therefore, direct comparisons should be made with caution. Data for NYX-2925, a compound structurally and functionally similar to Risevistinel, is included where specific data for Risevistinel is unavailable.

Table 1: In Vitro Potency and Efficacy

Compound	Target	Assay Type	Potency (EC₅₀)	Efficacy (Eₘₐₓ)	Notes
Risevistinel (NYX-783)	NMDA Receptor	Not specified	Data not available	Data not available
NYX-2925	NMDA Receptor	Calcium Influx	Data not available	Enhances NMDA-induced calcium influx
Rapastinel	NMDA Receptor	Calcium Influx	Maximally enhanced at 100 nM	Data not available
Apimostinel	NMDA Receptor	In vitro assays	~1000-fold more potent than rapastinel	Data not available
Zelquistinel	NMDA Receptor	Calcium Influx	Maximally potentiated at a 5-fold lower concentration than rapastinel	Enhances NMDAR-mediated calcium influx

Table 2: Pharmacokinetic Properties

Compound	Administration Route	Bioavailability	Half-life (t½)	Brain Penetration	Notes
Risevistinel (NYX-783)	Oral	Data not available	Data not available	Yes
NYX-2925	Oral	Data not available	Data not available	Crosses the blood-brain barrier
Rapastinel	Intravenous	Not applicable	Data not available	Readily crosses the blood-brain barrier
Apimostinel	Intravenous, Oral	Orally bioavailable formulation in development	Data not available	Enhanced metabolic stability and pharmacokinetic profile compared to rapastinel
Zelquistinel	Oral	~100%	1.2–2 hours	Yes	Longer plasma half-life compared to rapastinel

Experimental Protocols

Calcium Influx Assay

A common method to assess the functional activity of NMDA receptor modulators is the calcium influx assay. This assay measures the increase in intracellular calcium concentration following receptor activation.

Objective: To determine the potency and efficacy of a test compound in modulating NMDA receptor-mediated calcium influx in a cellular model.

Materials:

• HEK293 cells stably expressing specific NMDA receptor subunits (e.g., GluN1/GluN2A or GluN1/GluN2B).

• Cell culture medium and supplements.

• Assay buffer (e.g., Hanks' Balanced Salt Solution with calcium and magnesium).

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Calcium 6).

• NMDA receptor agonists (glutamate and glycine or D-serine).

• Test compounds (Risevistinel and its analogs).

• A fluorescence plate reader capable of kinetic reading.

Procedure:

• Cell Plating: Seed the HEK293 cells expressing the desired NMDA receptor subunits into a 96-well or 384-well black-walled, clear-bottom plate at an appropriate density and allow them to adhere overnight.

• Dye Loading: Remove the culture medium and load the cells with the calcium-sensitive fluorescent dye diluted in assay buffer for a specified time (e.g., 60 minutes) at 37°C.

• Washing: Gently wash the cells with assay buffer to remove excess dye.

• Compound Incubation: Add the test compounds at various concentrations to the wells and incubate for a predetermined period.

• Signal Measurement: Place the plate in the fluorescence plate reader. Establish a baseline fluorescence reading.

• Agonist Addition: Inject a solution containing the NMDA receptor agonists (glutamate and a co-agonist) into the wells to stimulate the receptors.

• Data Acquisition: Record the fluorescence intensity over time to measure the change in intracellular calcium concentration.

• Data Analysis: The increase in fluorescence intensity is proportional to the calcium influx. Calculate the EC₅₀ and Eₘₐₓ values for each test compound by fitting the concentration-response data to a suitable pharmacological model.

In Vivo Electrophysiology

In vivo electrophysiology allows for the assessment of a compound's effect on neuronal activity and synaptic plasticity in a living animal model.

Objective: To measure the effect of a test compound on NMDA receptor-mediated synaptic responses and long-term potentiation (LTP) in a specific brain region (e.g., hippocampus or prefrontal cortex).

Materials:

• Anesthetized animal (e.g., rat or mouse).

• Stereotaxic apparatus.

• Recording and stimulating electrodes.

• Amplifier and data acquisition system.

• Test compound solution for systemic or local administration.

Procedure:

• Animal Preparation: Anesthetize the animal and place it in the stereotaxic apparatus.

• Electrode Implantation: Surgically implant stimulating and recording electrodes into the target brain region based on stereotaxic coordinates.

• Baseline Recording: Record baseline synaptic responses (e.g., field excitatory postsynaptic potentials, fEPSPs) by delivering electrical stimuli.

• Compound Administration: Administer the test compound either systemically (e.g., intraperitoneal injection) or locally (e.g., microinfusion).

• Post-Compound Recording: Continue to record synaptic responses to assess the effect of the compound on baseline synaptic transmission.

• LTP Induction: Apply a high-frequency stimulation protocol to induce LTP.

• LTP Measurement: Record synaptic responses for an extended period after LTP induction to measure the magnitude and stability of potentiation.

• Data Analysis: Compare the fEPSP slope or amplitude before and after compound administration and before and after LTP induction to determine the compound's effect on synaptic transmission and plasticity.

Signaling Pathways and Experimental Workflows

Caption: Simplified signaling pathway of NMDA receptor activation and positive allosteric modulation.

Caption: A typical experimental workflow for a cell-based calcium influx assay.

Conclusion

Risevistinel and its analogs represent a promising class of NMDA receptor positive allosteric modulators. While direct comparative preclinical data remains limited in the public domain, the available information suggests a clear progression in drug-like properties from the initial tetrapeptide, rapastinel, to the more potent and orally bioavailable small molecule, zelquistinel. Risevistinel (NYX-783) is positioned as a novel modulator with therapeutic potential, although more comprehensive head-to-head preclinical studies would be beneficial to fully elucidate its pharmacological profile relative to its analogs. The experimental protocols and diagrams provided in this guide offer a foundational understanding for researchers aiming to further investigate these compounds and their therapeutic potential. As more data becomes available, a clearer picture of the distinct advantages of each compound will emerge, aiding in the development of next-generation therapies for a variety of neurological and psychiatric conditions.

References

• 1. newdrugapprovals.org [newdrugapprovals.org]
• 2. mdpi.com [mdpi.com]
• 3. Risevistinel - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 4. Positive modulation of N-methyl-D-aspartate receptors in the mPFC reduces the spontaneous recovery of fear - PMC [pmc.ncbi.nlm.nih.gov]

Independent Verification of Risevistinel's Mechanism of Action: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Risevistinel (NYX-783) with other N-methyl-D-aspartate (NMDA) receptor modulators. The information is presented to facilitate an independent verification of Risevistinel's mechanism of action, with supporting experimental data and detailed protocols.

Risevistinel is a novel positive allosteric modulator (PAM) of the NMDA receptor, a key player in synaptic plasticity, learning, and memory.[1][2][3] Its unique mechanism of action offers a promising therapeutic avenue for various central nervous system (CNS) disorders, including post-traumatic stress disorder (PTSD).[1][4] This guide will delve into the experimental data defining Risevistinel's function and compare it with other notable NMDA receptor modulators.

Comparative Analysis of NMDA Receptor Modulators

The following table summarizes the key characteristics of Risevistinel and other selected NMDA receptor modulators, providing a basis for comparative analysis.

Compound	Class	Mechanism of Action	Key Experimental Findings
Risevistinel (NYX-783)	Positive Allosteric Modulator (PAM)	Enhances NMDA receptor function through positive allosteric modulation, with a dependence on the GluN2B subunit.	- Specifically enhances NMDA-induced inward currents in both excitatory and inhibitory neurons of the infralimbic medial prefrontal cortex (IL mPFC). - Does not alter AMPA receptor-mediated currents. - Its effect on NMDA currents is abolished by the knockdown of the Grin2b gene. - Reduces spontaneous recovery of fear in rodent models of PTSD.
SAGE-718 (Dalzanemdor)	Positive Allosteric Modulator (PAM)	A neuroactive steroid derivative that potentiates NMDA receptor activity.	- Potentiates GluN1/GluN2A-D NMDA receptors with equipotency. - Increases the rate of unblock of the NMDA receptor open channel blocker ketamine, suggesting an increase in channel open probability. - Ameliorates deficits in preclinical models of NMDA receptor hypofunction.
Rapastinel (GLYX-13)	Positive Allosteric Modulator (PAM)	Modulates the NMDA receptor at a novel site, independent of the glycine co-agonist site.	- Exhibits a biphasic dose-response, enhancing NMDA receptor-mediated synaptic plasticity at lower concentrations and showing less effect or inhibition at higher concentrations. - Does not possess the psychotomimetic side effects associated with ketamine.
Ketamine	Uncompetitive Antagonist	Blocks the NMDA receptor channel pore in an activity-dependent manner.	- Produces rapid and robust antidepressant effects. - Can induce psychotomimetic and dissociative side effects.

Experimental Protocols

To facilitate the independent verification of the presented findings, detailed methodologies for key experiments are provided below.

Electrophysiological Recording of NMDA Receptor Currents

Objective: To measure the effect of Risevistinel on NMDA receptor-mediated currents in neurons.

Methodology:

• Slice Preparation: Prepare acute brain slices (e.g., from the medial prefrontal cortex) from rodents.

• Cell Identification: Identify pyramidal neurons or interneurons for recording, for instance, by using transgenic animals expressing fluorescent reporters.

• Whole-Cell Patch-Clamp Recording:

  • Establish a whole-cell patch-clamp configuration on the selected neuron.

  • Voltage-clamp the neuron at a holding potential of -70 mV.

  • Perfuse the slice with an artificial cerebrospinal fluid (aCSF) containing blockers of AMPA and GABA receptors to isolate NMDA receptor currents.

• Drug Application:

  • Obtain a stable baseline recording of NMDA receptor-mediated inward currents, which can be evoked by local application of NMDA.

  • Bath-apply Risevistinel at the desired concentration (e.g., 0.1 µM) and record the changes in the NMDA-induced currents.

• Data Analysis: Compare the amplitude of the NMDA-induced currents before and after the application of Risevistinel.

Binding Assays

Objective: To determine the binding affinity and selectivity of a compound for the NMDA receptor.

Methodology:

• Membrane Preparation: Prepare cell membranes from brain tissue or from cell lines expressing specific NMDA receptor subtypes.

• Radioligand Binding:

  • Incubate the membrane preparation with a radiolabeled ligand that binds to a specific site on the NMDA receptor (e.g., [³H]MK-801 for the channel pore).

  • Include varying concentrations of the unlabeled test compound (e.g., Risevistinel) to compete with the radioligand.

• Separation and Detection: Separate the bound from the free radioligand by rapid filtration. Measure the radioactivity of the filter-bound complex using a scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). Calculate the equilibrium dissociation constant (Ki) to determine the binding affinity.

Calcium Imaging

Objective: To measure changes in intracellular calcium concentration in response to NMDA receptor activation and modulation.

Methodology:

• Cell Culture and Loading: Culture primary neurons or cell lines expressing NMDA receptors and load them with a calcium-sensitive fluorescent indicator (e.g., Fura-2 AM).

• Fluorescence Microscopy: Use a fluorescence microscope equipped with a ratiometric imaging system to measure the fluorescence intensity at two different excitation wavelengths.

• Stimulation and Drug Application:

  • Establish a baseline fluorescence ratio.

  • Stimulate the cells with NMDA and a co-agonist (e.g., glycine or D-serine) to induce calcium influx through NMDA receptors.

  • Apply the test compound (e.g., Risevistinel) and observe its effect on the NMDA-induced calcium response.

• Data Analysis: Calculate the ratio of fluorescence intensities to determine the relative changes in intracellular calcium concentration.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, visualize the signaling pathway of Risevistinel, a typical experimental workflow for its characterization, and the logical relationships between different classes of NMDA receptor modulators.

Caption: Signaling pathway of Risevistinel.

Caption: Experimental workflow for Risevistinel's characterization.

Caption: Classification of NMDA receptor modulators.

References

• 1. Positive modulation of N-methyl-D-aspartate receptors in the mPFC reduces the spontaneous recovery of fear - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Risevistinel - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Aptinyx reports positive data from Phase II trial of NYX-783 for PTSD [clinicaltrialsarena.com]

Risevistinel: A Novel NMDA Receptor Modulator - Performance Benchmark Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive performance benchmark of Risevistinel (NYX-783), a novel positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor. The information is compiled from existing literature to aid researchers and drug development professionals in evaluating its therapeutic potential.

Mechanism of Action and Signaling Pathway

Risevistinel is a positive allosteric modulator of the NMDA receptor, a key player in synaptic plasticity, learning, and memory.[1] Unlike direct agonists or antagonists, Risevistinel enhances the receptor's response to the endogenous co-agonists glutamate and glycine (or D-serine). This modulation is thought to restore normal NMDA receptor function in conditions where it is hypoactive.

The downstream signaling cascade of Risevistinel's action involves the activation of crucial pathways for neuroplasticity. Preclinical studies have shown that its effects on fear extinction and the reduction of spontaneous fear recovery are dependent on the expression of Brain-Derived Neurotrophic Factor (BDNF), a key molecule for neuronal survival and growth.[2] The mechanism is linked to the GluN2B subunit of the NMDA receptor.[2]

dot digraph "Risevistinel Signaling Pathway" { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin=0.1]; edge [arrowsize=0.7];

Risevistinel [label="Risevistinel\n(NYX-783)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; NMDAR [label="NMDA Receptor\n(GluN2B Subunit)", fillcolor="#FBBC05", fontcolor="#202124"]; Ca_Influx [label="Ca²+ Influx", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Downstream [label="Downstream\nSignaling", fillcolor="#F1F3F4", fontcolor="#202124"]; BDNF [label="BDNF\nExpression", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Neuroplasticity [label="Enhanced\nNeuroplasticity\n(e.g., Fear Extinction)", fillcolor="#F1F3F4", fontcolor="#202124"];

Risevistinel -> NMDAR [label=" Positive\n Allosteric\n Modulation"]; NMDAR -> Ca_Influx [label=" Enhances\n Channel\n Opening"]; Ca_Influx -> Downstream; Downstream -> BDNF; BDNF -> Neuroplasticity; } Risevistinel's proposed signaling pathway.

Performance Data: Preclinical and Clinical Trials

Risevistinel and the related compound NYX-2925 have been evaluated in both preclinical models and clinical trials for various neurological and psychiatric conditions.

Preclinical Performance in a Post-Traumatic Stress Disorder (PTSD) Model

In rodent models of PTSD, specifically the auditory fear conditioning and single-prolonged stress models, Risevistinel (NYX-783) demonstrated a significant reduction in the spontaneous recovery of fear and an enhancement of fear extinction.[2][3] These effects suggest a potential to mitigate the persistent and intrusive fear memories characteristic of PTSD.

Clinical Trial Performance

Risevistinel (NYX-783) in Post-Traumatic Stress Disorder (PTSD)

A Phase 2 clinical trial (NCT04044664) investigating Risevistinel for PTSD showed promising results. The study reported clinically meaningful and statistically significant improvements in the Clinician-Administered PTSD Scale for DSM-5 (CAPS-5) total score and its symptom domain sub-scores, particularly at a 50 mg dose. The treatment was also well-tolerated. However, it is important to note that the development of NYX-783 for PTSD was later halted.

NYX-2925 in Painful Diabetic Peripheral Neuropathy (DPN)

A Phase 2b clinical trial of NYX-2925 in patients with painful diabetic peripheral neuropathy did not meet its primary endpoint. The trial did not show a statistically significant difference between the drug and placebo in reducing the average daily pain score.

Comparison with Existing Treatments

Direct head-to-head clinical trial data comparing Risevistinel with current standard-of-care treatments is limited in the publicly available literature. The following tables provide a comparative overview based on existing data for the respective conditions.

Risevistinel (NMDA Modulator) vs. SSRIs for PTSD

Feature	Risevistinel (NYX-783)	Selective Serotonin Reuptake Inhibitors (SSRIs)
Mechanism of Action	Positive allosteric modulator of the NMDA receptor, enhancing neuroplasticity.	Inhibit the reuptake of serotonin, increasing its availability in the synapse.
Reported Efficacy	Phase 2 data showed significant improvement in CAPS-5 scores vs. placebo.	Considered first-line treatment with a 50-60% response rate in clinical trials. Sertraline and paroxetine are FDA-approved for PTSD.
Onset of Action	Potentially rapid, targeting synaptic plasticity.	Typically requires several weeks for therapeutic effects to become apparent.
Tolerability	Generally well-tolerated in Phase 2 trials.	Common side effects include nausea, headache, insomnia, and sexual dysfunction.

NYX-2925 (NMDA Modulator) vs. Pregabalin for Neuropathic Pain

Feature	NYX-2925	Pregabalin
Mechanism of Action	Positive allosteric modulator of the NMDA receptor.	Binds to the alpha-2-delta subunit of voltage-gated calcium channels, reducing neurotransmitter release.
Reported Efficacy	Failed to meet the primary endpoint in a Phase 2b trial for painful diabetic neuropathy (no significant difference from placebo).	Established efficacy for various types of neuropathic pain, considered a first-line treatment.
Tolerability	Well-tolerated in clinical trials.	Common side effects include dizziness, somnolence, and peripheral edema.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of research findings. Below are summaries of key experimental protocols used in the evaluation of Risevistinel and related compounds.

Preclinical: Auditory Fear Conditioning and Extinction in Mice

This model is used to study fear learning and memory, relevant to conditions like PTSD.

Workflow:

dot digraph "Auditory Fear Conditioning Workflow" { graph [rankdir="LR", nodesep=0.3]; node [shape=box, style="filled", fontname="Arial", fontsize=9, margin=0.1]; edge [arrowsize=0.6];

Habituation [label="Habituation\n(Exploration of chamber)", fillcolor="#F1F3F4", fontcolor="#202124"]; Conditioning [label="Conditioning\n(Auditory cue + footshock)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Extinction_Training [label="Extinction Training\n(Auditory cue, no footshock)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Spontaneous_Recovery_Test [label="Spontaneous Recovery Test\n(Auditory cue presentation after delay)", fillcolor="#FBBC05", fontcolor="#202124"]; Analysis [label="Analysis\n(Measure freezing behavior)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

Habituation -> Conditioning; Conditioning -> Extinction_Training; Extinction_Training -> Spontaneous_Recovery_Test; Spontaneous_Recovery_Test -> Analysis; } Auditory fear conditioning experimental workflow.

Detailed Steps:

• Habituation: Mice are allowed to explore a novel conditioning chamber for a set period.

• Conditioning: An auditory conditioned stimulus (CS), such as a tone, is paired with an aversive unconditioned stimulus (US), typically a mild footshock. This pairing is repeated multiple times.

• Extinction Training: On subsequent days, the mice are re-exposed to the conditioning chamber and presented with the CS repeatedly without the US.

• Spontaneous Recovery Test: After a delay period, the mice are again presented with the CS to assess the return of the fear response (freezing behavior).

• Behavioral Analysis: The primary measure of fear is the duration of freezing, a state of complete immobility except for respiration.

Preclinical: Single-Prolonged Stress (SPS) Model in Rodents

The SPS model is used to induce long-lasting behavioral and physiological changes that resemble some symptoms of PTSD.

Workflow:

dot digraph "Single-Prolonged Stress Workflow" { graph [rankdir="LR", nodesep=0.3]; node [shape=box, style="filled", fontname="Arial", fontsize=9, margin=0.1]; edge [arrowsize=0.6];

Restraint [label="2-hour Restraint", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Forced_Swim [label="20-minute Forced Swim", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Ether [label="Ether Anesthesia", fillcolor="#FBBC05", fontcolor="#202124"]; Isolation [label="7-day Social Isolation", fillcolor="#F1F3F4", fontcolor="#202124"]; Behavioral_Testing [label="Behavioral Testing\n(e.g., Fear Conditioning)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

Restraint -> Forced_Swim -> Ether -> Isolation -> Behavioral_Testing; } Single-Prolonged Stress (SPS) experimental workflow.

Detailed Steps:

• Restraint: Animals are placed in a restrainer for 2 hours.

• Forced Swim: Immediately following restraint, animals undergo a 20-minute forced swim.

• Ether Anesthesia: Following the swim, animals are exposed to ether until loss of consciousness.

• Social Isolation: The animals are then housed individually for a period of 7 days to allow for the development of PTSD-like symptoms.

• Behavioral Testing: After the isolation period, animals are subjected to behavioral tests, such as the fear conditioning paradigm, to assess for anxiety-like behaviors and fear memory alterations.

Conclusion

Risevistinel represents a novel therapeutic approach targeting the NMDA receptor system. Preclinical studies in models of PTSD have demonstrated its potential to modulate fear memory processes. While initial Phase 2 clinical data in PTSD were promising, the subsequent halt in development raises questions about its ultimate clinical viability for this indication. The related compound, NYX-2925, did not demonstrate efficacy in a clinical trial for painful diabetic neuropathy.

Further research is needed to fully understand the therapeutic window and optimal indications for Risevistinel and other NMDA receptor positive allosteric modulators. Direct comparative studies against current standards of care will be essential to definitively establish their place in the therapeutic landscape. The detailed experimental protocols provided in this guide offer a foundation for researchers to build upon in their future investigations of this class of compounds.

References

• 1. Pharmacological Modulation of NMDA Receptor Activity and the Advent of Negative and Positive Allosteric Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sciencedaily.com [sciencedaily.com]
• 3. neurosciencenews.com [neurosciencenews.com]

Comparative Analysis of the Therapeutic Window of Risevistinel and Other N-Methyl-D-Aspartate (NMDA) Receptor Modulators

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the therapeutic window of Risevistinel (NYX-783), a novel positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor, in relation to other prominent NMDA receptor modulators. The objective is to present available preclinical and clinical data to inform research and development in the field of neuropsychiatric and neurological disorders.

Introduction

The therapeutic window, a critical concept in pharmacology, defines the dosage range of a drug that provides therapeutic benefits without causing significant adverse effects. A wider therapeutic window is generally indicative of a safer drug, allowing for greater dosing flexibility and a lower risk of toxicity. This is particularly crucial for drugs targeting the central nervous system, where off-target effects can lead to severe adverse events.

Risevistinel is a novel investigational drug that enhances the function of NMDA receptors, which are pivotal in synaptic plasticity, learning, and memory. Its unique mechanism of action as a positive allosteric modulator suggests a potentially different therapeutic and safety profile compared to traditional NMDA receptor antagonists like ketamine, or other modulators such as rapastinel and zelquistinel. This guide will synthesize the available data to compare the therapeutic windows of these compounds.

Data Presentation

However, a qualitative and semi-quantitative comparison can be made based on the effective doses observed in preclinical and clinical studies and any reported adverse effects. The following table summarizes the available dose-response information.

Compound	Mechanism of Action	Preclinical Efficacy Model	Effective Dose Range (Preclinical)	Clinical Indication (Studied)	Effective Dose Range (Clinical)	Notes on Safety/Tolerability
Risevistinel (NYX-783)	Positive Allosteric Modulator	Fear Extinction (PTSD model)	0.1 - 1 mg/kg	Post-Traumatic Stress Disorder (PTSD)	10 mg, 50 mg (once daily)	Favorable adverse event and tolerability profile reported in Phase II trials[1].
Ketamine	Non-competitive Antagonist	Forced Swim Test (Antidepressant model)	10 - 50 mg/kg[2]	Treatment-Resistant Depression	0.5 mg/kg (IV infusion)	Psychotomimetic side effects, abuse potential, and neurotoxicity are significant concerns[3].
Rapastinel (GLYX-13)	Selective Modulator (Glycine-site partial agonist)	Chronic Unpredictable Stress (Antidepressant model)	3 mg/kg (IV)[4]	Major Depressive Disorder (MDD)	N/A (Failed Phase III trials)	Reported to lack ketamine-like psychotomimetic side effects[5].
Zelquistinel	Allosteric Modulator	Forced Swim Test (Antidepressant model)	0.1 - 100 µg/kg (oral)	Major Depressive Disorder (MDD)	N/A (In clinical development)	Preclinical studies suggest a wide safety margin with no observed motor impairment at doses significantly higher than effective doses.

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and experimental procedures discussed, the following diagrams are provided in Graphviz DOT language.

Signaling Pathway of NMDA Receptor Modulators

Caption: Mechanism of action of Risevistinel and Ketamine on the NMDA receptor signaling pathway.

Experimental Workflow for Preclinical Antidepressant Screening

Caption: A typical experimental workflow for determining the therapeutic index of a potential antidepressant in preclinical models.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are generalized protocols for key preclinical assays used to assess the efficacy and potential toxicity of NMDA receptor modulators.

Forced Swim Test (FST) for Antidepressant-Like Activity

The Forced Swim Test is a widely used behavioral assay to screen for antidepressant-like activity in rodents.

Objective: To assess the effect of a compound on the duration of immobility in rodents forced to swim in an inescapable cylinder. A reduction in immobility time is indicative of an antidepressant-like effect.

Apparatus:

• A transparent glass cylinder (40 cm high, 20 cm in diameter).

• Water maintained at 23-25°C, filled to a depth of 15 cm.

Procedure:

• Habituation (Day 1): Each animal is individually placed in the swim cylinder for a 15-minute pre-swim session. This is done to induce a baseline level of immobility for the test on the following day. After the session, the animals are removed, dried, and returned to their home cages.

• Drug Administration (Day 2): Animals are administered the test compound (e.g., Risevistinel, ketamine) or vehicle at a specified time before the test session (e.g., 30-60 minutes for acute administration).

• Test Session (Day 2): Each animal is placed in the cylinder for a 5-minute swim session. The session is video-recorded for later analysis.

• Behavioral Scoring: An observer, blind to the treatment conditions, scores the duration of immobility during the 5-minute test. Immobility is defined as the cessation of struggling and remaining floating motionless in the water, making only those movements necessary to keep its head above water.

Data Analysis: The duration of immobility is compared between the drug-treated groups and the vehicle-treated control group. A dose-response curve can be generated to determine the ED50, the dose that reduces immobility by 50%.

Rotarod Test for Motor Coordination and Neurological Toxicity

The Rotarod test is used to assess motor coordination, balance, and the potential for a compound to cause neurological deficits.

Objective: To measure the ability of a rodent to maintain balance on a rotating rod. A decrease in the latency to fall from the rod indicates impaired motor coordination.

Apparatus:

• A commercially available rotarod apparatus with a rotating rod (e.g., 3 cm in diameter for mice) that can be set to a constant or accelerating speed.

Procedure:

• Training: Prior to the test day, animals are trained on the rotarod at a low, constant speed (e.g., 4 rpm) for a set duration (e.g., 5 minutes) for 2-3 consecutive days. This is to acclimate them to the apparatus and establish a baseline performance.

• Drug Administration: On the test day, animals are administered the test compound or vehicle.

• Testing: At various time points after drug administration (e.g., 30, 60, 90 minutes), the animals are placed on the rotarod. The rod is then set to accelerate at a constant rate (e.g., from 4 to 40 rpm over 5 minutes).

• Measurement: The latency to fall from the rod is recorded for each animal. If an animal clings to the rod and makes a full rotation without walking, this is also considered a fall.

Data Analysis: The latency to fall is compared between drug-treated and vehicle-treated groups. A dose-response curve can be generated to determine the TD50, the dose that causes 50% of the animals to fall from the rotarod within a specified time.

Discussion and Conclusion

The available data suggests that Risevistinel and other "stinel" compounds like rapastinel and zelquistinel may possess a wider therapeutic window compared to the NMDA receptor antagonist ketamine. This is primarily inferred from the reported lack of psychotomimetic side effects, which are a major limiting factor for the clinical use of ketamine.

Preclinical findings for zelquistinel, which show antidepressant-like effects at very low doses (µg/kg range) and no motor impairment at significantly higher doses (mg/kg range), strongly suggest a large therapeutic index. While similar quantitative data for Risevistinel is not yet publicly available, its positive clinical trial results in terms of efficacy and tolerability at doses of 10 mg and 50 mg for PTSD are promising.

In contrast, ketamine's therapeutic use is constrained by its narrow therapeutic window, with a close proximity between its antidepressant doses and those causing dissociative and psychotomimetic effects.

The development of positive allosteric modulators of the NMDA receptor, such as Risevistinel, represents a promising strategy to harness the therapeutic potential of targeting the glutamatergic system while potentially avoiding the adverse effects associated with direct receptor antagonism.

Further preclinical studies that directly compare the ED50 and TD50 of Risevistinel with other NMDA receptor modulators in standardized and validated animal models are necessary to definitively quantify and compare their therapeutic windows. Such data will be invaluable for guiding the future clinical development of this novel class of therapeutics.

References

• 1. biospace.com [biospace.com]
• 2. researchgate.net [researchgate.net]
• 3. The Forced Swim Test as a Model of Depressive-like Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Development of Rapastinel (Formerly GLYX-13); A Rapid Acting and Long Lasting Antidepressant - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Development of Rapastinel (Formerly GLYX-13); A Rapid Acting and Long Lasting Antidepressant - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Risevistinel: A Guide for Laboratory Professionals

Disclaimer: As of November 2025, a specific Safety Data Sheet (SDS) for Risevistinel (also known as NYX-783) is not publicly available. The following disposal procedures are based on general best practices for handling research-grade chemical compounds with unknown hazard profiles. This guidance is intended to supplement, not replace, institutional safety protocols and the advice of a qualified environmental health and safety (EHS) professional. Researchers must consult their institution's EHS department and adhere to all local, state, and federal regulations regarding chemical waste disposal.

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals handling Risevistinel. The focus is on providing procedural guidance to ensure the safe disposal of this novel compound, thereby building trust and promoting a culture of safety in the laboratory.

Chemical and Physical Properties of Risevistinel

The following table summarizes the known quantitative data for Risevistinel. This information is crucial for understanding its basic chemical characteristics.

Property	Value
Molecular Formula	C₁₄H₂₃N₃O₄
Molecular Weight	297.35 g/mol
CAS Number	2591344-26-0

General Disposal Protocol for Risevistinel

In the absence of a specific Safety Data Sheet, Risevistinel should be treated as a potentially hazardous substance. The following step-by-step protocol outlines a conservative approach to its disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling Risevistinel, ensure you are wearing appropriate PPE:

• Gloves: Nitrile or other chemically resistant gloves.

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Lab Coat: A standard laboratory coat to protect from splashes.

Step 2: Waste Segregation and Collection

• Designated Waste Container: Use a dedicated, properly labeled hazardous waste container for all Risevistinel waste. The container should be made of a material compatible with the chemical.

• Solid Waste: Collect any solid Risevistinel, contaminated weigh boats, and disposable lab supplies (e.g., pipette tips, gloves) in the designated solid waste container.

• Liquid Waste: If Risevistinel is in a solution, collect it in a designated liquid hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "Risevistinel," and any known hazard information (if available). Include the accumulation start date.

Step 3: Storage of Waste

• Secure Location: Store the waste container in a designated satellite accumulation area within the laboratory.

• Secondary Containment: Place the waste container in a secondary container, such as a chemical-resistant tray or bin, to contain any potential leaks.

• Incompatible Materials: Ensure the stored waste is not in proximity to incompatible chemicals.

Step 4: Arranging for Disposal

• Contact EHS: Once the waste container is full or has reached its accumulation time limit, contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and disposal.

• Provide Information: Be prepared to provide EHS with all available information about Risevistinel, including its name, CAS number, and any other known properties.

Experimental Protocols

As Risevistinel is a research compound, specific experimental protocols for its disposal are not established. The general disposal protocol provided above is based on standard laboratory safety practices for handling novel chemical entities.

Visualizing the Mechanism of Action: Risevistinel and the NMDA Receptor Signaling Pathway

Risevistinel is a positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor. The following diagram illustrates the general signaling pathway of the NMDA receptor and the role of a positive allosteric modulator.

Comprehensive Safety and Handling Guide for Risevistinel

This guide provides essential safety, handling, and disposal protocols for Risevistinel (also known as NYX-783), a positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor.[1][2] All personnel must review this document and the specific Safety Data Sheet (SDS) provided by the manufacturer before handling the compound.

Personal Protective Equipment (PPE)

Due to its biological activity, Risevistinel should be handled with care to prevent accidental exposure. The following table summarizes the required PPE for various laboratory operations involving this compound.

Operation	Required PPE	Protection Level
Handling solid powder (e.g., weighing, aliquoting)	Double nitrile gloves, lab coat, safety glasses with side shields, N95 or higher respirator	Level C[3]
Preparing solutions	Double nitrile gloves, lab coat, safety goggles, chemical fume hood	Level D (in hood)[3]
Administering to cell cultures or animals	Nitrile gloves, lab coat, safety glasses	Level D[3]
Spill cleanup	Double nitrile gloves, disposable gown, safety goggles, N95 or higher respirator	Level C

A standard PPE kit for handling Risevistinel should include a disposable gown, shoe covers, nitrile gloves, a KN95 mask, and safety goggles. Always ensure that safety showers and eyewash stations are accessible when working with this compound.

Handling and Operational Plan

Risevistinel is a small molecule compound intended for research use only. It should be stored as a powder at -20°C for long-term stability.

The following diagram outlines the standard procedure for handling Risevistinel from receipt to disposal.

Standard operational workflow for Risevistinel.

Disposal Plan

All waste materials contaminated with Risevistinel must be treated as hazardous chemical waste. Proper disposal is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Type	Container	Disposal Procedure
Solid Waste (Gloves, weigh boats, pipette tips)	Labeled, sealed hazardous waste bag	Place in a designated hazardous waste container for incineration at an approved facility.
Liquid Waste (Unused solutions, contaminated media)	Labeled, sealed hazardous waste container (glass or polyethylene)	Arrange for pickup by a certified chemical waste disposal service. Do not pour down the drain.
Sharps (Needles, scalpels)	Puncture-proof sharps container	Dispose of through the institutional hazardous sharps waste stream.

The following diagram illustrates the decision-making process for the proper disposal of Risevistinel-contaminated materials.

Decision tree for Risevistinel waste disposal.

Emergency Procedures

In case of accidental exposure, follow these immediate first-aid measures and seek medical attention.

Exposure Type	First Aid Protocol
Skin Contact	Immediately wash the affected area with soap and copious amounts of water for at least 15 minutes. Remove contaminated clothing.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen.
Ingestion	Do NOT induce vomiting. Wash out mouth with water and seek immediate medical attention.

For any significant spill, evacuate the area, secure the location, and contact the institutional Environmental Health and Safety (EHS) office for guidance on cleanup and disposal.

References

• 1. abmole.com [abmole.com]
• 2. Risevistinel - Immunomart [immunomart.com]
• 3. epa.gov [epa.gov]